Architecting Efficacy: A Technical Guide on the Biological Activity of Substituted Piperidines
Executive Summary In contemporary medicinal chemistry, the piperidine ring is not merely a structural afterthought; it is a profoundly versatile, "privileged" scaffold that appears in over twenty distinct classes of mode...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary medicinal chemistry, the piperidine ring is not merely a structural afterthought; it is a profoundly versatile, "privileged" scaffold that appears in over twenty distinct classes of modern pharmaceuticals[1]. Its
-hybridized geometry allows for three-dimensional vectorization of functional groups, enabling high-fidelity interactions with complex biological targets ranging from monoamine oxidases to transmembrane kinase receptors[1][2]. This whitepaper dissects the structure-activity relationships (SAR) of substituted piperidines, exploring the deep causality behind their biological activity. We will also outline self-validating experimental frameworks to robustly quantify their pharmacological efficacy.
The Mechanistic Imperative of the Piperidine Scaffold
Why do substituted piperidines dominate the modern pharmacopeia? The answer lies in thermodynamics and spatial geometry. Unlike flat aromatic rings, the six-membered saturated nitrogen heterocycle provides conformational flexibility (chair/boat transitions) and localized basicity. The nitrogen atom acts as an optimal hydrogen-bond acceptor (and donor, if secondary), while the
carbons allow for stereospecific branching.
Systematically altering the substitution pattern on the piperidine ring—modulating electron density and steric bulk—directly dictates the scaffold's pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME) and pharmacodynamics[3]. For instance, adding lipophilic, electron-withdrawing halogens on an appended phenyl ring fundamentally alters target residence time and membrane permeability[4].
2.1 Central Nervous System (CNS) Targets: Monoamine Oxidase B (MAO-B)
Piperidine derivatives demonstrate profound efficacy in treating neurodegenerative diseases through the inhibition of MAO-B. Structurally, the MAO-B active site contains a bipartite cavity. Research demonstrates that N-substituted piperidines—specifically those possessing
-propyl or -diethyl groups—exhibit dramatically enhanced MAO-B inhibitory activity compared to natural analogs like piperine[2].
The Causal Mechanism: The spatial constraints of the MAO-B hydrophobic entrance cavity selectively accommodate bulky, lipophilic alkyl chains. The basic nitrogen of the piperidine establishes a critical polar contact near the gating residues, while the N-alkyl substitutions displace highly ordered water molecules within the cavity, leading to a favorable entropic gain that drives high-affinity, reversible binding[2]. Furthermore, maintaining a linker of 2–5 carbons between an appended aromatic ring and the piperidine core is vital for spanning the distance to the FAD cofactor[2].
2.2 Oncology & Intracellular Signaling: The PI3K/Akt Pathway
In oncology, highly functionalized piperidine-dihydropyridine hybrids are synthesized to interrupt aberrant kinase signaling[5]. These compounds specifically target the PI3K/Akt pathway, which is frequently dysregulated in lung and breast cancers.
The Causal Mechanism: Substituted piperidines act as allosteric or competitive inhibitors at the ATP-binding cleft of the PI3K lipid kinase. By preventing the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to PIP3, these compounds halt the downstream recruitment and activation of AKT[5]. This systematically uncouples the cell's survival engine, thereby initiating apoptosis in tumor lines.
Caption: Mechanism of PI3K/Akt pathway inhibition driven by substituted piperidine derivatives.
2.3 Antimicrobial and Cytotoxic Amplification via Halogenation
In the development of antibacterial and cytotoxic agents, C-substitution is rigorously exploited. Studies have proven that 2,6-disubstituted piperidines with distinct halogenations yield significant bioactivity[4]. Specifically, a chloro substitution at position 4 and a fluoro substitution at position 2 on a phenyl ring attached to the piperidine C2/C6 carbons drastically increases cytotoxicity against breast cancer (MCF7) and melanoma cell lines[4]. The causal link lies in the halogens' high electronegativity and lipophilicity, which enhance transcellular diffusion via passive transport, drastically elevating local intracellular concentrations near the target.
Quantitative Efficacy Data Summary
The table below synthesizes benchmark pharmacological activities of recent piperidine derivatives across distinct disease models.
As Application Scientists, we require assays that are impervious to experimental artifacts. A biological protocol must inherently prove its own validity during each run.
Caption: Workflow logic for self-validating, high-throughput screening of piperidine derivatives.
) of novel N-substituted piperidines against MAO-B, we rely on a coupled fluorometric detection system.
Methodology:
Reagent Preparation: Dilute recombinant human MAO-B in potassium phosphate buffer (0.1 M, pH 7.4). Prepare piperidine derivatives in an anhydrous DMSO matrix (final DMSO concentration
to prevent protein denaturation).
Pre-Incubation: Dispense 50
of enzyme into black 96-well microtiter plates. Add 10 of the test compound at log-dose concentrations. Include a vehicle well (1% DMSO, negative control) and a standard inhibitor well (e.g., Selegiline, positive control). Incubate for 15 minutes at to allow complex formation.
Substrate Addition: Initiate the reaction by dispensing 40
of kynuramine (substrate). The enzyme oxidatively deaminates kynuramine to 4-hydroxyquinoline.
Kinetic Readout: Continuously measure fluorescence at
using a kinetic microplate reader for 60 minutes.
Causal Validation: The use of kynuramine avoids the hydrogen peroxide intermediaries typical in other assays, negating false positives caused by intrinsic antioxidant piperidines[2]. The IC
is rigorously determined by plotting the linear velocity of fluorescence generation against the log concentration of the compound.
Protocol B: Phenotypic MTT Viability Assay for Anticancer Piperidines
To quantify the antiproliferative effects of C-substituted piperidines on A549 lung cancer cells[3][5], we employ the MTT metabolic assay. The causal logic is direct: succinate dehydrogenase within functionally intact mitochondria reduces the yellow MTT tetrazolium salt into insoluble purple formazan.
Methodology:
Cell Seeding: Seed A549 cells into a clear flat-bottom 96-well plate at a density of
cells/well in 100 of DMEM supplemented with 10% FBS. Incubate at in a 5% atmosphere for 24 hours to ensure focal adhesion.
Compound Administration: Aspirate the media and replace with 100
of fresh media containing serial dilutions of the piperidine derivative[3]. Incubate for 48 hours.
MTT Addition: Add 20
of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS directly into each well[3]. Incubate exactly 4 hours to allow stoichiometric formazan formation.
Solubilization & Quantitation: Carefully aspirate the media (preventing crystal disruption) and introduce 100
of DMSO to dissolve the lattice[3]. Measure optical absorbance at .
Causal Validation: Background absorbance is captured at
and subtracted from the signal to control for cellular debris and compound autofluorescence. A dose-response curve validates cellular metabolic stalling directly correlated with piperidine delivery[3][5].
Conclusion
Navigating the piperidine space requires transitioning from empirical synthesis to structured, rational design. By deeply understanding the thermodynamic and steric implications of N- and C-substitutions, medicinal chemists can precision-engineer these molecules to target complex pathologies ranging from neurodegeneration to metastatic oncology. Maintaining stringent, self-validating protocols ensures that the resulting biological data acts as a reliable beacon for future therapeutic milestones.
References
Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Int J Mol Sci.
ACS Omega. (2023). Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Publications.
BenchChem Technical Support Team. Practical Applications of Piperidine Derivatives in Drug Discovery: Application Notes and Protocols. BenchChem.
BenchChem Technical Support Center. Enhancing the Biological Activity of Substituted Piperidines. BenchChem.
DUT Open Scholar. Pharmacological screening of synthetic piperidine derivatives. DUT Open Scholar.
An In-Depth Technical Guide to the Retrosynthetic Analysis of 2-(2-Methylpiperidin-4-yl)acetic Acid
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive exploration of the retrosynthetic analysis and forward synthesis of 2-(2-methylpiperidin-4-yl)acetic...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive exploration of the retrosynthetic analysis and forward synthesis of 2-(2-methylpiperidin-4-yl)acetic acid, a disubstituted piperidine scaffold of significant interest in medicinal chemistry. The piperidine ring is a privileged structure in drug discovery, and the 2,4-disubstitution pattern of the target molecule offers a valuable platform for creating analogues with diverse pharmacological profiles. This document delineates two primary retrosynthetic strategies, focusing on the diastereoselective synthesis of the piperidine core through the catalytic hydrogenation of a key pyridine intermediate. Detailed forward synthesis pathways, experimental considerations, and methods for the preparation of crucial precursors are presented to provide a robust framework for the practical synthesis of this compound and its derivatives.
Introduction: The Significance of the 2,4-Disubstituted Piperidine Scaffold
The piperidine nucleus is one of the most prevalent nitrogen-containing heterocyclic motifs found in pharmaceuticals and natural products. Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it an invaluable scaffold in drug design. The 2,4-disubstituted piperidine framework, in particular, allows for the exploration of chemical space in three dimensions, which can be critical for optimizing interactions with biological targets. 2-(2-Methylpiperidin-4-yl)acetic acid combines a lipophilic methyl group at the 2-position with a hydrophilic acetic acid side chain at the 4-position, offering two distinct points for modification to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates. A logical and efficient synthetic strategy is therefore paramount for accessing this valuable building block.
Retrosynthetic Analysis: Deconstructing the Target Molecule
A retrosynthetic approach to 2-(2-methylpiperidin-4-yl)acetic acid logically begins with the disconnection of the most robust and synthetically accessible bonds.[1][2] The core of the strategy revolves around the formation of the saturated piperidine ring, which is most commonly achieved through the reduction of a corresponding pyridine precursor. This leads to two primary retrosynthetic pathways.
Diagram: Retrosynthetic Pathways
Caption: Retrosynthetic analysis of 2-(2-Methylpiperidin-4-yl)acetic acid.
The primary disconnection involves a functional group interconversion (FGI) of the carboxylic acid to a more synthetically tractable precursor, such as a nitrile or an ester. The subsequent key disconnection breaks the bonds of the piperidine ring, leading back to a 2,4-disubstituted pyridine. This pyridine intermediate is the cornerstone of the proposed synthetic strategy.
Forward Synthesis Strategy 1: Catalytic Hydrogenation of a Pyridine Precursor
The most convergent and widely employed method for the synthesis of substituted piperidines is the catalytic hydrogenation of the corresponding pyridine.[3][4][5] This approach allows for the stereocenters at C2 and C4 to be set in a single, often diastereoselective, reduction step.
Synthesis of the Key Pyridine Intermediate
The success of this strategy hinges on the efficient preparation of either 2-methyl-4-(cyanomethyl)pyridine or ethyl (2-methylpyridin-4-yl)acetate.
Route A: From 4-(Chloromethyl)-2-methylpyridine
This route involves the nucleophilic substitution of a chloromethyl group with a cyanide anion.
Step 1: Synthesis of 4-(Chloromethyl)-2-methylpyridine: 2,4-Lutidine (2-methyl-4-picoline) can be chlorinated on the 4-methyl group. This can be achieved through various methods, including radical chlorination, though controlling selectivity can be a challenge. A more controlled approach involves the conversion of 4-methyl-2-picolinic acid to the corresponding alcohol, followed by chlorination with thionyl chloride.[6]
Step 2: Cyanation: The resulting 4-(chloromethyl)-2-methylpyridine can then be reacted with a cyanide salt, such as sodium or potassium cyanide, in a polar aprotic solvent like DMSO or DMF to yield 2-methyl-4-(cyanomethyl)pyridine.[7][8]
Route B: Palladium-Catalyzed Cross-Coupling
This modern approach offers excellent functional group tolerance and is a powerful tool for C-C bond formation.[1][5]
Step 1: Synthesis of 4-Halo-2-methylpyridine: 2,4-Lutidine can be halogenated at the 4-position. Alternatively, commercially available 4-chloro-2-methylpyridine can be used.
Step 2: Cross-Coupling: A palladium-catalyzed cross-coupling reaction, such as a Negishi or Suzuki coupling, can be employed to introduce the two-carbon side chain.[1][9] For instance, reacting 4-chloro-2-methylpyridine with a zinc or boronic ester derivative of ethyl acetate can yield ethyl (2-methylpyridin-4-yl)acetate.
Diagram: Forward Synthesis Pathways
Caption: Forward synthesis of 2-(2-Methylpiperidin-4-yl)acetic acid.
Diastereoselective Catalytic Hydrogenation
The reduction of the 2,4-disubstituted pyridine is a critical step that determines the stereochemical outcome of the synthesis. The choice of catalyst, solvent, and reaction conditions can significantly influence the ratio of cis and trans diastereomers.
Catalysts: Common catalysts for pyridine hydrogenation include platinum oxide (PtO₂), rhodium on carbon (Rh/C), and palladium on carbon (Pd/C).[4][5]
Solvent: Acidic media, such as glacial acetic acid or ethanolic HCl, are often employed to protonate the pyridine nitrogen, which facilitates the reduction.[4]
Stereocontrol: The hydrogenation of 2,4-disubstituted pyridines often proceeds via initial reduction of the less sterically hindered double bond, leading to a tetrahydropyridine intermediate. The subsequent reduction of the remaining double bond can be influenced by the existing stereocenter. For many substituted pyridines, catalytic hydrogenation with heterogeneous catalysts like PtO₂ in an acidic solvent tends to favor the formation of the cis isomer.[3][10] However, the exact diastereomeric ratio can be substrate-dependent.
Table: Catalytic Hydrogenation Conditions and Stereoselectivity
The final step in the synthesis is the hydrolysis of the nitrile or ester group to the carboxylic acid.
Nitrile Hydrolysis: This can be achieved under either acidic (e.g., refluxing aqueous HCl) or basic (e.g., refluxing aqueous NaOH followed by acidification) conditions.
Ester Hydrolysis: Saponification with a base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixture of water and an organic solvent (e.g., THF, methanol), followed by acidic workup, is a standard and effective method.
Experimental Protocols
The following protocols are representative procedures for the key steps in the synthesis of 2-(2-methylpiperidin-4-yl)acetic acid.
Protocol 1: Synthesis of 2-Methyl-4-(cyanomethyl)pyridine
Chlorination of 2,4-Lutidine (Illustrative): To a solution of 2,4-lutidine in a suitable solvent, add a chlorinating agent (e.g., N-chlorosuccinimide with a radical initiator) and heat under reflux. Monitor the reaction by GC-MS. Upon completion, quench the reaction, and purify the product by distillation or chromatography to obtain 4-(chloromethyl)-2-methylpyridine.
Cyanation: In a round-bottom flask, dissolve 4-(chloromethyl)-2-methylpyridine in anhydrous DMSO. Add sodium cyanide portion-wise at room temperature. Heat the reaction mixture to 50-60 °C and stir until the starting material is consumed (monitored by TLC). Cool the reaction mixture, pour it into ice water, and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 2-methyl-4-(cyanomethyl)pyridine.[7]
Protocol 2: Diastereoselective Hydrogenation
To a solution of 2-methyl-4-(cyanomethyl)pyridine in glacial acetic acid in a high-pressure hydrogenation vessel, add a catalytic amount of platinum(IV) oxide (PtO₂).
Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to 50-70 bar.
Stir the reaction mixture at room temperature for 12-24 hours or until hydrogen uptake ceases.
Carefully vent the hydrogen and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the filter cake with acetic acid.
Concentrate the filtrate under reduced pressure to obtain the crude 2-(2-methylpiperidin-4-yl)acetonitrile as a mixture of diastereomers. The diastereomeric ratio can be determined by ¹H NMR spectroscopy.
Protocol 3: Hydrolysis to the Final Product
Dissolve the crude 2-(2-methylpiperidin-4-yl)acetonitrile in a 6 M aqueous solution of hydrochloric acid.
Heat the mixture to reflux for 6-12 hours, monitoring the progress of the reaction by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to obtain the crude hydrochloride salt of 2-(2-methylpiperidin-4-yl)acetic acid.
The crude product can be purified by recrystallization or by neutralization to the free amino acid followed by purification using ion-exchange chromatography.
Conclusion
The retrosynthetic analysis of 2-(2-methylpiperidin-4-yl)acetic acid identifies a robust and versatile synthetic strategy centered on the diastereoselective catalytic hydrogenation of a 2,4-disubstituted pyridine precursor. The preparation of the key pyridine intermediate can be achieved through multiple routes, including nucleophilic substitution and modern cross-coupling methodologies, offering flexibility in the choice of starting materials. Careful selection of hydrogenation conditions is crucial for controlling the stereochemical outcome. This guide provides a detailed theoretical and practical framework to aid researchers in the synthesis of this important piperidine scaffold, thereby facilitating the development of novel therapeutic agents.
References
A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery. Organic Letters.
Synthesis of 2,4-Disubstituted Piperidines via Radical Cyclization: Unexpected Enhancement in Diastereoselectivity with Tris(trimethylsilyl)silane. The Journal of Organic Chemistry.
Flow Synthesis of 2-Methylpyridines via α-Methyl
Synthesis of 2,4-Disubstituted Piperidines via Radical Cyclization: Unexpected Enhancement in Diastereoselectivity with Tris(trimethylsilyl)silane. Organic Chemistry Portal.
A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery.
SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online.
Synthesis and crystal structures of 2-methyl-4-aryl-5-oxo-5H-indeno [1,2-b] pyridine carboxylate derivatives.
Technical Support Center: Synthesis of 2-Ethyl-4-methylpiperidine. BenchChem.
The preparation method of cyanomethylpyridine compound.
Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties. MDPI.
Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic.
The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Bulletin of the Korean Chemical Society.
Synthetic method of 4-(chloromethyl)pyridine hydrochloride.
Catalytic Hydrogenation of Substituted Pyridines with PtO2 C
Ethyl 2-{[4-(pyridin-4-yl)
Synthesis of Multicyclic Pyridine and Quinoline Derivatives via Intramolecular C-H Bond Functionaliz
PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences.
Retrosynthesis Strategy in Organic Chemistry. Pharmaceutical Reports.
Catalytic Hydrogenation of Substituted Pyridines with PtO2 C
Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines.
Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. Accounts of Chemical Research.
Functionalization of Pyridines at the C4 Position via Metalation and Capture.
Structural Profiling, Synthesis, and Applications of 2-(2-Methylpiperidin-4-yl)acetic acid in Drug Discovery
As pharmaceutical research increasingly shifts toward highly specific small-molecule inhibitors and CNS-active agents, saturated nitrogen-containing heterocycles like piperidines have become critical "privileged scaffold...
Author: BenchChem Technical Support Team. Date: March 2026
As pharmaceutical research increasingly shifts toward highly specific small-molecule inhibitors and CNS-active agents, saturated nitrogen-containing heterocycles like piperidines have become critical "privileged scaffolds." This technical whitepaper explores the chemical identity, synthesis, and mechanistic utility of 2-(2-Methylpiperidin-4-yl)acetic acid , providing drug development professionals with a comprehensive, validated framework for integrating this molecule into advanced medicinal chemistry pipelines.
Chemical Identity & Structural Nuance
When discussing substituted piperidineacetic acids, precision in nomenclature and structural identification is paramount to avoid positional isomer confusion.
IUPAC Name: 2-(2-Methylpiperidin-4-yl)acetic acid
Molecular Formula: C₈H₁₅NO₂
Exact Mass: 157.1103 g/mol
The CAS Number Challenge: Freebase vs. Protected Precursors
In commercial chemical databases, the 1-methyl positional isomer (2-(1-methylpiperidin-4-yl)acetic acid) is highly ubiquitous[1]. However, the specific 2-methyl isomer (our target) is significantly more elusive in its unprotected freebase form due to its zwitterionic nature, which complicates long-term shelf stability and solubility.
Instead, this core is almost exclusively procured and cataloged as its N-Boc (tert-butoxycarbonyl) protected derivative, CAS 1283266-79-4 (2-(1-(tert-butoxycarbonyl)-2-methylpiperidin-4-yl)acetic acid). To utilize the free 2-(2-Methylpiperidin-4-yl)acetic acid scaffold, chemists must perform a targeted deprotection in situ or immediately prior to coupling.
Quantitative Physical & Chemical Properties
Property
Value / Descriptor
Mechanistic Significance
IUPAC Name
2-(2-Methylpiperidin-4-yl)acetic acid
Explicitly defines the methyl group at the C2 position and acetic acid at C4.
Precursor CAS
1283266-79-4 (N-Boc Protected)
The stable, commercially available form utilized in modular synthesis workflows.
Molecular Wt.
157.21 g/mol
Optimal low molecular weight for a fragment-based drug discovery (FBDD) building block.
LogP (Estimated)
-0.5 to 0.2
Highly polar; suggests excellent aqueous solubility, crucial for oral bioavailability.
Amine Substitution
Secondary Amine
Unlike tertiary 1-methyl analogs, the secondary amine acts as a critical hydrogen-bond donor for target interaction.
Pharmacological Rationale: Why the C2-Methyl Group Matters
The causality behind choosing the 2-methylpiperidin-4-yl scaffold over the 1-methyl analog lies in its three-dimensional electronics and pharmacokinetics.
Metabolic Shielding: Cytochrome P450 enzymes frequently target unhindered basic amines for N-dealkylation or oxidation. The C2-methyl group introduces steric hindrance directly adjacent to the nitrogen, artificially depressing its pKa slightly and dramatically slowing oxidative metabolism.
Chirality & Vector Orientation: The C2-methyl group introduces a chiral center (creating cis/trans diastereomers relative to the C4-acetic acid group). This locks the piperidine ring into specific chair conformations, forcing the acetic acid side chain into a well-defined equatorial or axial trajectory, thereby increasing binding specificity to target proteins.
Mechanistic Pathway: Targeted Deprotection
Because the scaffold is procured as CAS 1283266-79-4, the critical experimental workflow relies on a highly efficient N-Boc deprotection using Trifluoroacetic acid (TFA). We utilize TFA over aqueous Hydrochloric Acid (HCl) because TFA in Dichloromethane (DCM) is entirely miscible, prevents unwanted hydrolysis of downstream amide bonds, and rapidly shifts the equilibrium by evolving CO₂ gas[2].
TFA-mediated Boc deprotection pathway yielding the free amine target.
Experimental Workflow: Self-Validating Protocol
This methodology describes the conversion of the commercial N-Boc protected precursor (CAS 1283266-79-4) into the active 2-(2-Methylpiperidin-4-yl)acetic acid TFA salt[3]. The protocol is designed as a self-validating system; the reaction completion is indicated physically (cessation of gas evolution) and analytically.
Step-by-Step Methodology
1. Reagent Preparation:
Dissolve 1.0 equivalent (e.g., 257 mg, 1.0 mmol) of 2-(1-(tert-butoxycarbonyl)-2-methylpiperidin-4-yl)acetic acid in 5.0 mL of anhydrous Dichloromethane (DCM) in a dry, argon-purged 25 mL round-bottom flask.
Causality: Anhydrous DCM prevents moisture-induced side reactions and ensures complete solubility of the starting material.
2. Scavenger Addition:
Add 2.0 equivalents (0.32 mL) of Triisopropylsilane (TIPS).
Causality: The cleavage of the Boc group generates a highly reactive t-butyl carbocation. If left unchecked, this cation can re-alkylate the carboxylic acid or the newly freed secondary amine. TIPS acts as a sacrificial hydride donor, quenching the carbocation into isobutane and guaranteeing a clean crude product[4].
3. Acid-Catalyzed Cleavage:
Cool the flask to 0°C using an ice bath. Dropwise, add 5.0 mL of Trifluoroacetic Acid (TFA) via syringe.
Remove the ice bath and allow the reaction to warm to room temperature (20°C). Stir for 2 hours.
Validation: Effervescence (bubbling) will be visible as CO₂ gas is liberated. The cessation of bubbling serves as a visual proxy for reaction completion.
4. Isolation and Lyophilization:
Concentrate the mixture in vacuo to remove DCM and excess TFA.
Triturate the resulting thick oil with cold diethyl ether (3 × 10 mL). The product will precipitate as a white solid (TFA salt).
Dissolve in HPLC-grade water and lyophilize overnight to yield the pure 2-(2-Methylpiperidin-4-yl)acetic acid TFA salt.
Analytical Validation Standards
To establish complete trustworthiness in your synthesized batch, validate the product against the following anticipated analytical parameters:
Technique
Expected Output
Diagnostic Feature
LC-MS (ESI+)
m/z = 158.1[M+H]⁺
Confirms exact mass. Absence of m/z 258.1 confirms 100% loss of the Boc group.
¹H NMR (400 MHz, D₂O)
~1.25 ppm (d, 3H)
Doublet confirms the presence of the C2-methyl group splitting with the adjacent C2-proton.
¹H NMR (400 MHz, D₂O)
~1.42 ppm (s, 9H) - ABSENT
Complete disappearance of the massive 9-proton singlet dictates successful Boc removal.
Downstream Applications
Once deprotected, 2-(2-Methylpiperidin-4-yl)acetic acid serves as a bifunctional linchpin in API development:
Amide Coupling: The acetic acid tail can be coupled to primary anilines or amines using standard EDC/HOBt or HATU coupling conditions to form potent enzyme inhibitors.
Reductive Amination: The newly exposed secondary amine at the piperidine core can undergo reductive amination with benzaldehydes to construct complex, lipophilic CNS drugs.
By utilizing the specifically 2-methylated scaffold, researchers inherently restrict the conformational flexibility of the resulting drug candidates, frequently leading to improvements in target-binding kinetics (lower
) and reduced off-target toxicity.
References
Master Organic Chemistry - Amine Protection and Deprotection (Mechanistic Overview of Boc Cleavage). Available at:[Link]
Common Organic Chemistry - Boc Deprotection with TFA Example Procedures. Available at:[Link]
Potential therapeutic targets for piperidine-based compounds
A Technical Guide for Drug Discovery Professionals Introduction: The "Privileged" Status of the Piperidine Ring The piperidine ring, a simple six-membered nitrogen-containing heterocycle, is a foundational structure in m...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Drug Discovery Professionals
Introduction: The "Privileged" Status of the Piperidine Ring
The piperidine ring, a simple six-membered nitrogen-containing heterocycle, is a foundational structure in medicinal chemistry. Its prevalence across a vast range of FDA-approved drugs has earned it the designation of a "privileged scaffold".[1][2] This is not by chance; the piperidine moiety offers a unique combination of properties that make it exceptionally valuable for drug design. Its sp3-hybridized, three-dimensional structure provides an excellent framework for orienting pharmacophoric groups in precise spatial arrangements to interact with biological targets.[3] Furthermore, its basic nitrogen atom (pKa ≈ 11.2) is typically protonated at physiological pH, allowing for crucial ionic interactions with target proteins, while also offering a handle to modulate physicochemical properties like solubility and membrane permeability.[4] This guide will provide an in-depth exploration of key therapeutic targets for piperidine-based compounds, detailing mechanisms of action, quantitative structure-activity relationships, and validated experimental protocols to empower researchers in the field.
Part 1: Targeting the Central Nervous System (CNS)
The piperidine scaffold is a dominant feature in drugs designed to treat a wide array of neurological and psychiatric disorders.[5][6] Its ability to cross the blood-brain barrier and interact with a variety of CNS targets makes it a cornerstone of neuropharmacology.
Acetylcholinesterase (AChE) in Alzheimer's Disease
A primary strategy in the symptomatic treatment of Alzheimer's disease is to boost cholinergic neurotransmission by inhibiting the enzyme acetylcholinesterase (AChE).[7]
Mechanism of Action: Donepezil, a leading treatment for Alzheimer's, features a prominent N-benzylpiperidine moiety.[7] This group plays a critical role by binding to the catalytic anionic site (CAS) of the AChE enzyme, interacting with key aromatic residues such as Trp84 and Phe330.[7] This interaction reversibly inhibits the enzyme, preventing the breakdown of the neurotransmitter acetylcholine and thereby increasing its concentration in the synaptic cleft.[5]
Diagram: Inhibition of Acetylcholinesterase at the Cholinergic Synapse
Caption: Acetylcholinesterase (AChE) inhibition by a piperidine-based drug.
Experimental Protocol: Measuring AChE Inhibition via Ellman's Assay
This protocol provides a reliable method for determining the inhibitory potency (IC50) of a piperidine-based compound against AChE.
Prepare a stock solution of the test compound in DMSO.
Prepare working solutions of AChE, ATCI, and DTNB in the phosphate buffer.
3. Assay Procedure:
Add 25 µL of various concentrations of the test compound (serially diluted) to the wells of the microplate.
Add 50 µL of the AChE solution to each well and incubate for 15 minutes at room temperature. This pre-incubation step is critical to allow the inhibitor to bind to the enzyme.
Add 50 µL of DTNB solution to each well.
Initiate the reaction by adding 25 µL of the ATCI substrate solution.
Immediately begin monitoring the change in absorbance at 412 nm every minute for 10-15 minutes using a microplate reader. The yellow color produced is from the reaction of thiocholine (a product of ATCI hydrolysis) with DTNB.
4. Data Analysis:
Calculate the rate of reaction (V) for each concentration of the inhibitor.
Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a dose-response curve.
Dopamine and Serotonin Receptors in Psychosis
Atypical antipsychotics frequently incorporate a piperidine scaffold to achieve a desired dual antagonism of dopamine D2 and serotonin 5-HT2A receptors. This dual action is believed to be key to their efficacy in treating psychosis with a reduced risk of extrapyramidal side effects compared to typical antipsychotics.[5][8]
Mechanism of Action: Risperidone, for example, contains a piperidine moiety that is crucial for its high-affinity binding to both D2 and 5-HT2A receptors.[5] Antagonism at D2 receptors in the mesolimbic pathway is thought to mediate its antipsychotic effects. Simultaneously, antagonism at 5-HT2A receptors can increase dopamine release in other brain regions, such as the nigrostriatal pathway, potentially mitigating motor side effects.
Diagram: Dual Antagonism of D2 and 5-HT2A Receptors
Caption: Risperidone blocks both Dopamine D2 and Serotonin 5-HT2A receptors.
Part 2: Targeting Cancer
The structural versatility of the piperidine ring has made it a valuable component in the design of targeted anticancer agents.[7][9] These compounds can act on various targets, from enzymes to signaling pathways crucial for cancer cell proliferation and survival.[10]
Tubulin Polymerization
Inhibitors of tubulin polymerization are powerful anticancer agents that disrupt the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis.[11] Several piperidine derivatives have been identified as potent inhibitors that bind to the colchicine binding site on tubulin.[11]
Mechanism of Action: Novel synthetic piperidine derivatives, such as compound 17a (a piperidine-2,6-dione derivative), have demonstrated potent antiproliferative activity against various cancer cell lines, including prostate cancer (PC3).[11] These compounds bind to the colchicine site on β-tubulin, preventing the polymerization of tubulin into microtubules. This disruption of the cytoskeleton triggers G2/M phase cell cycle arrest and ultimately induces apoptosis.[11]
Quantitative Data: Antiproliferative Activity of Piperidine-based Tubulin Inhibitors
This table illustrates the superior potency of a piperidine derivative compared to a standard chemotherapeutic agent in vitro.
Androgen Receptor (AR) Signaling
In prostate cancer, the androgen receptor (AR) signaling pathway is a critical driver of tumor growth and progression.[9] Targeting this pathway is a cornerstone of prostate cancer therapy.
Mechanism of Action: Researchers have synthesized piperidine derivatives that effectively target AR signaling.[9] For instance, certain derivatives have been shown to inhibit the proliferation of prostate cancer cells in a concentration-dependent manner. Mechanistic studies reveal that these compounds can induce apoptosis by modulating the expression of key apoptosis-regulating proteins, such as decreasing the levels of anti-apoptotic proteins like BCL-2 and increasing the levels of pro-apoptotic proteins like BAX.[9]
Part 3: Emerging Targets and Future Directions
The utility of the piperidine scaffold extends beyond the CNS and oncology, with active research exploring its potential in a variety of other therapeutic areas.
Monoamine Oxidase (MAO) Inhibition
Monoamine oxidases (MAO-A and MAO-B) are enzymes that degrade neurotransmitters and are significant targets for treating neurodegenerative diseases and depression.[12] Piperine, the natural alkaloid from black pepper containing a piperidine moiety, is a known MAO inhibitor.[13] The piperidine nucleus of piperine interacts with amino acid residues at the entrance of the MAO active site.[12] This has inspired the design of numerous synthetic piperidine derivatives with enhanced potency and selectivity for MAO-B, which is a key target in Parkinson's disease.[12]
Endocannabinoid Hydrolases
The endocannabinoid system is a crucial neuromodulatory system, and inhibiting the enzymes that degrade endocannabinoids, such as monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH), is a promising therapeutic strategy for pain, inflammation, and anxiety. Piperidine and piperazine carbamates have been identified as a privileged class of inhibitors for these enzymes, demonstrating the ability to covalently inactivate them and produce significant behavioral effects in vivo.[14]
G-Protein Coupled Receptors (GPCRs)
Beyond the well-known dopamine and serotonin receptors, piperidine-based compounds are being investigated as modulators for a wide range of other GPCRs. This includes:
Opioid Receptors: The piperidine core is central to potent analgesics like fentanyl and meperidine.[1]
Chemokine Receptors: Piperidine-containing molecules act as CCR5 antagonists, blocking the entry of the HIV-1 virus into host cells.[1]
Protease-Activated Receptor-2 (PAR2): Small piperidine-containing molecules have been identified as allosteric inhibitors of PAR2, a receptor involved in inflammation and cancer.[15]
Workflow: High-Throughput Screening for GPCR Modulators
Caption: A typical workflow for identifying novel GPCR modulators.
Conclusion
The piperidine scaffold continues to be a remarkably fruitful starting point for drug discovery. Its inherent structural and physicochemical properties provide a robust foundation for interacting with a diverse array of biological targets, from enzymes in the CNS to receptors on cancer cells and viruses. As synthetic methodologies become more advanced and our understanding of disease biology deepens, the development of novel, highly specific, and potent piperidine-based therapeutics is set to accelerate, cementing the "privileged" status of this simple heterocycle for years to come.
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Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC. (URL: )
Novel piperidine derivatives as colchicine binding site inhibitors induce apoptosis and inhibit epithelial-mesenchymal transition against prost
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Pharmacological Applications of Piperidine Deriv
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
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The Piperidine Scaffold: A Cornerstone of Modern Medicinal Chemistry
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The piperidine ring, a simple six-membered nitrogen-containing heterocycle, stands as a titan in the world of medicinal chemistr...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The piperidine ring, a simple six-membered nitrogen-containing heterocycle, stands as a titan in the world of medicinal chemistry. Its prevalence in a vast array of FDA-approved drugs and biologically active natural products has earned it the esteemed status of a "privileged scaffold." The inherent structural and physicochemical properties of the piperidine moiety make it a remarkably versatile building block in drug design. Its chair-like conformation allows for the precise three-dimensional positioning of substituents, enabling optimized interactions with biological targets. Furthermore, the basicity of the nitrogen atom facilitates favorable pharmacokinetic profiles, including improved aqueous solubility and the ability to cross biological membranes.
This technical guide provides a comprehensive exploration of the synthesis, structure-activity relationships (SAR), and therapeutic applications of piperidine derivatives. We will delve into key examples in neurodegenerative diseases, oncology, and infectious diseases, offering detailed experimental protocols and data-driven insights to empower researchers in their quest for novel therapeutics.
Therapeutic Applications of Piperidine Derivatives
The versatility of the piperidine scaffold is showcased by its presence in drugs targeting a wide spectrum of diseases. Here, we explore its role in three major therapeutic areas.
Neurodegenerative Diseases: The Case of Donepezil
In the realm of neurodegenerative disorders, particularly Alzheimer's disease, piperidine-containing compounds have made a significant impact. Donepezil, a leading therapeutic for the symptomatic treatment of Alzheimer's, features a prominent N-benzylpiperidine moiety.
Mechanism of Action:
Alzheimer's disease is characterized by a decline in the levels of the neurotransmitter acetylcholine. Donepezil functions as a potent and selective inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of acetylcholine in the synaptic cleft. By inhibiting AChE, Donepezil increases the concentration and duration of action of acetylcholine, thereby enhancing cholinergic neurotransmission and providing symptomatic relief. The N-benzyl group of Donepezil is believed to interact with the peripheral anionic site of AChE, while the piperidine ring and its linkage to the indanone moiety are crucial for its high affinity and selectivity.
Structure-Activity Relationship (SAR) of Acetylcholinesterase Inhibitors:
The development of Donepezil and related compounds has been guided by extensive SAR studies. The following table summarizes the inhibitory activity of a series of 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine derivatives against AChE.
Compound ID
R1
R2
IC50 (nM) for AChE
1
H
H
15.2
2
OCH3
H
9.8
3
H
OCH3
12.5
13e (Donepezil)
OCH3
OCH3
5.7
Data compiled from publicly available research.[1]
The data reveals that the presence of the two methoxy groups on the indanone ring is critical for potent AChE inhibition, with Donepezil (13e) exhibiting the lowest IC50 value.[1]
Oncology: Targeting Key Pathways with Piperidine-Based Agents
The piperidine scaffold is a key component in a growing number of anticancer agents that target various hallmarks of cancer, including uncontrolled cell proliferation and survival.
Mechanism of Action: PARP Inhibition
Poly(ADP-ribose) polymerase (PARP) enzymes are crucial for DNA single-strand break repair. In cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations, inhibiting PARP leads to the accumulation of DNA double-strand breaks and subsequent cell death, a concept known as synthetic lethality. Niraparib, a potent PARP inhibitor, features a piperidine ring that plays a key role in its binding to the catalytic domain of PARP-1 and PARP-2.
PI3K/Akt Signaling Pathway:
The PI3K/Akt signaling pathway is a critical intracellular cascade that promotes cell survival, growth, and proliferation, and is often dysregulated in cancer. Several piperidine derivatives have been developed as inhibitors of this pathway.
Below is a diagram illustrating the PI3K/Akt signaling pathway and the points of intervention by targeted therapies.
Caption: The PI3K/Akt signaling pathway in cancer.
Structure-Activity Relationship (SAR) of Piperidine-Based Anticancer Agents:
The cytotoxic activity of piperidine derivatives is highly dependent on their substitution patterns. The following table presents the half-maximal inhibitory concentration (IC50) values for a series of 1,4-disubstituted piperidine derivatives against various cancer cell lines.
Compound ID
R1
R2
Cancer Cell Line
IC50 (µM)
20
Benzyl
2-Naphthyl
Various
3 - 9.5
22
Boc
2-Naphthyl
Various
3 - 9.5
27
Benzyl
3,4-Dichlorophenyl
Various
3 - 9.5
29
Boc
3,4-Dichlorophenyl
Various
3 - 9.5
Data compiled from publicly available research.[2]
The data suggests that both the N-substituent (R1) and the C4-substituent (R2) on the piperidine ring significantly influence the anticancer activity.[2]
Infectious Diseases: Blocking HIV Entry with CCR5 Antagonists
The piperidine scaffold has also been instrumental in the development of antiviral agents, particularly for the treatment of HIV/AIDS. Maraviroc, an FDA-approved antiretroviral drug, is a piperidine-containing compound that functions as a C-C chemokine receptor type 5 (CCR5) antagonist.
Mechanism of Action:
The majority of HIV strains initiate infection by binding to the CD4 receptor and the CCR5 co-receptor on the surface of host T cells. Maraviroc is an allosteric inhibitor of CCR5, meaning it binds to a site on the receptor that is distinct from the binding site of the viral gp120 protein. This binding induces a conformational change in CCR5 that prevents its interaction with gp120, thereby blocking the entry of the virus into the host cell.
Below is a diagram illustrating the mechanism of HIV entry and its inhibition by a piperidine-based CCR5 antagonist.
Caption: Mechanism of HIV entry and inhibition by a CCR5 antagonist.
Structure-Activity Relationship (SAR) of Piperidine-Based CCR5 Antagonists:
The development of potent CCR5 antagonists has been a focus of extensive research. The following table summarizes the inhibitory activity of a series of piperazine-piperidine amide analogs.
Compound
R
IC50 (nM)
1
H
>1000
2
CH3
150
3
C2H5
80
Sch-D (Vicriviroc)
(S)-CH(CH3)Ph
0.5
Data compiled from publicly available research.[3]
The data highlights the critical role of the substituent on the piperazine ring, with the (S)-configured benzylic substituent in Vicriviroc leading to exceptionally high potency.[3]
Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments relevant to the synthesis and evaluation of piperidine derivatives.
Synthesis of Donepezil
This protocol describes a common synthetic route to Donepezil.
Materials:
5,6-dimethoxy-1-indanone
1-benzyl-4-piperidinecarboxaldehyde
Titanium tetrachloride (TiCl₄)
Triethylamine (TEA)
Dichloromethane (DCM), anhydrous
Palladium on carbon (10% Pd/C)
Hydrogen gas (H₂)
Methanol (MeOH)
Ethyl acetate (EtOAc)
Hexane
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Celite
Procedure:
Step 1: Condensation Reaction
To a solution of 5,6-dimethoxy-1-indanone (1 equivalent) and 1-benzyl-4-piperidinecarboxaldehyde (1.2 equivalents) in anhydrous dichloromethane at 0 °C, add titanium tetrachloride (1.5 equivalents) dropwise.[4]
Add triethylamine (3 equivalents) to the reaction mixture and stir at room temperature for 12-16 hours.[4]
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4]
Extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to obtain the crude unsaturated intermediate.[4]
Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.[4]
Step 2: Reduction Reaction
Dissolve the purified intermediate (1 equivalent) in methanol.[4]
Add a catalytic amount of 10% palladium on carbon.[4]
Subject the mixture to hydrogenation (H₂ gas) at a pressure of 50 psi for 6-8 hours.[4]
Monitor the reaction by TLC.
Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.[4]
Concentrate the filtrate under reduced pressure to yield Donepezil.[4]
The final product can be further purified by recrystallization.
In Vitro Cytotoxicity Assay (MTT Assay)
This protocol describes a common method for assessing the cytotoxic effects of piperidine derivatives on cancer cell lines.
Materials:
Cancer cell line of interest
Complete cell culture medium
Piperidine derivatives (test compounds)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
Phosphate-buffered saline (PBS)
96-well microplate
Microplate reader
Procedure:
Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[1][5]
Prepare serial dilutions of the piperidine derivatives in cell culture medium.
Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a no-treatment control.
Incubate the plate for 48-72 hours.
After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.[1]
Carefully remove the medium containing MTT.
Add 100 µL of DMSO to each well to dissolve the formazan crystals.[5]
Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[6]
Measure the absorbance at 570 nm using a microplate reader.[7]
Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value for each compound.
HIV-1 Entry Assay
This protocol outlines a general procedure for evaluating the ability of piperidine derivatives to inhibit HIV-1 entry into target cells.
Materials:
TZM-bl cells (HeLa cell line expressing CD4, CCR5, and CXCR4 with a Tat-responsive luciferase reporter gene)
Env-pseudotyped HIV-1 virus stock
Piperidine derivatives (test compounds)
Complete cell culture medium
Luciferase assay reagent
96-well white, solid-bottom assay plates
Luminometer
Procedure:
Seed TZM-bl cells in a 96-well white, solid-bottom assay plate at a density of 1 x 10⁴ cells/well and incubate overnight.
Prepare serial dilutions of the piperidine derivatives in cell culture medium.
Pre-incubate the Env-pseudotyped HIV-1 virus with the test compounds at various concentrations for 1 hour at 37°C.
Remove the medium from the TZM-bl cells and add the virus-compound mixture to the wells.
Incubate the plate for 48 hours at 37°C.
After incubation, remove the supernatant and lyse the cells according to the luciferase assay manufacturer's instructions.
Add the luciferase substrate to the cell lysate.
Measure the luminescence using a luminometer.
Calculate the percentage of inhibition of viral entry relative to the virus-only control and determine the IC50 value for each compound.
Conclusion
The piperidine scaffold continues to be a remarkably fruitful and enduring structural motif in medicinal chemistry. Its inherent versatility and favorable physicochemical properties have cemented its place in a diverse range of clinically successful drugs. The ongoing exploration of novel synthetic methodologies, coupled with a deeper understanding of the intricate structure-activity relationships of piperidine derivatives, promises to unlock the next generation of innovative therapeutics. This guide has provided a comprehensive overview of the pivotal role of piperidine in modern drug discovery, offering both foundational knowledge and practical insights to aid researchers in their endeavors.
References
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Arun, Y., et al. (2018). The piperidine derivative 1-(2-(4-(dibenzo[b,f]thiepin-10-yl)phenoxy)ethyl)piperidine (DTPEP) inhibits cell proliferation and induces apoptosis in breast cancer cells. Frontiers in Pharmacology, 9, 133.
Fu, D. J., et al. (2020). Novel piperidine derivatives as colchicine binding site inhibitors induce apoptosis and inhibit epithelial-mesenchymal transition against prostate cancer PC3 cells. European Journal of Medicinal Chemistry, 187, 111956.
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Jiang, X., et al. (2007). Forward- and reverse-synthesis of piperazinopiperidine amide analogs: a general access to structurally diverse 4-piperazinopiperidine-based CCR5 antagonists. Organic & Biomolecular Chemistry, 5(20), 3349-3359.
Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry, 52(22), 7170-7185.
Liu, G. Q., & Opatz, T. (2018). Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems. Synthesis, 50(15), 2843-2864.
Nagib, D. A., & MacMillan, D. W. (2011). The enantioselective α-arylation of aldehydes via a visible-light-photoredox-catalyzed radical-radical cross-coupling.
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Penning, T. D., et al. (2012). Discovery and SAR of orally efficacious tetrahydropyridopyridazinone PARP inhibitors for the treatment of cancer. Bioorganic & Medicinal Chemistry Letters, 22(15), 5023-5027.
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Scott, J. D., & Williams, D. H. (1982). A simple method for the direct conversion of secondary amides to the corresponding amines. Journal of the American Chemical Society, 104(13), 3691-3692.
Shalekoff, S., et al. (2001). Increased CCR5 expression on CD4+ T cells of HIV-1-infected and uninfected individuals with tuberculosis in South Africa. The Journal of Infectious Diseases, 183(2), 332-336.
Singh, U. P., & Singh, R. K. (2018). Recent advances in the synthesis of piperidine and its derivatives. RSC Advances, 8(30), 16569-16597.
Stazi, F., et al. (2007). Synthesis of 1, 4-disubstituted piperazines as potent and selective 5-HT1A receptor ligands. Bioorganic & Medicinal Chemistry Letters, 17(12), 3344-3347.
Thomas, S., & Tandon, V. (2014). Recent advances in the chemistry and biology of piperidine and its derivatives. Current Medicinal Chemistry, 21(1), 59-92.
Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among US FDA approved pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257-10274.
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An In-depth Technical Guide to the Conformational Analysis of 2-Methylpiperidine Containing Molecules
Introduction The piperidine scaffold is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active natural products.[1] Its prevalence stems from its ability to impa...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The piperidine scaffold is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active natural products.[1] Its prevalence stems from its ability to impart favorable physicochemical properties, such as aqueous solubility, and to present substituents in a well-defined three-dimensional arrangement crucial for molecular recognition. The introduction of a methyl group at the 2-position creates a chiral center and significantly influences the ring's conformational landscape, which in turn dictates its biological activity, metabolic stability, and overall potential as a therapeutic agent.[1]
This guide provides an in-depth exploration of the conformational analysis of 2-methylpiperidine derivatives. It is designed for researchers, scientists, and drug development professionals, offering a synthesis of fundamental principles, field-proven experimental and computational methodologies, and insights into the practical implications for drug design.
Fundamental Principles of Piperidine Conformation
Like its carbocyclic analog, cyclohexane, the piperidine ring predominantly adopts a low-energy chair conformation to minimize angular and torsional strain.[1][2] However, the presence of the nitrogen heteroatom introduces two additional dynamic processes:
Ring Inversion: A rapid interconversion between two distinct chair conformations.
Nitrogen Inversion: The pyramidal inversion at the nitrogen atom, which interconverts substituents on the nitrogen between axial and equatorial positions.[1][2]
The orientation of any substituent on the ring can be either axial (pointing perpendicular to the plane of the ring) or equatorial (pointing towards the periphery of the ring). The relative stability of these positions is a critical determinant of the molecule's overall preferred shape.[3]
The Axial-Equatorial Equilibrium of 2-Methylpiperidine
For a 2-methylpiperidine ring, the methyl group can occupy either an axial or an equatorial position. The equilibrium between these two conformers is a central theme of its conformational analysis.
The equatorial conformation is generally more stable due to the avoidance of steric clashes.[1][3] In the axial conformation, the methyl group experiences unfavorable 1,3-diaxial interactions with the axial hydrogen atoms at the C-4 and C-6 positions. This steric repulsion destabilizes the axial conformer.[3][4]
The energetic preference for the equatorial position is quantified by the A-value , which represents the Gibbs free energy difference (ΔG°) between the equatorial and axial conformers.[1][5] A larger A-value signifies a stronger preference for the equatorial position.[1][6]
Substituent
Position
A-value (kcal/mol)
Equatorial Preference
Methyl
C-2 on Piperidine
~1.8
Strong
Methyl
On Cyclohexane
~1.7-1.8
Strong
Table 1: Comparison of A-values for the methyl group. The A-value for a 2-methyl group on a piperidine ring is comparable to that on a cyclohexane ring, indicating a significant energetic penalty for the axial orientation.[1][3]
However, this equilibrium can be dramatically influenced by the nature of the substituent on the nitrogen atom. Bulky N-substituents or groups that can engage in conjugation with the nitrogen lone pair (e.g., acyl, phenyl) can alter the steric and electronic environment, sometimes even favoring the axial conformer for the 2-methyl group due to effects like pseudoallylic strain.[7][8]
Caption: Chair-chair interconversion of 2-methylpiperidine.
Experimental Methodologies for Conformational Analysis
A multi-technique approach is essential for a robust conformational analysis. While X-ray crystallography provides a precise snapshot of the solid-state structure, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for studying the conformation and dynamics of molecules in solution, which is more relevant to biological systems.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy offers several parameters that are exquisitely sensitive to the stereochemical environment of nuclei.
Key NMR Parameters:
Chemical Shifts (δ): The precise resonance frequency of a nucleus is influenced by its local electronic environment. Axial and equatorial protons, for instance, typically have different chemical shifts.
Vicinal Coupling Constants (³J): The coupling between two protons on adjacent carbons (H-C-C-H) is highly dependent on the dihedral angle (φ) between them, as described by the Karplus equation .[9][10]
Large coupling (³J ≈ 8-13 Hz): Typically observed between two axial protons (φ ≈ 180°).
Small coupling (³J ≈ 2-5 Hz): Observed between axial-equatorial or equatorial-equatorial protons (φ ≈ 60°).
Nuclear Overhauser Effect (NOE): This effect allows for the detection of protons that are close in space, regardless of their bonding connectivity. Strong NOEs between protons on the same side of the ring (e.g., between axial groups at C-2, C-4, and C-6) can provide definitive proof of their relative orientation.
This protocol outlines a self-validating workflow for determining the preferred conformation of a novel 2-methylpiperidine derivative.
Step 1: Sample Preparation
Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[1]
Causality: The choice of solvent is critical as it can influence the conformational equilibrium through solute-solvent interactions.[1][11] Ensure the solvent does not obscure key signals.
Step 2: 1D ¹H NMR Acquisition
Acquire a standard ¹H NMR spectrum to confirm sample identity, purity, and to obtain initial chemical shift and coupling constant information.
Step 3: 2D NMR Acquisition
¹H-¹H COSY (Correlation Spectroscopy): This experiment establishes proton-proton coupling networks, which is essential for assigning signals to specific protons in the piperidine ring.[1]
¹H-¹H NOESY or ROESY (Nuclear Overhauser Effect Spectroscopy): This is the cornerstone experiment for determining spatial relationships.
Trustworthiness: Look for key NOEs. For an equatorial 2-methyl group, an NOE should be observed between the C2-proton and the C6-equatorial proton. For an axial 2-methyl group, strong NOEs would be expected between the methyl protons and the axial protons at C-4 and C-6.
Step 4: Data Analysis and Interpretation
Assign all proton signals using the COSY spectrum.
Measure the ³J coupling constants for the proton at C-2. A large coupling constant (e.g., > 8 Hz) to one of the C-3 protons would strongly suggest an axial orientation for the C-2 proton, and therefore an equatorial methyl group.
Analyze the NOESY spectrum to confirm the through-space proximities suggested by the J-coupling analysis. The J-coupling and NOE data must be consistent for a reliable assignment.
Step 5: (Optional) Low-Temperature NMR
For molecules undergoing rapid ring inversion at room temperature, acquiring spectra at low temperatures (-80 °C) can slow the interconversion, allowing the signals for both individual conformers to be observed and quantified.[12]
Computational Chemistry Approaches
Computational modeling provides a powerful complement to experimental data, offering insights into the energetics and geometries of different conformers.[1] Density Functional Theory (DFT) is a particularly effective method for this purpose.[7][8][13]
Protocol: DFT-Based Conformational Energy Calculation
This protocol describes a standard workflow for calculating the relative energies of the axial and equatorial conformers of a 2-methylpiperidine derivative.
Step 1: Initial Structure Generation
Build both the axial and equatorial conformers of the 2-methylpiperidine molecule in a molecular modeling program.
Step 2: Geometry Optimization
Perform a full geometry optimization for each conformer.
Methodology: A common and reliable level of theory is M06-2X with a 6-311G(d,p) or larger basis set.[7][8] The M06-2X functional is known to perform well for non-covalent interactions, which are crucial in determining conformational preferences.[14]
Causality: The choice of a solvent model (e.g., Polarizable Continuum Model, PCM) is important, as solvation can significantly impact the energy balance between conformers.[8][11]
Step 3: Frequency Calculation
Perform a frequency calculation on each optimized structure at the same level of theory.
Trustworthiness: This step is crucial to verify that the optimized geometry corresponds to a true energy minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the Gibbs free energy.
Step 4: Energy Analysis
Compare the calculated Gibbs free energies (at 298 K) of the two conformers. The difference (ΔG) will provide a quantitative estimate of the conformational preference.
Self-Validation: The calculated ΔG should be in qualitative agreement with the experimental observations from NMR. For simple 1,2-dimethylpiperidine, calculations show the equatorial conformer is favored by about 1.8 kcal/mol.[7][8]
Integrated Workflow and Data Synthesis
The highest confidence in conformational assignment is achieved by integrating experimental and computational data. Discrepancies between NMR results and computational models can often reveal subtle electronic or steric effects that were not initially considered.
Caption: Integrated workflow for conformational analysis.
Impact on Drug Design and Development
The conformation of the 2-methylpiperidine ring is not an academic curiosity; it has profound real-world consequences in drug development.
Receptor Binding and Potency: The precise 3D orientation of the methyl group and other substituents determines how a molecule fits into a biological target's binding pocket. An equatorial substituent presents a different vector for interaction than an axial one. This can lead to dramatic differences in binding affinity and, consequently, potency.[15]
Selectivity: Different receptor subtypes may have subtly different topographies. A molecule locked in a specific conformation may bind selectively to one subtype over another, reducing off-target effects.[15]
ADME Properties: The overall shape and polarity of a molecule, which are dictated by its conformation, influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. For example, a more compact conformation may exhibit different membrane permeability or be more or less susceptible to metabolic enzymes.
A key example involves N-acyl or N-aryl 2-methylpiperidines. In these systems, conjugation between the nitrogen lone pair and the adjacent π-system can create a "pseudoallylic strain" that forces the 2-methyl group into an axial orientation.[7][8] This conformational switch dramatically alters the molecule's shape and can be exploited by medicinal chemists to present a unique exit vector to explore a binding site.[7] Understanding and controlling this equilibrium is a powerful strategy in rational drug design.
Conclusion
The conformational analysis of molecules containing the 2-methylpiperidine scaffold is a critical task in modern drug discovery and development. A thorough understanding, achieved through the synergistic application of high-resolution NMR spectroscopy and validated computational methods, allows for the rational design of molecules with optimized potency, selectivity, and pharmacokinetic profiles. The principles and protocols outlined in this guide provide a robust framework for researchers to confidently elucidate and engineer the three-dimensional structures of these vital chemical entities.
References
Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. ACS Omega. [Link]
Investigation of the N-substituent conformation governing potency and mu receptor subtype-selectivity in (+)-(3R, 4R)-dimethyl-4-(3-hydroxyphenyl)piperidine opioid antagonists. PubMed. [Link]
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. PMC. [Link]
Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society. [Link]
Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions - PMC. [Link]
The Conformational Analysis of Saturated Heterocycles. Part LXVI.1 Stereochemical Orientation of the Methylation of 2-Methylpiperidine. RSC Publishing. [Link]
Conformational analysis. Part 34.1 An NMR investigation of the conformational equilibrium and intramolecular hydrogen bonding in nipecotic acid derivatives. RSC Publishing. [Link]
Conformations observed for N‐alkyl‐substituted piperidine and related... ResearchGate. [Link]
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC. [Link]
(PDF) Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. ResearchGate. [Link]
The “A” value for the methyl group in 2-methylpiperidines. R Discovery. [Link]
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Publishing - The Royal Society of Chemistry. [Link]
(PDF) Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. ResearchGate. [Link]
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose Research Online. [Link]
Combined experimental and computational study of the thermochemistry of methylpiperidines. PubMed. [Link]
Pressure- and temperature-dependent proton NMR studies of N-methylpiperidine ring inversion in the gas phase. The Journal of Physical Chemistry - ACS Publications. [Link]
A New Generalized Karplus-Type Equation Relating Vicinal Proton-Fluorine Coupling Constants to H−C−C−F Torsion Angles. The Journal of Organic Chemistry - ACS Publications. [Link]
The Modern Screening Cascade: A Technical Guide to Unlocking the Therapeutic Potential of Novel Piperidine Compounds
Introduction: The Piperidine Scaffold as a Privileged Structure in Therapeutics The piperidine ring is a cornerstone of modern medicinal chemistry, rightfully earning its status as a "privileged structure."[1] This six-m...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Piperidine Scaffold as a Privileged Structure in Therapeutics
The piperidine ring is a cornerstone of modern medicinal chemistry, rightfully earning its status as a "privileged structure."[1] This six-membered nitrogen-containing heterocycle is a recurring motif in a multitude of clinically approved drugs, targeting a wide spectrum of diseases from central nervous system (CNS) disorders to cancer.[2][3][4] The structural and physicochemical properties of the piperidine scaffold—its conformational flexibility, metabolic stability, and ability to modulate properties like lipophilicity—make it an exceptionally versatile building block for creating novel therapeutics with enhanced "druggability."[2][5] This guide provides an in-depth, field-proven workflow for the biological screening of novel piperidine compound libraries, designed to efficiently identify and validate promising new drug candidates.
The Screening Workflow: A Phased Approach from Hit to Preclinical Candidate
The journey from a large library of novel piperidine compounds to a validated preclinical candidate is a systematic, multi-stage process designed to eliminate unsuitable molecules and focus resources on those with the highest therapeutic potential. This workflow, often termed a "screening cascade," is an iterative process of testing, validation, and refinement.
Caption: The general workflow for biological screening of novel piperidine compounds.
Phase 1: Hit Discovery via High-Throughput Screening (HTS)
The initial goal is to rapidly and efficiently sift through a large collection of piperidine compounds to identify "hits"—molecules that exhibit measurable activity in a primary assay.[6] High-Throughput Screening (HTS) is the cornerstone of this phase, utilizing automation and miniaturized assays to test thousands to millions of compounds.[7]
Causality in Assay Choice: Target-Based vs. Phenotypic Screening
The first critical decision is the type of primary screen.
Target-Based Screening: This approach is used when a specific biological target (e.g., a purified enzyme or receptor) is known to be critical for the disease. It offers the advantage of directly measuring a compound's interaction with its intended target.[8]
Phenotypic Screening: This method involves testing compounds on whole cells or even organisms to see if they produce a desired change in phenotype (e.g., inducing cancer cell death). This approach is powerful when the specific disease-driving target is unknown and can lead to the discovery of first-in-class medicines.[9]
Protocol: Primary HTS for Piperidine-Based PI3K/Akt Pathway Inhibitors
The PI3K/Akt signaling pathway is frequently dysregulated in cancer, making it a prime target for therapeutic intervention.[5] Many piperidine-containing compounds have shown promise in modulating this pathway.[5] Below is a detailed protocol for a primary, cell-based HTS assay to identify piperidine-based inhibitors.
Objective: To identify piperidine compounds that inhibit the PI3K/Akt signaling pathway.
Methodology: A cell line engineered to express a luciferase reporter gene under the control of an NF-κB responsive promoter is used. NF-κB is a downstream effector of the Akt pathway; thus, inhibition of the pathway results in a decreased luminescent signal.[5]
Materials:
Cell Line: HEK293 cells stably expressing an NF-κB luciferase reporter.
Compound Library: Novel piperidine compounds dissolved in DMSO.
Cell Plating: Using an automated dispenser, seed 2,500 cells in 20 µL of culture medium into each well of a 384-well plate. Incubate for 24 hours at 37°C, 5% CO2.
Compound Transfer: Transfer 50 nL of each piperidine compound from the library plate to the assay plate using a pintool or acoustic dispenser. The final concentration should be approximately 10 µM in 0.1% DMSO.[10] Add controls to designated wells.
Pre-incubation: Incubate the plates with the compounds for 1 hour at 37°C.
Stimulation: Add 10 µL of a stimulant like TNF-α to all wells (except unstimulated controls) to activate the signaling pathway.
Incubation: Incubate for an additional 6 hours at 37°C.
Lysis and Luminescence Reading: Add 25 µL of luciferase assay reagent to each well. After a 10-minute incubation at room temperature to ensure cell lysis, measure the luminescence signal using a plate reader.
Phase 2: Hit Confirmation and Triage
Not all activity observed in a primary HTS is genuine. This phase is a critical filter to confirm initial hits and remove problematic compounds.
Hit Confirmation: Active compounds from the primary screen are re-tested, often using freshly sourced or re-synthesized material, to ensure the activity is reproducible.[6]
Triage for False Positives: Hits are computationally and experimentally filtered to remove known Pan-Assay Interference Compounds (PAINS), which often show activity in many assays through non-specific mechanisms.[6] Compounds with poor solubility or those that are frequent hitters in previous screens are also flagged.[6]
Preliminary SAR: At this stage, initial Structure-Activity Relationships (SAR) are established. This involves analyzing the chemical structures of the confirmed hits to identify common structural motifs essential for activity, which guides the next steps of chemical modification.[10][11]
Phase 3: Secondary & Orthogonal Assays (The Hit-to-Lead Transition)
Confirmed hits must be further characterized to justify the significant investment required for lead optimization. A "hit" is a compound with confirmed activity, whereas a "lead" meets stricter criteria for potency, selectivity, and preliminary ADME properties.[6]
Dose-Response Analysis (Potency Determination)
The goal is to determine the potency of the hit compounds by generating a dose-response curve and calculating the IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration).
Parameter
Description
Typical Threshold for Leads
IC50/EC50
The concentration of a compound that elicits a 50% response (inhibition or activation).
Target-dependent, but often in the sub-micromolar to low micromolar range.
Hill Slope
Describes the steepness of the dose-response curve.
A slope near 1.0 often suggests a specific, one-to-one binding interaction.
Maximal Effect
The maximum biological effect produced by the compound.
Should be significant and relevant to the desired therapeutic outcome.
Protocol: Secondary Dose-Response Assay
Objective: To determine the IC50 value of confirmed piperidine hits from the primary screen.
Methodology: This protocol uses the same reporter assay as the primary screen but tests each compound over a range of concentrations.
Compound Preparation: Create a 10-point, 3-fold serial dilution series for each confirmed hit compound, starting from a top concentration of 50 µM.
Assay Execution: Perform the cell-based luciferase assay as described in the primary HTS protocol, but using the serial dilutions of the compounds.
Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to calculate the IC50 value.
Orthogonal and Counter-Screening (Selectivity and Mechanism)
Orthogonal Assays: These are different, independent tests to confirm the compound's effect on the target. For example, if the primary assay was a cell-based reporter assay for a kinase, an orthogonal assay might be a biochemical assay using the purified kinase enzyme to directly measure inhibition.[6] This ensures the compound is acting on the intended target.
Counter-Screens: These assays are crucial for assessing selectivity. A compound is tested against closely related targets (e.g., other kinases in the same family) to ensure it does not have broad, off-target activity which could lead to toxicity.[6][12]
Phase 4: Target Deconvolution for Phenotypic Hits
If the screening campaign began with a phenotypic screen, the molecular target of the active piperidine compounds is unknown. Identifying this target—a process called target deconvolution—is essential for understanding the mechanism of action and for future optimization.[9][13]
Caption: Common strategies for target deconvolution of phenotypic screening hits.
Commonly employed strategies include:
Affinity Chromatography: The piperidine compound is immobilized on a solid support and used as "bait" to pull its protein targets out of a cell lysate.[9][14] The bound proteins are then identified, typically by mass spectrometry.
Expression Cloning: A library of cDNAs is used to express a large number of proteins, which are then screened for interaction with a labeled version of the active compound.[9][14]
Genetic Approaches: Techniques like CRISPR-based screening can identify which gene (and therefore, which protein) is essential for the activity of the compound. Knocking out the true target should make the cells resistant to the compound.[15]
Phase 5: Early ADME/Tox Profiling
Even a highly potent and selective compound is useless if it cannot reach its target in the body or is toxic. Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties is crucial for selecting which lead series to advance.[16][17][18] High-throughput, in vitro ADME/Tox assays are employed at this stage.[16][19]
Key Early ADME/Tox Assays:
Assay
Property Assessed
Rationale
Caco-2 Permeability
Intestinal absorption
Predicts oral bioavailability.
Metabolic Stability
Susceptibility to breakdown by liver enzymes (microsomes)
A compound that is metabolized too quickly will have a short duration of action.
Plasma Protein Binding
The extent to which a compound binds to proteins in the blood
Only the unbound fraction of a drug is free to interact with its target.
CYP450 Inhibition
Potential for drug-drug interactions
Inhibition of key metabolic enzymes can dangerously alter the levels of other drugs.
hERG Inhibition
Potential for cardiac toxicity
Blockade of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmias.
Cytotoxicity
General cellular toxicity
Assesses the compound's potential to kill healthy cells, indicating off-target toxicity.
Conclusion: From Validated Lead to Preclinical Candidate
The culmination of this rigorous screening workflow is the identification of one or more validated lead series. These piperidine compounds will have demonstrated reproducible activity, a defined dose-response relationship, selectivity for their intended target, and an acceptable early ADME/Tox profile. These leads form the foundation for a dedicated lead optimization program, where medicinal chemists will synthesize analogs to further enhance potency, selectivity, and pharmacokinetic properties, ultimately paving the way for the selection of a preclinical drug candidate.[17][18] This systematic approach ensures that resources are focused on compounds with the highest probability of success, accelerating the development of new and impactful piperidine-based medicines.
References
Hit Identification - Revolutionizing Drug Discovery | Explore Now - Vipergen. (n.d.). Vipergen. Retrieved March 7, 2026, from [Link]
Lansdowne, L. (2018, November 29). 5 Target Deconvolution Approaches in Drug Discovery. Technology Networks. Retrieved March 7, 2026, from [Link]
Łowicki, D., et al. (2025, October 21). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Retrieved March 7, 2026, from [Link]
The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. (2019, March 21). Drug Discovery World. Retrieved March 7, 2026, from [Link]
Lead Optimization and ADME Prediction with Zebrafish. (2025, June 11). ZeClinics. Retrieved March 7, 2026, from [Link]
Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (2022, September 22). ACS Publications. Retrieved March 7, 2026, from [Link]
Secondary Screening. (n.d.). Creative Biolabs. Retrieved March 7, 2026, from [Link]
Pharmacological Applications of Piperidine Derivatives. (2023, February 9). Encyclopedia MDPI. Retrieved March 7, 2026, from [Link]
ADME-Tox. (n.d.). Symeres. Retrieved March 7, 2026, from [Link]
Property-Based Optimization of Pharmaceutical Lead Compounds. (n.d.). ACD/Labs. Retrieved March 7, 2026, from [Link]
Target deconvolution techniques in modern phenotypic profiling. (2013, January 18). PMC - NIH. Retrieved March 7, 2026, from [Link]
Hit Identification and Optimization in Virtual Screening: Practical Recommendations Based Upon a Critical Literature Analysis. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
A brief introduction to chemical proteomics for target deconvolution. (2022, September 15). European Review for Medical and Pharmacological Sciences. Retrieved March 7, 2026, from [Link]
Target Deconvolution | Drug Discovery | CRO services. (n.d.). Oncodesign Services. Retrieved March 7, 2026, from [Link]
DNA-Encoded Library Screening for Small Molecule Drug Discovery. (n.d.). Creative Diagnostics. Retrieved March 7, 2026, from [Link]
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds | Request PDF. (2026, January 22). ResearchGate. Retrieved March 7, 2026, from [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023, February 2). MDPI. Retrieved March 7, 2026, from [Link]
Going Small: Using Biophysical Screening to Implement Fragment Based Drug Discovery. (2016, November 30). MDPI. Retrieved March 7, 2026, from [Link]
A Novel Automated Screening Method for Combinatorially Generated Small Molecules. (2021, April 12). Journal of Chemical Information and Modeling - ACS Publications. Retrieved March 7, 2026, from [Link]
(PDF) Small-molecule Screening Techniques in Drug Discovery. (2009, March). ResearchGate. Retrieved March 7, 2026, from [Link]
Design and Implementation of High Throughput Screening Assays for Drug Discoveries. (2021, August 24). IntechOpen. Retrieved March 7, 2026, from [Link]
High Throughput Screening - Pioneer in Fast Drug Discovery. (n.d.). Vipergen. Retrieved March 7, 2026, from [Link]
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Application Notes & Protocols: N-Alkylation of 2-Methylpiperidine with Haloacetic Acid Esters
For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive technical guide for the N-alkylation of 2-methylpiperidine with haloacetic acid esters, a c...
Author: BenchChem Technical Support Team. Date: March 2026
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive technical guide for the N-alkylation of 2-methylpiperidine with haloacetic acid esters, a cornerstone reaction in synthetic and medicinal chemistry for the creation of novel tertiary amine structures. We delve into the underlying SN2 reaction mechanism, explore critical process parameters, and present a detailed, validated protocol for the synthesis of ethyl 2-(2-methylpiperidin-1-yl)acetate. Furthermore, this guide includes a discussion on potential side reactions, troubleshooting strategies, and data presentation to ensure reproducible, high-yield outcomes.
Introduction and Scientific Context
The N-alkylation of secondary amines, such as 2-methylpiperidine, is a fundamental transformation for building molecular complexity.[1] This reaction class is pivotal in drug discovery and development, as the introduction of an alkyl group onto the piperidine nitrogen can significantly alter a molecule's physicochemical properties, including its basicity, lipophilicity, and steric profile. These modifications, in turn, can profoundly influence a compound's pharmacokinetic profile and biological activity.
The target molecule of our focus, an N-alkylated 2-methylpiperidine ester, serves as a key structural motif in various pharmacologically active compounds. Understanding and mastering its synthesis is therefore a critical skill for chemists in the pharmaceutical sciences.
Reaction Mechanism and Theoretical Considerations
The N-alkylation of 2-methylpiperidine with a haloacetic acid ester proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] This section dissects the key components and variables that govern the reaction's success.
The SN2 Pathway
The core of the reaction involves the lone pair of electrons on the nitrogen atom of 2-methylpiperidine acting as a nucleophile. This nucleophile attacks the electrophilic α-carbon of the haloacetic acid ester (the carbon atom bonded to the halogen). Simultaneously, the halide ion departs as a leaving group. This concerted, single-step mechanism is sensitive to steric hindrance, the nature of the leaving group, and the solvent environment.[2]
Role of the Base
During the reaction, one equivalent of a hydrohalic acid (HX) is formed. This acid readily protonates the starting amine, rendering it non-nucleophilic and halting the reaction.[3] To prevent this, a non-nucleophilic base is added to "scavenge" or neutralize the acid as it forms.[4] Potassium carbonate (K₂CO₃) is an ideal choice; it is a cost-effective, weak base that is sufficiently strong to neutralize the HX byproduct without significantly promoting unwanted side reactions like ester hydrolysis.[1][4]
Solvent Selection
The choice of solvent is critical for an SN2 reaction. Polar aprotic solvents are highly recommended because they can solvate the cation (e.g., K⁺ from the base) while leaving the nucleophile relatively "bare" and highly reactive.[2][5] Protic solvents, such as water or alcohols, should be avoided as they can form a "solvent cage" around the amine nucleophile through hydrogen bonding, which deactivates it and dramatically slows the reaction rate.[5][6] Acetonitrile (MeCN) and N,N-Dimethylformamide (DMF) are excellent solvent choices for this transformation.[7][8]
Reactivity of Haloacetic Acid Esters
The reactivity of the haloacetic acid ester is directly related to the leaving group ability of the halide. The general trend for leaving group ability is I > Br > Cl > F. Consequently, ethyl bromoacetate will react significantly faster than ethyl chloroacetate under identical conditions. For most applications, ethyl bromoacetate offers a good balance of reactivity and cost-effectiveness.
Potential Side Reactions
The primary side reaction of concern is over-alkylation , leading to the formation of a quaternary ammonium salt.[3][9] This occurs when the newly formed tertiary amine product, which can also be nucleophilic, reacts with another molecule of the haloacetic acid ester.[3] This side reaction is more prevalent when using an excess of the alkylating agent.[3]
Mechanism of N-Alkylation
Caption: SN2 mechanism for N-alkylation of 2-methylpiperidine.
Experimental Protocol: Synthesis of Ethyl 2-(2-methylpiperidin-1-yl)acetate
This protocol provides a reliable method for the N-alkylation of 2-methylpiperidine, optimized to favor mono-alkylation and minimize side products.[7]
Materials and Equipment
Reagent/Material
Grade
Supplier
Notes
2-Methylpiperidine
≥99%
Sigma-Aldrich
Store under nitrogen.
Ethyl bromoacetate
≥98%
Sigma-Aldrich
Lachrymator, handle in a fume hood.
Potassium Carbonate (K₂CO₃)
Anhydrous, ≥99%
Acros Organics
Finely powder before use for best results.
Acetonitrile (MeCN)
Anhydrous, ≥99.8%
Fisher Scientific
Use a dry solvent for optimal reaction.
Ethyl Acetate (EtOAc)
ACS Grade
VWR
For workup and chromatography.
Hexanes
ACS Grade
VWR
For chromatography.
Anhydrous Sodium Sulfate
Granular
EMD Millipore
For drying.
Equipment
Round-bottom flask (250 mL)
Oven-dried before use.
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath
Inert atmosphere setup (N₂/Ar)
Standard glassware for workup
Separatory funnel, beakers, etc.
Rotary evaporator
Silica gel for column chromatography
230-400 mesh
Step-by-Step Procedure
Reaction Setup:
To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add finely powdered anhydrous potassium carbonate (20.7 g, 150 mmol, 1.5 eq.).
Place the flask under an inert atmosphere (Nitrogen or Argon).
Add anhydrous acetonitrile (100 mL) to the flask.
Add 2-methylpiperidine (11.7 mL, 9.92 g, 100 mmol, 1.0 eq.) to the stirred suspension.
Addition of Alkylating Agent:
Slowly add ethyl bromoacetate (12.2 mL, 18.4 g, 110 mmol, 1.1 eq.) to the reaction mixture dropwise over 20-30 minutes at room temperature. A slow addition rate helps to minimize the formation of quaternary ammonium salts.[7]
Reaction:
Attach a reflux condenser and heat the reaction mixture to reflux (approx. 82°C) using a heating mantle or oil bath.
Maintain the reflux for 12-18 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Workup:
Cool the reaction mixture to room temperature.
Filter the mixture through a pad of celite to remove the insoluble potassium carbonate and potassium bromide salts.
Rinse the flask and filter cake with a small amount of ethyl acetate.
Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.
Purification:
Dissolve the resulting crude oil in a mixture of diethyl ether or ethyl acetate and a saturated aqueous solution of sodium bicarbonate.[9]
Transfer to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with ethyl acetate.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[7]
Filter off the drying agent and concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to obtain the pure ethyl 2-(2-methylpiperidin-1-yl)acetate.
Experimental Workflow
Caption: Step-by-step workflow for the synthesis and purification.
Data, Results, and Troubleshooting
Expected Results
Following the protocol, typical isolated yields for ethyl 2-(2-methylpiperidin-1-yl)acetate range from 75-90%, depending on the purity of reagents and precision of the execution. The final product should be a clear or pale yellow oil.
Parameter
Expected Outcome
Yield
75-90%
Appearance
Clear to pale yellow oil
¹H NMR
Consistent with target structure
Mass Spec (ESI+)
[M+H]⁺ peak at m/z = 186.15
Troubleshooting Guide
Issue
Probable Cause(s)
Recommended Solution(s)
Low or No Conversion
1. Inactive amine (protonated).2. Wet solvent or reagents.3. Insufficient temperature or time.
1. Ensure sufficient base (1.5 eq.) is used.2. Use anhydrous solvents and dry reagents.3. Confirm reflux temperature and extend reaction time.
Significant Quaternary Salt Formation
1. Alkylating agent added too quickly.2. Excess alkylating agent used.
1. Add the haloacetate dropwise or via syringe pump.[8]2. Use a slight excess of the amine or precise stoichiometry.
Low Isolated Yield after Workup
1. Product loss during aqueous extraction (if protonated).2. Incomplete extraction.
1. Ensure the aqueous layer is basic (pH > 9) before extraction.2. Perform multiple extractions with the organic solvent.
Conclusion
The N-alkylation of 2-methylpiperidine with haloacetic acid esters is a robust and highly versatile reaction. By carefully controlling stoichiometry, employing a suitable base and polar aprotic solvent, and adhering to the detailed protocol, researchers can reliably synthesize the desired tertiary amine products in high yield. The insights provided in this guide are intended to empower scientists to successfully implement and adapt this critical synthetic transformation for their specific research and development objectives.
References
Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. Retrieved March 7, 2026, from [Link]
OpenStax. (2023, September 20). 11.3 Characteristics of the SN2 Reaction. In Organic Chemistry. Retrieved March 7, 2026, from [Link]
YouTube. (2020, May 31). Alkyl Halides: Solvent effects in substitution reactions. Retrieved March 7, 2026, from [Link]
AKJournals. (n.d.). Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. Retrieved March 7, 2026, from [Link]
Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. Retrieved March 7, 2026, from [Link]
Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. Retrieved March 7, 2026, from [Link]
ResearchGate. (2023, March 29). Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. Retrieved March 7, 2026, from [Link]
ResearchGate. (n.d.). A possible mechanism for the N‐alkylation of amines with alcohols catalyzed by 2. Retrieved March 7, 2026, from [Link]
ResearchGate. (2017, March 16). Procedure for N-alkylation of Piperidine?. Retrieved March 7, 2026, from [Link]
Chiral Separation of 2-(2-Methylpiperidin-4-yl)acetic Acid Enantiomers by High-Performance Liquid Chromatography: An Application Note and Protocol
Abstract This comprehensive application note provides a detailed protocol for the chiral separation of 2-(2-methylpiperidin-4-yl)acetic acid enantiomers using High-Performance Liquid Chromatography (HPLC). The accurate d...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This comprehensive application note provides a detailed protocol for the chiral separation of 2-(2-methylpiperidin-4-yl)acetic acid enantiomers using High-Performance Liquid Chromatography (HPLC). The accurate determination of enantiomeric purity is of paramount importance in the pharmaceutical industry, as the pharmacological and toxicological profiles of enantiomers can differ significantly. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and a step-by-step methodology. The described method utilizes a polysaccharide-based chiral stationary phase (CSP), which is renowned for its broad enantioselective recognition capabilities for a wide array of chiral compounds, including piperidine derivatives.[1][2]
Introduction
2-(2-Methylpiperidin-4-yl)acetic acid is a chiral carboxylic acid containing a piperidine ring, a structural motif prevalent in many biologically active molecules and pharmaceutical compounds. The presence of a stereocenter at the 2-position of the piperidine ring and another at the 4-position gives rise to multiple stereoisomers. The differential physiological effects of these enantiomers necessitate the development of robust analytical methods for their separation and quantification. Chiral HPLC stands as the preeminent technique for resolving enantiomers due to its high efficiency, selectivity, and reproducibility.[3][4] The selection of an appropriate chiral stationary phase is the most critical factor in achieving successful enantiomeric separation.[2] Polysaccharide-based CSPs, in particular, have demonstrated exceptional performance in resolving a diverse range of chiral molecules through a combination of intermolecular interactions such as hydrogen bonding, dipole-dipole interactions, and steric hindrance.[5][6][7][8]
This application note details a reliable and reproducible HPLC method for the baseline separation of the enantiomers of 2-(2-methylpiperidin-4-yl)acetic acid. The causality behind the selection of the stationary phase, mobile phase composition, and other chromatographic parameters is explained to provide a thorough understanding of the method's underlying principles.
Materials and Methods
Instrumentation
HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD) or a UV-Vis detector.
Data Acquisition and Processing: Agilent OpenLab CDS ChemStation Edition or equivalent chromatography data software.
The selection of a polysaccharide-based chiral stationary phase is foundational for this separation. Columns such as Chiralpak® IA, IB, or IC have shown broad applicability for piperidine derivatives.[5][9] The normal phase mode is often preferred for these types of compounds as it can offer superior selectivity. The mobile phase composition is critical and typically consists of a non-polar solvent with a polar modifier and an additive to improve peak shape and resolution. For acidic compounds like the target analyte, an acidic additive such as TFA is often employed.[10]
Parameter
Condition
Rationale
Chiral Stationary Phase
Chiralpak® IC-3 (or equivalent amylose-based CSP)
Polysaccharide-based CSPs provide a high degree of stereoselectivity for a wide range of chiral compounds, including those with amine and acid functionalities.[2][11]
Column Dimensions
250 x 4.6 mm, 3 µm
Standard dimensions for analytical HPLC, providing a good balance between resolution and analysis time.
A typical normal phase eluent system. n-Hexane is the weak solvent, while isopropanol acts as the polar modifier to control retention. TFA is added to suppress the ionization of the carboxylic acid group, leading to improved peak shape and retention.[10]
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm I.D. column, ensuring optimal efficiency.
Column Temperature
25 °C
Maintained at a constant temperature to ensure reproducible retention times.
Detection Wavelength
210 nm
The carboxylic acid moiety provides UV absorbance at lower wavelengths.
Injection Volume
10 µL
A standard injection volume to avoid column overloading.
Experimental Protocol
Mobile Phase Preparation
Carefully measure 800 mL of n-Hexane.
Add 200 mL of Isopropanol.
Add 1.0 mL of Trifluoroacetic Acid (TFA).
Mix the components thoroughly in a suitable solvent reservoir.
Degas the mobile phase for at least 15 minutes using sonication or vacuum filtration to prevent pump cavitation and baseline noise.
Standard Solution Preparation
Racemic Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of racemic 2-(2-Methylpiperidin-4-yl)acetic acid and transfer it to a 10 mL volumetric flask. Dissolve and dilute to the mark with Methanol.
Working Standard Solution (0.1 mg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase. This solution is used for method development and system suitability testing.
HPLC System Setup and Equilibration
Install the Chiralpak® IC-3 column in the HPLC system.
Set the pump to deliver the mobile phase at a flow rate of 1.0 mL/min.
Equilibrate the column for at least 30 minutes or until a stable baseline is observed on the detector.
Sample Analysis
Set the autosampler to inject 10 µL of the working standard solution.
Start the data acquisition.
Monitor the separation of the enantiomers. The elution order should be consistent.
Workflow for Chiral HPLC Separation
Caption: Workflow of the chiral HPLC separation process.
Results and Discussion
Expected Chromatogram
A successful separation will yield two well-resolved peaks corresponding to the two enantiomers of 2-(2-methylpiperidin-4-yl)acetic acid. The resolution (Rs) between the two peaks should be greater than 1.5 for accurate quantification.
Mechanism of Chiral Recognition
The enantioselective separation on a polysaccharide-based CSP is achieved through a combination of attractive interactions between the analyte and the chiral selector.[8] The carbamate derivatives on the polysaccharide backbone form chiral grooves and cavities. The enantiomers of the analyte will have different affinities for these chiral pockets due to differences in their three-dimensional structures. For 2-(2-methylpiperidin-4-yl)acetic acid, the key interactions likely involve:
Hydrogen Bonding: The carboxylic acid and the secondary amine of the piperidine ring can act as hydrogen bond donors and acceptors, interacting with the carbamate groups of the CSP.
Dipole-Dipole Interactions: The polar functional groups in both the analyte and the CSP contribute to dipole-dipole interactions.
Steric Fit: The overall shape of the enantiomer and its ability to fit into the chiral cavities of the CSP is a crucial factor in the separation. One enantiomer will have a more favorable steric and energetic fit, leading to a stronger interaction and longer retention time.
Troubleshooting
Issue
Potential Cause
Suggested Solution
Poor Resolution
Inappropriate mobile phase composition.
Optimize the ratio of n-Hexane to Isopropanol. A lower percentage of IPA will generally increase retention and may improve resolution.
Column degradation.
Flush the column with a stronger solvent (e.g., 100% IPA). If performance does not improve, replace the column.
Peak Tailing
Secondary interactions with the silica support.
Ensure the concentration of the acidic additive (TFA) is sufficient (0.1-0.2%). For basic compounds, a basic additive like DEA may be necessary.[10]
Column overload.
Reduce the concentration of the injected sample.
Irreproducible Retention Times
Inadequate column equilibration.
Equilibrate the column for a longer period before analysis.
Fluctuations in column temperature.
Ensure the column thermostat is functioning correctly and maintaining a stable temperature.
Mobile phase composition change.
Prepare fresh mobile phase and ensure accurate measurements of all components.
Conclusion
This application note provides a robust and reliable HPLC method for the chiral separation of 2-(2-methylpiperidin-4-yl)acetic acid enantiomers. The use of a polysaccharide-based chiral stationary phase in normal phase mode offers excellent selectivity and resolution. The detailed protocol and troubleshooting guide will aid researchers in successfully implementing this method for the accurate determination of enantiomeric purity, a critical aspect of pharmaceutical development and quality control.
References
Application Note: Chiral HPLC Method for the Analysis of (S)-benzyl piperidin-3-ylcarbamate - Benchchem.
A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine - Benchchem.
Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC - Academia.edu.
Two Novel Polysaccharide-Based Chiral Stationary Phases: CHIRALPAK® AY-H and CHIRALCEL® OZ-H - Academia.edu.
US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents.
Engineered Biocatalysts for Enantioselective Reductive Aminations of Cyclic Secondary Amines - ResearchGate.
(PDF) Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities - ResearchGate.
Catalytic, Enantioselective Synthesis of Cyclic Carbamates from Dialkyl Amines by CO2-Capture: Discovery, Development, and Mechanism - PMC.
Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst - Semantic Scholar.
Pharmaceutical enantiomer resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography - FAGG.
Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed.
Enantioselective Direct Synthesis of Free Cyclic Amines via Intramolecular Reductive Amination | Organic Letters - ACS Publications.
Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview - PubMed.
The Use of Polysaccharide-based Chiral Stationary Phases for the Achiral and Chiral Separation of... - YouTube.
Enantioselective Single and Dual a-C–H Bond Functionalization of Cyclic Amines via Enzymatic Carbene Transfer - ChemRxiv.
Recent Advances in SPE–Chiral-HPLC Methods for Enantiomeric Separation of Chiral Drugs in Biological Samples - SciSpace.
HPLC separation of enantiomers using chiral stationary phases - Česká a slovenská farmacie.
Chiral and Achiral HPLC Separation of Chiral Pharmaceutical Compounds - Drexel University.
A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International.
Unlocking Structural Insights: A Guide to the Mass Spectrometry Fragmentation Analysis of Piperidine Alkaloids
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract Piperidine alkaloids represent a large and structurally diverse class of natural products and synthetic compounds with signific...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
Piperidine alkaloids represent a large and structurally diverse class of natural products and synthetic compounds with significant pharmacological relevance, ranging from analgesics to antipsychotics.[1] Their structural characterization is fundamental to drug discovery, development, and quality control.[2] Mass spectrometry (MS), particularly when coupled with chromatographic separation and tandem MS (MS/MS), has emerged as an indispensable tool for the rapid and sensitive analysis of these compounds.[3][4] This application note provides a comprehensive guide to the fragmentation analysis of piperidine alkaloids. We will explore the fundamental principles of their fragmentation behavior under various ionization techniques, delve into the characteristic fragmentation patterns of key structural classes, and provide detailed, field-proven protocols for sample preparation and analysis.
Part 1: Fundamental Principles of Piperidine Alkaloid Fragmentation
The fragmentation of a piperidine alkaloid in a mass spectrometer is a highly structured process governed by the molecule's inherent chemical properties, the ionization method employed, and the energy applied during collision-induced dissociation (CID). Understanding these principles is paramount for accurate structural elucidation.
The Influence of Ionization Technique
The choice of ionization technique dictates the initial state of the analyte ion and, consequently, its subsequent fragmentation pathway.
Electrospray Ionization (ESI): As a soft ionization technique, ESI is exceptionally well-suited for the analysis of piperidine alkaloids, which are often analyzed by Liquid Chromatography (LC)-MS.[2] It typically generates protonated molecules, [M+H]⁺, in positive ion mode due to the basicity of the piperidine nitrogen atom.[2][5] The relatively low internal energy of these ions minimizes in-source fragmentation, making them ideal precursor ions for subsequent MS/MS analysis, which reveals detailed structural information.[6]
Electron Ionization (EI): Commonly used in Gas Chromatography (GC)-MS, EI is a hard ionization technique that imparts significant energy to the analyte molecule.[5] This results in extensive fragmentation, creating a complex but highly reproducible fragmentation pattern that serves as a chemical fingerprint. Fragmentation is often initiated by the ionization of the nitrogen atom, leading to characteristic cleavage patterns like α-cleavage.[5] GC-MS is ideal for volatile and semi-volatile piperidine compounds, such as the simple hemlock alkaloids.[2][7]
General Fragmentation Mechanisms
Despite their structural diversity, piperidine alkaloids exhibit several common fragmentation pathways in MS/MS experiments.
α-Cleavage: This is a dominant fragmentation pathway under EI conditions.[5] The cleavage of a carbon-carbon bond adjacent to the nitrogen atom results in the loss of a substituent and the formation of a resonance-stabilized iminium ion. The largest substituent at the α-carbon is typically lost preferentially.[5]
Ring Fission: The piperidine ring itself can undergo cleavage, leading to the formation of various acyclic fragment ions. This pathway can be complex but provides valuable information about the substitution pattern of the ring.
Neutral Loss: In the MS/MS of protonated molecules generated by ESI, the loss of small, stable neutral molecules is a very common and diagnostically important fragmentation route. For substituted piperidine alkaloids, the neutral loss of water (H₂O) from a hydroxyl group or acetic acid (CH₃COOH) from an acetylated hydroxyl group are frequently observed as major fragmentation pathways.[3][4][5]
Substituent-Driven Fragmentation: The fragmentation pattern is heavily influenced by the nature and position of substituents on the piperidine ring or its side chains. For instance, amide-containing alkaloids like piperine exhibit a characteristic cleavage of the N-CO bond.[8][9]
Part 2: Fragmentation Analysis of Key Piperidine Alkaloid Classes
The general principles of fragmentation manifest in class-specific patterns. Here, we examine the characteristic MS/MS behavior of three representative groups.
Simple Piperidines (e.g., Coniine)
Coniine and related hemlock alkaloids are simple 2-substituted piperidines. Under GC-EI-MS, their fragmentation is dominated by α-cleavage. The molecular ion (M⁺˙) is often of low abundance. The primary fragmentation event is the loss of the propyl side chain, leading to the formation of the base peak at m/z 84.[7][10]
Caption: α-Cleavage is the dominant EI fragmentation pathway for Coniine.
This class of alkaloids, found in Senna spectabilis, features hydroxylated piperidine rings and long alkyl side chains.[3][4] When analyzed by ESI-MS/MS, their fragmentation is characterized by the neutral loss of water. For example, the protonated molecule of (-)-cassine undergoes collision-induced dissociation to yield a major fragment ion corresponding to [M+H-H₂O]⁺.[4][11] This dehydration is a predominant process and a key diagnostic marker for hydroxylated piperidines.[11]
Caption: Neutral loss of water is a key ESI-MS/MS feature of hydroxylated piperidines.
Piperine and Related Amides
Piperine, the main alkaloid in black pepper, is a piperidine amide. Its fragmentation pattern, whether under EI or ESI-MS/MS conditions, is dominated by the cleavage of the amide (N-CO) bond.[8][9] This scission is favored because it leads to the formation of a very stable acylium cation, which is resonance-stabilized by the extended conjugation of the piperoyl group.[8] This results in a prominent product ion at m/z 201 for piperine ([M+H]⁺ at m/z 286).[12][13]
Caption: Piperine fragmentation is dominated by amide bond cleavage.
The following protocols provide robust starting points for the analysis of piperidine alkaloids from complex matrices. Optimization may be required based on the specific analytes and instrumentation.
Workflow Overview
Caption: General experimental workflow for piperidine alkaloid analysis.
Protocol 1: Extraction and Cleanup of Piperidine Alkaloids from Plant Material using Solid-Phase Extraction (SPE)
This protocol is adapted for the extraction of a broad range of piperidine alkaloids from dried plant matter.[1]
1. Materials
Dried, powdered plant material
Methanol (HPLC grade)
0.1 N Hydrochloric Acid (HCl)
5% Ammonium Hydroxide in Methanol
Solid-Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange)
Extraction: Weigh 1 g of powdered plant material into a 50 mL centrifuge tube. Add 20 mL of methanol and vortex vigorously for 5 minutes.[1]
Centrifuge the mixture at 4000 rpm for 10 minutes and carefully collect the supernatant.[1]
Repeat the extraction on the remaining pellet with an additional 20 mL of methanol. Combine the supernatants.
Evaporate the combined methanol extracts to dryness under a gentle stream of nitrogen or using a rotary evaporator.
Acidification: Redissolve the dried residue in 10 mL of 0.1 N HCl to protonate the basic alkaloids.[1]
SPE Cleanup:
Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of 0.1 N HCl.[1]
Load the acidified extract onto the conditioned cartridge.
Wash the cartridge with 5 mL of 0.1 N HCl to remove neutral and acidic impurities, followed by 5 mL of water to remove the acid.[1]
Elute the retained piperidine alkaloids with 5 mL of 5% ammonium hydroxide in methanol.[1] The basic mobile phase neutralizes the alkaloids, reducing their affinity for the sorbent.
Final Preparation: Evaporate the eluate to dryness. Reconstitute the final residue in 1 mL of a suitable mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.[1]
Protocol 2: LC-MS/MS Analysis using Electrospray Ionization (ESI)
This protocol describes a general method for the analysis of semi-polar piperidine alkaloids.
1. Instrumentation and Conditions
LC System: A high-performance or ultra-high-performance liquid chromatograph (HPLC/UHPLC).
Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% Formic Acid.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Gradient: A typical gradient might be 5-95% B over 10-15 minutes, followed by a re-equilibration step. This should be optimized for the specific analytes.
Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole, Q-TOF, or Orbitrap) equipped with an ESI source.[2]
2. MS/MS Method
Ionization Mode: Positive ion mode is typically used for piperidines due to the ready protonation of the nitrogen atom.[2]
Full Scan (MS1): Initially, acquire a full scan mass spectrum (e.g., over a range of m/z 100-1000) to identify the m/z of the protonated molecule [M+H]⁺ for each analyte of interest.[2]
Product Ion Scan (MS/MS): Select the [M+H]⁺ ion of interest as the precursor ion.
Collision Gas: Use an inert gas like nitrogen or argon.[2]
Collision Energy Optimization: Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation. The optimal energy will produce a rich spectrum of structurally informative product ions without completely obliterating the precursor ion. This step is crucial for method development.
Data Acquisition: For quantitative analysis, operate in Multiple Reaction Monitoring (MRM) mode, monitoring specific transitions from the precursor ion to one or more characteristic product ions. For structural elucidation, operate in product ion scan mode.
References
Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society, 16, 1433-1438. Available at: [Link][6][11][17]
Scilit. Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Available at: [Link]
Godlove, V. M., et al. (2019). Microfluidic capillary zone electrophoresis mass spectrometry analysis of alkaloids in Lobelia cardinalis transgenic and mutant plant cell cultures. Electrophoresis, 40(22), 2921-2928. Available at: [Link][18]
ResearchGate. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Available at: [Link][3]
Pivatto, M., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(15), 1277-1286. Available at: [Link][4]
Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Journal of the Brazilian Chemical Society. Available at: [Link]
St-Pierre, A., Lajeunesse, A., & Desgagné-Penix, I. (2017). Determination of Piperidine Alkaloids from Indian Tobacco (Lobelia inflata) Plants and Plant-Derived Products. Austin Biochemistry, 2(2), 1014. Available at: [Link][12]
Dias, H. J., et al. (2019). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. Journal of Mass Spectrometry. Available at: [Link]
Kotte, S. R., et al. (2014). Identification and characterization of stress degradation products of piperine and profiling of a black pepper (Piper nigrum L.) extract using LC/Q-TOF-dual ESI-MS. Analytical Methods, 6(3), 868-881. Available at: [Link][19]
Al-Fartosy, A. J., et al. (2022). Effect of Position 1 Substituent and Configuration on APCI–MS Fragmentation of Norditerpenoid Alkaloids Including 1-epi-Condelphine. ACS Omega, 7(44), 40391-40398. Available at: [Link]
Kursinszki, L., & Szőke, É. (2015). HPLC-ESI-MS/MS of brain neurotransmitter modulator lobeline and related piperidine alkaloids in Lobelia inflata L. Journal of Mass Spectrometry, 50(5), 727-733. Available at: [Link][15]
ResearchGate. LC-DAD and LC-MS-MS analysis of piperidine alkaloids of Lobelia inflata L. (in vitro and in vivo). Available at: [Link][16]
da Silva, A. A., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Advances, 8(38), 21303-21311. Available at: [Link][9]
El-Shazly, M., et al. (2024). LC-ESI-MS/MS-Based Comparative Metabolomic Study, Antioxidant and Antidiabetic Activities of Three Lobelia Species. Molecules, 29(9), 2008. Available at: [Link][20]
Barrera-Adame, D. A., et al. (2024). Mass Spectrometry Imaging of Coniine and Other Hemlock Alkaloids after On-Tissue Derivatization Reveals Distinct Alkaloid Distributions in the Plant. Journal of Natural Products. Available at: [Link][21]
Wang, J., et al. (2024). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. Foods, 13(7), 1017. Available at: [Link][22]
Royal Society of Chemistry. Analytical Methods. Available at: [Link][14]
ResearchGate. Piperine mass fragments: possible structures of major mass spectral.... Available at: [Link][13]
Waters Corporation. (2022). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Available at: [Link][23]
Jirschitzka, J., et al. (2012). Characteristic GC-MS fragments for relevant piperidine alkaloids and anthraquinones. Scholars.Direct. Available at: [Link][7]
Barrera-Adame, D. A., et al. (2024). Mass Spectrometry Imaging of Coniine and Other Hemlock Alkaloids after On-Tissue Derivatization Reveals Distinct Alkaloid Distributions in the Plant. Journal of Natural Products. Available at: [Link]
Picron, J-F. (2018). Detection and Quantitation of Pyrrolizidine Alkaloids in Diverse Food Matrices. LCGC North America. Available at: [Link]
Barrera-Adame, D. A., et al. (2024). Mass Spectrometry Imaging of Coniine and Other Hemlock Alkaloids after On-Tissue Derivatization Reveals Distinct Alkaloid Distributions in the Plant. PubMed. Available at: [Link]
Jirschitzka, J., et al. (2012). De novo assembly of a transcriptome for Sarracenia, a carnivorous plant with a large genome. Scholars.Direct. Available at: [Link][10]
ResearchGate. Mass Spectrometry Imaging of Coniine and Other Hemlock Alkaloids after On-Tissue Derivatization Reveals Distinct Alkaloid Distributions in the Plant. Available at: [Link]
Li, N., et al. (2018). Identification of Pyrrolizidine Alkaloids in Senecio Plants by Liquid Chromatography-Mass Spectrometry. Philadelphia College of Osteopathic Medicine. Available at: [Link][24]
MDPI. (2024). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. Available at: [Link]
Shimadzu. (2020). LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas. Available at: [Link][25]
Application Note: A High-Throughput Cell-Based Assay for Characterizing 2-(2-Methylpiperidin-4-yl)acetic acid Activity at the GABA-A Receptor
Introduction The γ-aminobutyric acid type A (GABA-A) receptor is a ligand-gated chloride ion channel that plays a crucial role in mediating fast inhibitory neurotransmission throughout the central nervous system.[1] Dysf...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The γ-aminobutyric acid type A (GABA-A) receptor is a ligand-gated chloride ion channel that plays a crucial role in mediating fast inhibitory neurotransmission throughout the central nervous system.[1] Dysfunction of this receptor is implicated in a range of neurological and psychiatric disorders, including epilepsy, anxiety, and sleep disorders, making it a prime target for therapeutic drug development.[1]
The compound 2-(2-Methylpiperidin-4-yl)acetic acid is a novel small molecule with structural similarities to GABAergic modulators. This has led to the hypothesis that it may interact with and modulate the function of the GABA-A receptor. To investigate this hypothesis, a robust and scalable cell-based assay is required to determine the compound's activity and pharmacological profile.
This application note provides a comprehensive, field-proven guide for developing and validating a functional, fluorescence-based cell-based assay to characterize the activity of 2-(2-Methylpiperidin-4-yl)acetic acid on the GABA-A receptor. The described methodology is tailored for a high-throughput screening (HTS) format, enabling efficient evaluation of compound potency and efficacy.
The assay leverages the fundamental function of the GABA-A receptor as a chloride ion channel. Activation of the receptor leads to an influx of chloride ions, causing hyperpolarization of the cell membrane. This change in membrane potential can be detected using fluorescent voltage-sensitive dyes.[2][3][4]
These lipophilic dyes distribute across the plasma membrane in a voltage-dependent manner. When the cell hyperpolarizes due to GABA-A receptor activation, the dye enters the cell, leading to a measurable decrease in fluorescence intensity. Conversely, inhibition of the channel prevents this change. This provides a direct, real-time readout of ion channel activity, which is ideal for identifying both agonists and antagonists.[5][6]
This method offers a significant advantage over traditional electrophysiology, such as patch-clamping, by providing a high-throughput-compatible format without sacrificing physiological relevance.[3]
Caption: High-level experimental workflow from cell culture to data analysis.
Protocol IV: Assay Execution and Measurement
Plate Transfer: Place both the cell plate and the compound plate into the fluorescence plate reader.
Baseline Reading: The instrument should be configured to measure a stable baseline fluorescence for 10-20 seconds.
Compound Addition: The plate reader's integrated liquid handler will add 10 µL of the 4X compound solution to the cell plate (final volume 40 µL).
Kinetic Reading: Immediately following compound addition, record the fluorescence signal kinetically for 3-5 minutes. GABA-A receptor activation is rapid, and the peak response is typically observed within this timeframe.
Data Analysis and Interpretation
Data Extraction: For each well, determine the maximum change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after compound addition.
Normalization: Normalize the data to in-plate controls:
0% Activity (Negative Control): Wells treated with Assay Buffer only (or a known antagonist).
100% Activity (Positive Control): Wells treated with a saturating concentration of GABA (e.g., 100 µM).
Dose-Response Curves: Plot the normalized response against the logarithm of the compound concentration. Fit the data using a four-parameter logistic equation to determine the potency (EC50 for agonists, IC50 for antagonists) and efficacy (Emax).
Mode of Action:
Agonist: The test compound elicits a concentration-dependent response similar to GABA.
Antagonist: The test compound inhibits the response induced by a fixed concentration of GABA (e.g., EC80).
Positive Allosteric Modulator (PAM): The test compound enhances the potency or efficacy of GABA.
Parameter
Description
Example Value
EC50
The concentration of an agonist that produces 50% of the maximal response.
1.5 µM
IC50
The concentration of an antagonist that inhibits 50% of the agonist response.
2.3 µM
Emax
The maximum response achievable by the compound, relative to the positive control.
95%
Hill Slope
The steepness of the dose-response curve.
1.1
Assay Validation and Quality Control
To ensure the reliability and reproducibility of the assay, it is critical to perform rigorous validation. The Z'-factor is a statistical parameter used to quantify the quality of an HTS assay.
[7][8]
Z'-Factor Calculation:
Z' = 1 - [(3 * (σ_p + σ_n)) / |µ_p - µ_n|]
Where:
µ_p and σ_p are the mean and standard deviation of the positive control (e.g., 100 µM GABA).
µ_n and σ_n are the mean and standard deviation of the negative control (e.g., buffer).
- Uneven cell monolayer.- Edge effects on the plate.- Inaccurate pipetting.
- Gently swirl plate after seeding for even distribution.- Avoid using the outer wells of the plate.- Use automated liquid handlers for compound addition.
No Response to Positive Control (GABA)
- Poor cell health or viability.- Loss of receptor expression over passages.- Inactive GABA stock solution.
- Check cell viability before seeding.- Use a lower passage number of cells or re-derive the stable line.- Prepare a fresh GABA solution.
Compound Interference
- Autofluorescence of the test compound.- Compound precipitates at assay concentration.
- Run a compound-only control plate (no cells) to check for autofluorescence.- Assess compound solubility in Assay Buffer. [12]
References
FIVEPHOTON MEMBRANE POTENTIAL ION CHANNEL ASSAY KIT. Fivephoton Biochemicals. Available from: [Link]
What are Ion Channels, Membrane Potential. Molecular Devices. Available from: [Link]
Fluorescence Assay for Ion Channel Screening. Creative Bioarray. Available from: [Link]
Ion Channel Screening - Assay Guidance Manual. National Center for Biotechnology Information (NCBI), NIH. Available from: [Link]
Resources for Assay Development and High Throughput Screening. MSU Drug Discovery. Available from: [Link]
Fast detection of extrasynaptic GABA with a whole-cell sniffer. Frontiers in Cellular Neuroscience. Available from: [Link]
Fluorescent membrane potential assay for drug screening on Kv10.1 channel: identification of BL-1249 as a channel activator. Frontiers in Pharmacology. Available from: [Link]
The Z prime value (Z´). BMG LABTECH. Available from: [Link]
Calculating a Z-factor to assess the quality of a screening assay. GraphPad. Available from: [Link]
γ-Aminobutyric Acid Type A (GABAA) Receptor Subunits Play a Direct Structural Role in Synaptic Contact Formation via Their N-terminal Extracellular Domains. Journal of Biological Chemistry. Available from: [Link]
Clathrin-independent endocytosis of GABA(A) receptors in HEK 293 cells. PubMed, NIH. Available from: [Link]
Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies. ChemMedChem. Available from: [Link]
The Challenges In Small Molecule Drug Development – Part 3 of our Drug Discoveries Series: To Zs and Z'. Tempo Bioscience. Available from: [Link]
Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells. PLOS One. Available from: [Link]
Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells. PLOS One. Available from: [Link]
Intro to High Throughput Screening (HTS). Artel. Available from: [Link]
Advanced Assay Development Guidelines for Image-Based High Content Screening and Analysis. SLAS Discovery. Available from: [Link]
Protocol for studying GABA A receptor subsynaptic domains in rat hippocampal neurons using single-molecule localization microscopy. STAR Protocols. Available from: [Link]
Overview: Gamma-Amino Butyric Acid Type A (GABA-A) Receptor Antibody, Cell-Binding Assay, Serum. Mayo Clinic Laboratories. Available from: [Link]
High-throughput screening (HTS). BMG LABTECH. Available from: [Link]
Application Note: 2-(2-Methylpiperidin-4-yl)acetic Acid as a Privileged Scaffold in Conformational Drug Design
Introduction: The Thermodynamic Advantage of Rigidification In contemporary medicinal chemistry, escaping "flatland" requires the integration of saturated, three-dimensional heterocycles that possess highly predictable g...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Thermodynamic Advantage of Rigidification
In contemporary medicinal chemistry, escaping "flatland" requires the integration of saturated, three-dimensional heterocycles that possess highly predictable geometries. The 2-(2-Methylpiperidin-4-yl)acetic acid scaffold has emerged as a critical building block for researchers aiming to construct potent integrin antagonists, macrocycles, and targeted drug delivery linkers[1][2].
The primary utility of this scaffold lies in its conformational preorganization . Unsubstituted piperidines are highly flexible, dynamically averaging between multiple chair conformations on the millisecond timescale[3]. When an unsubstituted piperidine binds to a biological target, it must "freeze" into a single bioactive conformation, exacting a massive entropic penalty (
) that weakens the overall free energy of binding ().
By introducing a methyl group at the C2 position, the scaffold establishes a severe 1,3-diaxial steric penalty for any conformation where the methyl group sits axially. Consequently, the piperidine ring is locked into a preorganized chair conformation with an equatorial methyl group[3][4]. This rigidification essentially "pre-pays" the entropic cost of target engagement, resulting in highly selective and potent ligands with prolonged target residence times.
Thermodynamic causality workflow demonstrating how 2-methyl functionalization restricts conformation.
Strategic Applications in Medicinal Chemistry
Spatial Restriction in Integrin Antagonists
Integrin receptors (such as GPIIb/IIIa) require highly precise spatial arrangements of acidic and basic pharmacophores to mimic their endogenous RGD (Arg-Gly-Asp) peptide ligands. The 2-methylpiperidin-4-yl scaffold provides the exact spatial vector needed. The fixed trajectory of the C4-acetic acid moiety ensures that the distance between the basic piperidine nitrogen and the acidic tail is immutable, reducing off-target binding and increasing oral bioavailability[2].
Linker Rigidification in Targeted Drug Delivery
In targeted drug conjugates, such as those targeting Prostate-Specific Membrane Antigen (PSMA), the flexibility of the linker dictates how effectively the payload is internalized[1]. Inserting a preorganized 2-(2-methylpiperidin-4-yl)acetic acid analog into the linker chain reduces the radius of gyration, preventing the payload from folding back and sterically occluding the PSMA-binding motif.
Physicochemical & Structural Data
Understanding the baseline physicochemical parameters of this scaffold is essential for predicting its behavior in complex synthesis and biological assays.
Property
Piperidine-4-acetic acid
2-(2-Methylpiperidin-4-yl)acetic acid
Causality of Structural Difference
Conformational State
Dynamic averaging of chairs
Locked (Preorganized chair)
1,3-diaxial interactions penalize the axial methyl conformer, forcing equatorial stability[3][4].
Entropy of Binding ()
High penalty (loss of flexibility)
Minimized penalty
Ring is pre-frozen in bioactive geometry, bypassing the energetic cost of induced fit[4].
1D NMR Signature
Averaged methylene shifts
Diastereotopic dispersion
Millisecond-scale chair stabilization reveals distinct chemical environments for protons[3].
Nitrogen Basicity (pKa)
~10.5 - 11.0
Lowered (~9.5 - 10.0)
Steric bulk of the adjacent C2-methyl group disrupts optimal water solvation shell around the amine.
Metabolic Stability
Vulnerable to N-oxidation
Enhanced stability
The C2-methyl group sterically hinders CYP450 active-site access to the basic nitrogen.
Self-Validating Experimental Protocols
To harness this scaffold without compromising its locked geometry, specific chemical and analytical protocols must be followed. The protocols below form a closed-loop, self-validating system to guarantee structural fidelity.
Protocol A: Sterically-Aware Amide Coupling
Because the C4-acetic acid trajectory is fixed by the stable chair conformation, standard coupling reagents (like EDC alone) often fail when reacting with hindered primary or secondary amines. HATU is mandated because its HOAt leaving group utilizes a neighboring nitrogen to internally hydrogen-bond the incoming amine, actively guiding the nucleophile through the steric blockade.
Step-by-Step Methodology:
Activation: Dissolve the N-Boc-protected 2-(2-Methylpiperidin-4-yl)acetic acid (1.0 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq), followed by HATU (1.1 eq) at 0 °C.
In-Process Validation: Stir for 15 minutes, then analyze a 5
L aliquot via LC-MS. Self-Validation Gate: Do not proceed until the mass of the active HOAt-ester (>95% conversion) is confirmed.
Coupling: Add the target amine (1.2 eq) dropwise. Allow the reaction to warm to 27 °C and stir for 4 hours.
Quench & Isolate: Dilute with EtOAc and wash with saturated
and brine. Purify the organic layer via flash chromatography.
Protocol B: SAR by 1D NMR Conformational Validation
How do we verify that the final conjugated molecule maintained its rigid chair conformation and didn't collapse into a twist-boat due to synthetic steric clash? We utilize the "SAR by 1D NMR" diagnostic approach[4].
Step-by-Step Methodology:
Sample Preparation: Dissolve 5 mg of the highly purified coupled product in
.
Acquisition: Run a standard 1D
NMR spectrum at 600 MHz and 27 °C.
Analytical Validation: Evaluate the diastereotopic methylene protons on the piperidine ring.
Success Criterion: Preorganization manifests as highly dispersed "anomalous" chemical shifts (distinct signals for each proton) and large
coupling constants (approaching maximum for anti-periplanar geometries)[4].
Failure Criterion: If the methylene signals collapse into a broad multiplet or singlet, the conformational lock has been broken by synthetic strain[3].
Self-validating synthetic and analytical workflow ensuring geometric fidelity of the scaffold.
References
Free Ligand 1D NMR Conformational Signatures To Enhance Structure Based Drug Design of a Mcl-1 Inhibitor (AZD5991) and Other Synthetic Macrocycles. Journal of Medicinal Chemistry - ACS Publications. 3
SAR by 1D NMR. Journal of Medicinal Chemistry - ACS Publications. 4
Application Notes: (2S,4R)-Piperidine-4-Acetic Acid Analogs in Targeted Drug Delivery. Benchchem.1
GPIIb/IIIa Integrin Antagonists with the New Conformational Restriction Unit, Trisubstituted β-Amino Acid Derivatives, and a Substituted Benzamidine Structure. Journal of Medicinal Chemistry - ACS Publications.2
Application Note: Chemoselective Amide Coupling of 2-(2-Methylpiperidin-4-yl)acetic Acid with Primary Amines
Substrate Analysis & Mechanistic Rationale The amidation of 2-(2-Methylpiperidin-4-yl)acetic acid presents a unique chemoselectivity challenge due to its bifunctional nature. The molecule features an unhindered exocyclic...
Author: BenchChem Technical Support Team. Date: March 2026
Substrate Analysis & Mechanistic Rationale
The amidation of 2-(2-Methylpiperidin-4-yl)acetic acid presents a unique chemoselectivity challenge due to its bifunctional nature. The molecule features an unhindered exocyclic aliphatic carboxylic acid and an endocyclic secondary amine (the piperidine ring).
The N-Protection Prerequisite
Attempting direct amide coupling of the native substrate with a primary amine and a coupling reagent will inevitably result in competitive inter- and intramolecular self-condensation, yielding tertiary amide oligomers. Therefore, N-protection of the secondary piperidine amine is a strict prerequisite [1]. The protocol below assumes the substrate has been pre-converted to its tert-butyloxycarbonyl derivative: 2-(1-Boc-2-methylpiperidin-4-yl)acetic acid .
Reagent Causality: Why HATU and DIPEA?
To activate the carboxylic acid efficiently, we utilize the uronium-based coupling reagent HATU paired with the non-nucleophilic base DIPEA (Hünig's base).
The Base (DIPEA): DIPEA is sterically hindered. Unlike less hindered bases, it rapidly deprotonates the carboxylic acid without competing as a nucleophile against the activated ester intermediate[2].
The Coupling Agent (HATU): HATU activates the carboxylate to form a highly reactive OAt (1-hydroxy-7-azabenzotriazole) active ester[2]. The remarkable efficiency of HATU stems from a neighboring group effect: the pyridine nitrogen atom of the OAt leaving group stabilizes the incoming primary amine via a hydrogen-bonded 7-membered cyclic transition state[3]. This radically accelerates the amidation rate and suppresses potential epimerization if chiral primary amines are utilized[3][4].
Reagent Selection Matrix
The following table summarizes the comparative metrics of standard coupling systems for aliphatic acid/primary amine conjugations. HATU is selected for its superior kinetic profile and yield, despite a higher reagent cost[1][4].
Coupling System
Typical Yield
Reaction Kinetics
Atom Economy
Byproduct Solubility
Cost Scale
HATU / DIPEA
> 90%
Rapid (< 2 hrs)
Moderate
Soluble in aqueous washes
High
EDC / HOBt
70 - 85%
Slow (8 - 16 hrs)
High
Water-soluble byproducts
Low
T3P / Pyridine
80 - 90%
Moderate (4 - 8 hrs)
Low
Highly water-soluble
Moderate
Visualization of the Activation Workflow
Caption: HATU-mediated amide coupling workflow for protected piperidine-acetic acids.
Experimental Methodology & Validated Protocol
This self-validating protocol utilizes a liquid-liquid extraction workup specifically designed to systematically remove the byproducts generated by the HATU mechanism (tetramethylurea and HOAt)[5].
Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) (0.1–0.2 M concentration)
Step-by-Step Execution
Step 1: Carboxylate Pre-Activation
Under an inert atmosphere (Nitrogen or Argon), dissolve 1.0 equiv. of 2-(1-Boc-2-methylpiperidin-4-yl)acetic acid in anhydrous DMF (e.g., 10 mL per 1.0 mmol)[2].
Add 3.0 equiv. of DIPEA. Logic: An excess of base ensures complete deprotonation of the acid and prevents the formation of unreactive protonated primary amine species in the next step.
Stir at room temperature (20-25 °C) for 15–30 minutes[2]. The solution typically turns faint yellow as the active OAt-ester forms.
Step 2: Primary Amine Coupling
5. Dissolve 1.1 equiv. of the target primary amine in a minimal volume of DMF.
6. Add the amine solution dropwise to the activated ester mixture.
7. Stir the reaction at room temperature for 1–4 hours[2]. Monitor the reaction completion via LC-MS or TLC (typically stained with Ninhydrin to verify the disappearance of the primary amine).
Step 3: Systematic Quenching & Workup
8. Dilution: Once the reaction is complete, dilute the mixture with 10 volumes of Ethyl Acetate (EtOAc).
9. Acidic Wash: Wash the organic layer with 5% aqueous citric acid or 1M HCl (2 × 10 mL). Logic: This selectively protonates and transfers excess primary amine and DIPEA into the aqueous phase.
10. Basic Wash: Wash with saturated aqueous NaHCO₃ (2 × 10 mL). Logic: This specifically strips unreacted carboxylic acid and the acidic HOAt byproduct into the aqueous phase, leaving the neutral target amide in the organic layer.
11. Brine Wash: Wash with saturated NaCl solution (1 × 10 mL) to remove residual water and trace DMF.
12. Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc-protected amide.
Step 4: Purification & Deprotection
13. Purify the crude product via flash column chromatography (typically utilizing a gradient of Hexanes/EtOAc or DCM/MeOH) to remove the highly lipophilic tetramethylurea byproduct[5].
14. (Optional) If the native piperidine is required for downstream biological assays, treat the purified product with 20% Trifluoroacetic Acid (TFA) in DCM for 1 hour at room temperature to selectively cleave the N-Boc protecting group.
References
Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chem. Soc. Rev., 38(2), 606-631. Available at:[Link]
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Org. Process Res. Dev., 20(2), 140-177. Available at:[Link]
Wikipedia Contributors. "HATU." Wikipedia, The Free Encyclopedia. Available at:[Link]
High-throughput screening of a library of piperidine acetic acid derivatives
An Application Note and Protocol for the High-Throughput Screening of a Library of Piperidine Acetic Acid Derivatives Authored by a Senior Application Scientist Abstract High-Throughput Screening (HTS) is a foundational...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol for the High-Throughput Screening of a Library of Piperidine Acetic Acid Derivatives
Authored by a Senior Application Scientist
Abstract
High-Throughput Screening (HTS) is a foundational technology in modern drug discovery, enabling the rapid evaluation of vast chemical libraries to identify novel modulators of biological targets.[1][2] The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" for its prevalence in numerous approved pharmaceuticals and natural products.[3][4] When functionalized with an acetic acid moiety, this versatile heterocycle gives rise to a class of compounds with significant therapeutic potential across diverse disease areas, including oncology and neurodegenerative disorders.[3][5][6] This document provides a comprehensive, in-depth technical guide for researchers, scientists, and drug development professionals on designing and executing an HTS campaign for a library of piperidine acetic acid derivatives. We will detail field-proven insights from assay development and validation through to primary screening, data analysis, and hit confirmation, establishing a robust framework for identifying and prioritizing promising lead compounds.
Part 1: Foundational Strategy and Assay Development
The success of any HTS campaign is predetermined by the quality of the foundational work performed before the first library plate is screened.[7] This involves a deep understanding of the chemical library, meticulous selection of the biological target and assay methodology, and systematic optimization to ensure the assay is robust, reproducible, and scalable.
The Piperidine Acetic Acid Library: Properties and Management
A screening library is more than a collection of molecules; it is a critical reagent. The physicochemical properties of the piperidine acetic acid derivatives directly influence their behavior in an assay environment.
Solubility and Storage: Most small molecule libraries are stored and dispensed in dimethyl sulfoxide (DMSO).[8] While piperidine derivatives are generally tractable, it is crucial to ensure their solubility at the desired stock concentration (typically 5-30 mM).[9] Poor solubility can lead to compound precipitation, inaccurate concentration dispensing, and false-positive hits through mechanisms like colloidal aggregation.[8] Best practice dictates performing solubility assessments on a representative subset of the library under the final assay buffer conditions.[10]
Quality Control (QC): The integrity of the library is paramount. Before screening, the identity and purity of the compounds should be confirmed, typically via LC-MS. Library creators and users must enforce tight QC standards to ensure the reliability of screening data.[9][11]
Target Selection and Rationale: An Exemplary Case
To provide a concrete protocol, this guide will focus on a common and well-validated target class: human neutrophil elastase (HNE) , a serine protease implicated in inflammatory diseases. The acidic moiety of the library compounds could potentially interact with basic residues in the enzyme's active site, making this a rational target class to explore.
Selecting the Optimal HTS Assay Format
The choice of detection technology is a critical decision point that balances sensitivity, cost, and susceptibility to interference.[2] The three most common modalities are absorbance, fluorescence, and luminescence.[12]
Lower sensitivity, potential for high background, interference from colored compounds.
Clear
Fluorescence
An external light source excites a fluorophore, which emits light at a longer wavelength.[14]
High sensitivity, versatile formats (e.g., intensity, polarization, FRET).[15][16]
Interference from fluorescent compounds, inner filter effects, light scattering.
Black
Luminescence
Light is produced by a chemical or enzymatic reaction (e.g., luciferase).[17]
Highest sensitivity, very low background, wide dynamic range.[18][19][20]
Reagents can be expensive, potential for signal instability ("flash" vs. "glow").
White
For our exemplary HNE assay, we will select a fluorescence intensity (FI)-based assay . This format offers a strong balance of high sensitivity and reagent stability, making it highly suitable for HTS.[21] The assay will utilize a fluorogenic peptide substrate that, upon cleavage by HNE, releases a fluorophore, leading to a quantifiable increase in fluorescence.
The Assay Development and Validation Workflow
A robust assay is one that has been systematically optimized and validated for HTS.[22] The goal is to create a large enough "assay window" (separation between positive and negative controls) to confidently identify hits.[23]
Caption: The systematic workflow for developing an HTS-ready assay.
Part 2: The High-Throughput Screening Protocol
This section provides a detailed, step-by-step protocol for screening the piperidine acetic acid library against HNE in a 384-well format.
Compound Dispensing: Using an acoustic liquid handler, transfer 20 nL of each library compound from the 10 mM source plate to the corresponding wells of a 384-well black assay plate. Transfer 20 nL of DMSO to negative control wells and 20 nL of 10 mM positive control stock to positive control wells.
Enzyme Addition: Using a reagent dispenser, add 10 µL of the 2X HNE solution to all wells of the assay plate.
Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow compounds to interact with the enzyme.
Reaction Initiation: Using a reagent dispenser, add 10 µL of the 2X fluorogenic substrate solution to all wells. This initiates the enzymatic reaction. The total volume is now 20 µL.
Kinetic Read: Immediately place the plate in the microplate reader. Measure fluorescence intensity (Ex: 360 nm, Em: 460 nm) every 2 minutes for a total of 30 minutes .
Data Acquisition: The rate of increase in fluorescence (slope of the kinetic read) corresponds to the enzyme activity.
Part 3: Data Analysis, Validation, and Hit Progression
Raw data from the plate reader must be processed, normalized, and statistically validated to identify true hits and eliminate false positives.
Data Normalization and Hit Identification
Calculate Reaction Rate: Determine the slope of the fluorescence signal over time for each well.
Normalize Data: Express the activity in each compound well as a percentage of the average of the negative controls (DMSO wells).
Hit Selection: A compound is typically classified as a "hit" if its activity deviates significantly from the mean of the negative controls, often defined as greater than three times the standard deviation (SD) of the negative controls.[24]
Assay Quality Control: The Z'-Factor
The Z'-factor is the most widely accepted statistical parameter for quantifying the quality of an HTS assay.[25] It measures the separation between the positive and negative control populations, incorporating both their means and standard deviations.[23]
Assay may require optimization; higher risk of false hits.[26]
< 0
Unacceptable
No separation between controls; the assay is not viable for screening.
The Z'-factor should be calculated for every plate in the screen to monitor assay performance over time. A Z' ≥ 0.5 is generally considered acceptable for HTS.[23][27]
The Hit Confirmation and Triaging Cascade
A primary hit is not a confirmed active compound. It is a candidate that must survive a rigorous, multi-step validation process designed to eliminate artifacts and confirm its biological activity.[28][29]
Caption: A standard workflow for hit confirmation and progression.
Confirmatory Assay Protocols
Protocol 1: Dose-Response Curve and IC50 Determination
Source Compound: Obtain a powder sample of the hit compound to confirm its identity and purity. Prepare a 10 mM stock in DMSO.
Serial Dilution: Create a 10-point, 3-fold serial dilution series of the compound stock in DMSO.
Assay Execution: Perform the HNE fluorescence assay as described in Part 2, but use the compound dilution series instead of a single concentration.
Data Analysis: Plot the % Inhibition against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which the compound elicits 50% of its maximal effect).
Protocol 2: Orthogonal Assay (Absorbance-Based)
To ensure the hit is not an artifact of the fluorescence detection method (e.g., a quencher), its activity should be confirmed using a different technology.[29]
Principle: Use a chromogenic HNE substrate (e.g., N-Suc-Ala-Ala-Pro-Val-pNA). Cleavage releases p-nitroaniline (pNA), which can be measured by absorbance at 405 nm.
Execution: Repeat the dose-response experiment using the chromogenic substrate and a clear 384-well plate. Read the plate on an absorbance microplate reader.
Confirmation: A true hit should exhibit a similar IC50 value in both the primary fluorescence assay and the orthogonal absorbance assay.
Conclusion
The high-throughput screening of a chemical library, such as one comprised of piperidine acetic acid derivatives, is a complex but powerful process for identifying novel chemical matter for drug discovery programs. This guide outlines a systematic and robust methodology, grounded in established best practices. Success hinges on a meticulous approach that emphasizes upfront assay development and validation, rigorous quality control throughout the screen, and a logical, multi-step cascade for hit confirmation. By following these protocols and principles, research teams can maximize the efficiency and data quality of their screening campaigns, leading to the confident identification of high-quality hits worthy of advancement into lead optimization.
Analytical Chemistry - ACS Publications. Recent Advances in Design of Fluorescence-Based Assays for High-Throughput Screening. [Link]
ChemCopilot. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery. [Link]
Analytical Chemistry. Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening. [Link]
PMC. Quantitative high-throughput screening: A titration-based approach that efficiently identifies biological activities in large chemical libraries. [Link]
PubMed. Simple absorbance-based assays for ultra-high throughput screening. [Link]
PubMed. Bioluminescent assays for high-throughput screening. [Link]
SPIE Digital Library. Development of fluorescence-based high-throughput screening assays: choice of appropriate instrumentation. [Link]
Broad Institute. Fluorescence-based assays. [Link]
Vipergen. High Throughput Screening - Pioneer in Fast Drug Discovery. [Link]
Visikol. Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). [Link]
PMC - NIH. Advances in luminescence-based technologies for drug discovery. [Link]
BellBrook Labs. From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. [Link]
PMC. Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. [Link]
NCBI. Microplate Selection and Recommended Practices in High-throughput Screening and Quantitative Biology. [Link]
Pharma IQ. High-throughput Screening: Best Practice, Trends and Challenges. [Link]
Application Note: A Protocol for Determining the Solid-State Structure of Novel Compounds via Single-Crystal X-ray Crystallography
Introduction: Unveiling Molecular Architecture Single-crystal X-ray diffraction is an unparalleled analytical technique that provides the definitive three-dimensional structure of a molecule at atomic resolution.[1][2] T...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unveiling Molecular Architecture
Single-crystal X-ray diffraction is an unparalleled analytical technique that provides the definitive three-dimensional structure of a molecule at atomic resolution.[1][2] This method is the gold standard for elucidating the precise arrangement of atoms, bond lengths, bond angles, and intermolecular interactions within a crystalline solid. For researchers in drug development, materials science, and chemistry, obtaining a crystal structure is a pivotal moment, offering incontrovertible proof of a compound's identity and conformation. This guide provides a comprehensive protocol, grounded in field-proven insights, to navigate the workflow from a newly synthesized compound to a fully validated, publication-ready crystal structure.
Part 1: The Foundation - Growing Diffraction-Quality Crystals
The most critical and often rate-limiting step in any crystallographic study is obtaining high-quality single crystals.[3] A suitable crystal for modern diffractometers should be a single, well-ordered specimen, typically 0.1–0.3 mm in at least two dimensions, free of cracks and other defects.[3] The underlying principle of crystallization is to slowly bring a solution of the compound from a state of solubility to supersaturation, allowing molecules to self-assemble into a highly ordered lattice.
Causality of Experimental Choices in Crystallization:
Purity is Paramount: The purer the sample, the higher the probability of growing well-ordered crystals. Impurities can disrupt the crystal lattice, leading to poor diffraction or preventing crystallization altogether.[4]
Solvent Selection: The choice of solvent is crucial. An ideal solvent is one in which the compound is moderately soluble.[3] If solubility is too high, achieving supersaturation is difficult; if it's too low, the compound will not dissolve sufficiently. A systematic approach involves testing solubility in a range of solvents with varying polarities.[5]
Slow is Better: Rapid precipitation from a supersaturated solution often leads to the formation of amorphous powder or microcrystals, which are unsuitable for single-crystal diffraction.[4] High-quality crystals require time to form, allowing molecules to find their optimal position in the growing lattice.
Protocol 1: Screening for Crystallization Conditions
Assess Purity: Ensure the compound is of the highest possible purity (>95%) using techniques like NMR or LC-MS.
Solubility Screening: In a series of small vials, test the solubility of a small amount of the compound in a range of solvents (see Table 1). Start with solvents that evaporate quickly and progress to more polar ones.[5]
Select Promising Systems: Identify solvent systems where the compound is sparingly soluble or moderately soluble. These are the best candidates for crystallization experiments.
Solvent
Relative Polarity
Boiling Point (°C)
Notes
n-Heptane
0.012
98
Non-polar, often used as an anti-solvent.
Diethyl Ether
0.117
35
Volatile, good for slow evaporation.
Toluene
0.121
111
Aromatic, can engage in π-stacking.
Dichloromethane
0.218
40
Good general-purpose solvent.
Ethyl Acetate
0.264
77
Moderate polarity.
Acetone
0.383
56
Polar, aprotic.
Acetonitrile
0.443
82
Polar, aprotic.
Methanol
0.730
65
Polar, protic, can form H-bonds.
Table 1. Common Solvents for Small Molecule Crystallization.
Protocol 2: Common Crystallization Techniques
The following methods can be set up in parallel to maximize the chances of success.
A. Slow Evaporation:
Prepare a nearly saturated solution of the compound in a chosen solvent.
Transfer the solution to a clean vial.
Cover the vial with a cap or parafilm with a few small holes poked in it to allow for slow solvent evaporation.[3]
Place the vial in a vibration-free location and leave it undisturbed.[6]
B. Slow Cooling:
Create a saturated solution of the compound in a suitable solvent at an elevated temperature.
Ensure all solid material is dissolved.
Allow the solution to cool slowly to room temperature. For thermally sensitive compounds, this can be done in a dewar or insulated container to slow the cooling rate.[5]
C. Vapor Diffusion (Hanging or Sitting Drop):
Solution Preparation: Dissolve the compound in a "solvent" in which it is readily soluble.
Reservoir Preparation: In a larger, sealed container (e.g., a jar or well plate), place a larger volume of an "anti-solvent" in which the compound is insoluble, but which is miscible with the "solvent".
Setup: Place a small drop of the compound's solution on a slide (hanging drop) or on a pedestal (sitting drop) inside the sealed container.
Mechanism: The more volatile solvent from the drop will slowly diffuse into the reservoir, while the anti-solvent vapor diffuses into the drop, gradually decreasing the compound's solubility and inducing crystallization.[5]
D. Liquid-Liquid Diffusion (Layering):
Prepare a concentrated solution of the compound in a dense solvent.
Carefully layer a less dense, miscible anti-solvent on top of the solution in a narrow tube (e.g., an NMR tube).[7]
The slow diffusion at the interface of the two liquids will create a zone of supersaturation where crystals may form.[5]
Figure 1: Conceptual workflow of common crystallization methods leading to supersaturation.
Part 2: From Crystal to Diffraction Pattern - Data Collection
Once suitable crystals are obtained, the next phase is to subject them to X-ray analysis. This is the final experimental stage before the process becomes purely computational.[8] The quality of the diffraction data is paramount for a successful structure determination.[9]
Protocol 3: Crystal Selection and Mounting
Crystal Selection: Under a microscope, select a crystal that is clear, has well-defined faces, and is free from visible defects. The optimal size is typically between 0.1-0.3 mm.[4]
Mounting: Carefully pick up the selected crystal using a cryo-loop, which is a small nylon loop attached to a pin. A small amount of cryo-protectant oil (e.g., Paratone-N) can be used to coat the crystal, which both helps it adhere to the loop and protects it during the cooling process.
Flash Cooling (Cryo-Crystallography): For most small molecules, data is collected at a low temperature (around 100 K).[10] This is achieved by rapidly cooling the mounted crystal in a stream of cold nitrogen gas.
Causality: Cryo-cooling significantly mitigates radiation damage to the crystal from the high-intensity X-ray beam.[11][12] It also reduces atomic thermal motion, which can lead to higher resolution data.
Protocol 4: X-ray Diffraction Data Collection
Instrument Setup: The mounted crystal is placed on a goniometer within the X-ray diffractometer. Modern instruments are equipped with a high-intensity X-ray source (e.g., Mo or Cu) and a sensitive area detector (e.g., CCD or CMOS).[1]
Unit Cell Determination: A few initial diffraction images are taken to locate the diffraction spots. These are used by the software to determine the crystal's unit cell parameters and Bravais lattice.
Data Collection Strategy: The software will calculate an optimal strategy to collect a complete and redundant dataset.[9] This involves rotating the crystal through a specific range while continuously exposing it to X-rays and recording the diffraction patterns.[10]
Key Parameters:
Exposure Time: The duration the detector is exposed for each frame. Longer times may be needed for weakly diffracting crystals.[13]
Rotation Range (Δφ): The angle the crystal is rotated per frame (e.g., 0.5-1.0 degrees).[10]
Detector Distance: A shorter distance allows for the collection of higher-resolution data.
Data Integration and Scaling: After collection, the raw image files are processed. This involves:
Integration: Measuring the intensity of each diffraction spot (reflection).
Scaling: Correcting the intensities for experimental variations (e.g., fluctuations in beam intensity, crystal decay) and placing them on a common scale.
Parameter
Typical Value (for Mo Kα)
Significance
Resolution (d, Å)
< 0.84 Å
A measure of the level of detail. Higher resolution (smaller d-value) is better.[14]
Completeness (%)
> 99%
The percentage of all possible unique reflections that were measured.
Redundancy
> 4
The average number of times each unique reflection was measured. High redundancy improves data quality.[13]
R(int) or R(merge)
< 0.05
A measure of the agreement between symmetry-equivalent reflections. Lower is better.
I/σ(I)
> 2.0 at the highest resolution shell
A measure of signal-to-noise. A value > 2 is generally considered significant.
Table 2. Key Indicators of High-Quality Diffraction Data.
Part 3: Decoding the Data - Structure Solution and Refinement
With a high-quality dataset, the next step is to solve the "phase problem" and build an atomic model of the molecule.[15] While the diffraction experiment gives us the intensities (amplitudes) of the scattered X-rays, the phase information is lost.[16]
Workflow for Structure Solution and Refinement
Figure 2: The computational workflow from diffraction data to a validated structure.
Protocol 5: Structure Solution
Software: The SHELX suite of programs is the most widely used for small-molecule crystallography.[17][18] SHELXT is commonly used for structure solution.[19]
Method (Direct Methods): For small molecules (typically <1000 non-hydrogen atoms), the phase problem can be solved ab initio using statistical methods known as direct methods.[16] These methods exploit relationships between the phases of strong reflections to generate an initial set of phases.
Electron Density Map: Using the experimental amplitudes and the initial calculated phases, a Fourier transform is performed to generate an initial electron density map.[20] Peaks in this map correspond to atomic positions.
Protocol 6: Structure Refinement
Model Building: The initial atomic positions from the solution step are used to build a preliminary model. Atoms are assigned element types based on the electron density and chemical knowledge of the compound.
Iterative Refinement (SHELXL): The model is refined against the experimental data using a least-squares minimization process.[21][22] In each cycle, the atomic coordinates and their displacement parameters (which model thermal vibration) are adjusted to improve the agreement between the observed diffraction data and the data calculated from the model.
Difference Fourier Maps: After each refinement cycle, a difference electron density map is calculated.[18] This map shows regions where the model and the experimental data do not agree. Positive peaks (green) indicate missing atoms (like hydrogen atoms or unaccounted-for disorder), while negative peaks (red) suggest atoms that are misplaced or have incorrect assignments.
Model Completion: The model is iteratively improved by adding hydrogen atoms (often placed in calculated positions), modeling any observed disorder, and refining atomic positions anisotropically until the model converges.[23] Convergence is reached when the shifts in atomic parameters are negligible and the R-factors are low.
Part 4: Ensuring Accuracy - Structure Validation and Reporting
The final step is to rigorously validate the crystal structure to ensure it is chemically sensible and accurately represents the experimental data.[17]
Protocol 7: Structure Validation
Refinement Statistics: Goodness-of-fit (GooF) should be close to 1.0. The final R1 value (a measure of the agreement between observed and calculated structure factor amplitudes) should typically be below 5% for high-quality structures.[24]
Geometric Analysis: Bond lengths and angles should be chemically reasonable and consistent with values from similar structures in databases like the Cambridge Structural Database (CSD).[25]
Displacement Parameters (ADPs): Atomic displacement ellipsoids should be of a reasonable shape and size. Unusually large or highly elongated ellipsoids may indicate disorder or an incorrect atomic assignment.[25]
checkCIF: The final structural information is compiled into a Crystallographic Information File (CIF). This file should be submitted to the International Union of Crystallography's (IUCr) checkCIF service.[17] This automated tool performs hundreds of checks and generates a validation report with a list of ALERTS that must be addressed or explained.
Validation Check
Purpose
Common Issues to Look For
Final R-factors (R1, wR2)
Measures agreement between model and data.
High values may indicate a poor model or data.
Goodness-of-Fit (GooF)
Should be ~1.0 for a well-refined structure.
Values far from 1.0 suggest incorrect weighting or model.
Residual Electron Density
Checks for unmodeled features.
Large positive or negative peaks indicate missing atoms or errors.
Molecular Geometry
Ensures the model is chemically sensible.
Unusual bond lengths/angles, incorrect stereochemistry.
Table 3. Key Validation Criteria for a Crystal Structure.
Conclusion
X-ray crystallography is a powerful and definitive method for structure elucidation. While the process can be challenging, particularly at the crystal growth stage, a systematic and informed approach significantly increases the likelihood of success. By understanding the causality behind each step—from the deliberate slowness of crystallization to the necessity of cryo-cooling and the iterative nature of refinement—researchers can confidently navigate the path from a novel compound to a validated, three-dimensional molecular structure. This detailed protocol serves as a robust framework for drug development professionals and scientists to achieve this goal with scientific integrity and accuracy.
References
How to grow crystals for X-ray crystallography - IUCr. (2024, October 16). IUCr. [Link]
How To: Grow X-Ray Quality Crystals - Chemistry. University of Rochester. [Link]
Collection of X-ray diffraction data from macromolecular crystals. PMC - NIH. [Link]
Validation and extraction of molecular-geometry information from small-molecule databases. IUCr. [Link]
Crystal Growing Tips and Methods X-Ray Crystallography Facility Department of Chemistry, University of Pennsylvania. University of Pennsylvania. [Link]
X-ray crystallography: assessment and validation of protein–small molecule complexes for drug discovery. SciSpace. [Link]
Structure validation in chemical crystallography. PMC - NIH. [Link]
Some notes on X-ray Diffraction Data Collection. SlideShare. [Link]
Small Molecule X-Ray Crystallography, Theory and Workflow. ResearchGate. [Link]
Growing Crystals That Will Make Your Crystallographer Happy. North Carolina State University. [Link]
How To Grow Crystals. The Center for Xray Crystallography » University of Florida. [Link]
X-ray Diffraction Data Collection. Creative Biostructure. [Link]
Developing the next generation data collection strategies for X-ray chemical imaging. Finden. [Link]
ShelXle Tutorial solving and refining crystal structures. YouTube. [Link]
Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences - The University of Queensland. [Link]
Protein and Small Molecule Structure Determination by the Cryo-EM Method MicroED. JOVE. [Link]
A Robust Crystal Structure Prediction Method to Support Small Molecule Drug Development with Large Scale Validation and Prospective Studies. ChemRxiv. [Link]
User guide to crystal structure refinement with SHELXL 1. Introduction. Reza Latifi. [Link]
Solve a small-molecule structure. CCP4 wiki. [Link]
Technical Guide: Application of 2D NMR Techniques for Piperidine Derivative Characterization
The piperidine heterocycle is a ubiquitous scaffold in modern medicinal chemistry, serving as the structural backbone for numerous therapeutics, ranging from analgesics to targeted kinase inhibitors. However, the seeming...
Author: BenchChem Technical Support Team. Date: March 2026
The piperidine heterocycle is a ubiquitous scaffold in modern medicinal chemistry, serving as the structural backbone for numerous therapeutics, ranging from analgesics to targeted kinase inhibitors. However, the seemingly simple six-membered ring poses profound analytical challenges. Because the ring largely consists of contiguous methylene groups, 1D
H NMR spectra routinely suffer from severe signal overlap in the 1.0–3.5 ppm aliphatic region[1]. Furthermore, biological activity is intimately tied to the precise stereochemistry and 3D conformation of the ring—specifically, the relative orientations of its substituents (axial vs. equatorial) upon the core chair conformation[2][3].
This application note provides an authoritative, self-validating framework for deploying 2D NMR techniques to unambiguously elucidate the stereochemistry and conformation of multi-substituted piperidine derivatives.
The Conformational Mechanics of Piperidine
Before executing NMR experiments, one must understand the thermodynamic realities of the molecule. Piperidine predominantly adopts a chair conformation to minimize angular and torsional strain[2][3]. Two distinct dynamic processes govern its behavior in solution:
Ring Inversion: Rapid interconversion between two chair forms.
Nitrogen Inversion: Pyramidal inversion of the nitrogen atom, swapping the N-H (or N-alkyl) bond between axial and equatorial orientations[2].
In heavily substituted piperidines, steric hindrance—such as 1,3-diaxial interactions—often "locks" the ring into a singular, preorganized chair conformation on the NMR timescale[1]. This preorganization manifests as distinct, separated chemical shifts for axial and equatorial protons on the same carbon, serving as the first diagnostic signature of a conformationally stable system[1].
To deconvolute the overlapping methylene signals and map the 3D space of the molecule, scientists must deploy a suite of 2D NMR techniques. The selection of these techniques is not arbitrary; it is driven by the physical causality of nuclear spin interactions.
COSY (
H-
H Correlation Spectroscopy)
Purpose: Tracing the continuous spin system of the piperidine ring to determine relative stereochemistry.
Causality: COSY visualizes through-bond
(vicinal) couplings. The magnitude of these couplings is dictated by the Karplus equation, which relates the coupling constant to the dihedral angle between adjacent protons[3]. In a rigid chair conformation:
Axial-Axial (
): The dihedral angle is roughly 180° (antiperiplanar), resulting in a large coupling of 10–13 Hz[3].
Axial-Equatorial (
) or Equatorial-Equatorial (): The dihedral angle is roughly 60° (gauche), resulting in a substantially smaller coupling of 2–5 Hz.
By mapping these interactions in the COSY spectrum, one can definitively walk around the ring and assign the relative up/down orientation of every proton[4].
HSQC & HMBC (Heteronuclear Coherence)
Purpose: Resolving overlapping proton signals by spreading them into the carbon dimension, and linking isolated spin systems.
Causality: 1D proton spectra may group multiple multiplets into an unresolved blob. HSQC (Heteronuclear Single Quantum Coherence) links each
H to its directly attached C[5]. Because carbon chemical shifts are highly sensitive to steric environments (e.g., the -gauche effect), HSQC cleanly separates axial and equatorial pairs belonging to the same methylene group. HMBC (Heteronuclear Multiple Bond Correlation) detects 2- to 3-bond correlations, essential for verifying substitution at quaternary carbons or placing an -substituent (like an amide or alkyl group) onto the core ring[6].
NOESY / ROESY (Through-Space Spatial Mapping)
Purpose: Direct observation of the 3D chair conformation.
Causality: The Nuclear Overhauser Effect (NOE) relies on dipole-dipole cross-relaxation through space, which falls off at a rate of
. Consequently, NOESY detects only protons that are physically close to one another (typically Å)[2][3]. For piperidines, strong 1,3-diaxial interactions yield unmistakable NOE cross-peaks[4][7]. If a bulky substituent forces the ring into a specific chair, the observation of strong NOE contacts between the remaining axial protons immediately confirms the stereochemistry.
Quantitative Hallmarks of the Piperidine Chair
To facilitate structural assignment, the following table summarizes the quantitative physical parameters extracted from 1D and 2D NMR data that define the piperidine chair.
Structural Relationship
Typical Dihedral Angle
Expected Coupling
NOESY / ROESY Signature
Vicinal Axial-Axial
~ 180°
10 – 13 Hz
None (Distance > 3 Å)
Vicinal Axial-Equatorial
~ 60°
2 – 5 Hz
Weak/Medium (Distance ~2.5 Å)
Vicinal Equatorial-Equatorial
~ 60°
2 – 5 Hz
Weak/Medium (Distance ~2.5 Å)
Geminal Axial-Equatorial
N/A (same carbon)
12 – 15 Hz ()
Strong (Distance ~1.8 Å)
1,3-Diaxial
N/A (across ring)
N/A (no coupling)
Strong (Diagnostic, Distance ~2.5 Å)
Self-Validating 2D NMR Experimental Protocol
A robust protocol must be a closed, self-validating loop. If the
-coupling derived from COSY implies a 60° axial-equatorial relationship, the NOESY spectrum must present an observable cross-peak for those protons. Contradictions indicate that either the assignment is incorrect, or the piperidine ring is undergoing rapid conformational averaging[8].
Phase 1: Sample Preparation
Solvent Selection & Concentration: Dissolve ~15-20 mg of the piperidine derivative in 0.6 mL of high-purity deuterated solvent (e.g.,
, , or ). Include 0.03% TMS as an internal standard[5].
Degassing (Critical for NOESY): Paramagnetic dissolved oxygen drastically accelerates
relaxation, quenching the NOE signal. Degas the sample via three freeze-pump-thaw cycles or by sparging with dry argon for 10 minutes prior to sealing the NMR tube.
Phase 2: Instrument Setup & 1D Baselines
Temperature Calibration: Equilibrate the probe to exactly 298 K. If line broadening is observed (suggesting intermediate exchange rates between chair forms), acquire variable-temperature (VT) NMR data to freeze out the individual conformers[2][6].
Shimming: Perform rigorous 3D gradient shimming. Excellent lineshape is mandatory for extracting exact multiplet
-couplings from 1D spectra.
Acquisition: Run standard 1D
H (16-64 scans) and C (minimum 1024 scans due to low natural abundance) spectra[5].
Phase 3: 2D Acquisition Sequence
COSY (Standard Gradient-Selected):
Execute a gCOSY pulse sequence.
Causality Check: Ensure sufficient digital resolution in the direct (
) domain (e.g., 2048 or 4096 points) to visually discern whether the cross-peaks originate from large or small -couplings.
HSQC & HMBC:
Run a multiplicity-edited HSQC (e.g., hsqcedetgpsisp). This sequence leverages the
coupling (~145 Hz) to correlate protons to carbons. Multiplicity editing phases groups negatively (red) and groups positively (blue), immediately classifying the piperidine ring carbons.
Run HMBC optimized for long-range
couplings (~8 Hz).
NOESY vs. ROESY Determination:
NOESY: For small piperidine derivatives (MW < 600 Da), the correlation time (
) falls in the extreme narrowing limit. Use a mixing time () of 300 to 500 ms to allow NOE buildup[1][3].
ROESY: If the molecule is intermediate in size (MW ~ 800-1200 Da) or forms transient aggregates, the NOE signal may pass through zero. In this case, utilize ROESY (Rotating-frame Overhauser Effect Spectroscopy) with a spin-lock time of 200-300 ms , which guarantees positive cross-peaks regardless of
.
Phase 4: Data Integration & Structural Validation
Assign the Core: Use HSQC to assign each carbon and identify its attached axial and equatorial protons.
Walk the Ring: Trace the cross-peaks in COSY to map
. Extract -couplings to build a preliminary 3D model.
Spatial Validation: Overlay the NOESY spectrum. Locate the diagnostic 1,3-diaxial interactions. If your COSY data claims a substituent at C3 is equatorial, the C3 axial proton must show a strong NOESY cross-peak to the C5 axial proton. If it does not, the initial structural hypothesis is invalid and must be recalibrated.
References
[1] Benchchem. The Core Structural Anatomy of Piperidine: A Technical Guide - Benchchem. Available at:
[2] Benchchem. Application Note: NMR Characterization of N-Phenothiazin-10-Yl-2-Piperidin-1-Yl-Ethanamide - Benchchem. Available at:
[3] Benchchem. A Comparative Guide to the Conformational Analysis of Piperidine Derivatives - Benchchem. Available at:
[4] ACS Publications. Free Ligand 1D NMR Conformational Signatures To Enhance Structure Based Drug Design of a Mcl-1 Inhibitor (AZD5991) and Other Synthetic Macrocycles. Available at:
[5] PMC. The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. Available at:
[6] ResearchGate. ChemInform Abstract: Two-Dimensional NMR Spectral Studies of Some 2,6-Diarylpiperidin-4-ones. Available at:
[7] MDPI. Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Available at:
[8] ResearchGate. (PDF) Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Available at:
Optimizing reaction conditions for the N-alkylation of hindered piperidines
Welcome to the internal Support Center for process chemists and drug development scientists. Functionalizing sterically hindered nitrogen centers—such as 2-substituted or 2,2,6,6-tetrasubstituted piperidines—presents pro...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the internal Support Center for process chemists and drug development scientists. Functionalizing sterically hindered nitrogen centers—such as 2-substituted or 2,2,6,6-tetrasubstituted piperidines—presents profound synthetic challenges. Due to the steric bulk flanking the reactive nitrogen lone pair, researchers frequently encounter sluggish
kinetics, rampant elimination side-reactions, and unpredictable chemoselectivity.
This portal contains field-validated optimization matrices, self-validating protocols, and a troubleshooting ticketing system designed to help you bypass these steric roadblocks based on mechanistic causality.
Experimental Workflow & Strategy Logic
When tackling a highly hindered piperidine, selecting the appropriate reaction trajectory is critical. Direct nucleophilic substitution is often destined to fail if the electrophile is prone to elimination. Use the matrix below to navigate your initial strategy.
Decision matrix for selecting N-alkylation conditions of hindered piperidines.
Knowledge Base: Validated Experimental Protocols
Do not blindly increase temperature or base equivalents when an alkylation stalls. To overcome steric hindrance, you must alter the thermodynamic and kinetic properties of the reaction medium.
Protocol A: Direct Alkylation via the "Cesium Effect"
Mechanistic Causality: S_N2 reactions of hindered piperidines frequently stall with conventional bases like
or [1]. Shifting to Cesium Hydroxide () monohydrate takes advantage of the "cesium effect." The unusually large ionic radius and low charge density of the cation generates a highly polarizable, solvent-separated ion pair with the piperidine, drastically increasing the basicity and nucleophilicity of the nitrogen[1]. Crucially, dry 4Å molecular sieves are integrated as a self-validating thermodynamic trap; they continuously sequester the water generated by the acid-base reaction, strictly preventing retro-protonation of the amine and forcing complete conversion[1][2].
Step-by-Step Methodology:
Preparation: Oven-dry 4Å molecular sieves (powdered) at 150 °C under vacuum for 12 hours.
Setup: In a flame-dried round-bottom flask under an argon atmosphere, suspend the hindered piperidine (1.0 eq, limiting reagent) and
(1.5 to 3.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M).
Sequestration: Add the activated 4Å molecular sieves (100 mg per mmol of amine). Stir the heterogeneous mixture vigorously for 30 minutes at room temperature to pre-form the activated cesium-amine complex[2].
Addition: Dissolve the primary alkyl halide (1.1 eq) in a minimal volume of DMF. Add this solution dropwise over 15 minutes to prevent localized concentration spikes.
Reaction & Validation: Stir at 25 °C – 50 °C. Monitor via TLC/LC-MS. The reaction self-validates through visual confirmation of the molecular sieves remaining fully dispersed (clumping indicates water saturation).
Workup: Filter through a Celite pad to remove the sieves and inorganic salts. Dilute with ethyl acetate, wash extensively with brine (
) to remove DMF, dry over , and concentrate.
Protocol B: Milder N-Alkylation via Reductive Amination
Mechanistic Causality: When coupling a hindered piperidine with secondary alkyl centers, traditional S_N2 conditions force the amine to act as a base, triggering overwhelming E2 elimination of the alkyl halide[3]. Reductive amination avoids the S_N2 trajectory entirely. The amine condenses with a carbonyl to form an iminium ion, which is subsequently reduced. Sodium triacetoxyborohydride (
) is selected because its electron-withdrawing acetate groups render it exceptionally mild—it reduces the transient iminium ion swiftly without reducing the unreacted ketone[3].
Step-by-Step Methodology:
Imine Formation: Dissolve the 2-substituted piperidine (1.0 eq) and the target aldehyde/ketone (1.2 eq) in anhydrous 1,2-dichloroethane (DCE).
Catalysis: Add glacial acetic acid (1.0 to 2.0 eq) to catalyze the formation of the iminium intermediate, particularly critical when utilizing sterically demanding ketones[3]. Stir for 30-60 minutes.
Reduction: Cool the mixture to 0 °C. Add
(1.5 eq) portion-wise.
Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours.
Workup: Quench meticulously with saturated aqueous
until gas evolution ceases (pH ~8). Extract with dichloromethane, dry over , and purify via flash chromatography[3].
Mechanistic synergism of the Cesium Effect and molecular sieves.
Optimization Data & Empirical Baselines
When analyzing deviations in your expected yields, compare your parameters against our empirically validated baseline conditions below.
Reaction Modality
Alkylating Electrophile
Reagent System
Optimal Solvent
Temp (°C)
S_N2 Conversion
E2 Risk Profile
Direct S_N2
Primary Halide
/ 4Å MS
DMF
25 – 50
> 85%
Low
Direct S_N2
Secondary Halide
/ TBAI
ACN
80
< 20%
Critical (>70%)
Reductive Amin.
Ketone (Sec. Carbon)
/ AcOH
DCE
25
> 90%
Zero (S_N2 bypassed)
Catalytic Amin.
Unactivated Allyl Alcohol
Molybdenum (Mo-2) Cat.
DMC / EtOH
80 – 100
70 – 85%
Low
Ionic Liquid
Primary/Arylethyl Halide
Alkylimidazolium
Neat (IL)
80 – 120
Variable
Moderate
(Note: Utilizing Ionic Liquids like
as both solvent and base has shown specific scalable success in synthesizing highly hindered piperidinyl-indoles like Sertindole[4]. Molybdenum catalysis provides excellent atom-economy when utilizing allylic alcohols instead of toxic halides[5].)
Troubleshooting Support Tickets (FAQs)
Ticket #1042: S_N2 kinetics have completely stalled with 2-methylpiperidine and benzyl bromide using
.
Root Cause & Resolution: Potassium carbonate in acetonitrile lacks the basicity required to sufficiently deprotonate hindered amines; furthermore, water generated in the equilibrium forces the reaction backwards. To resolve this, switch to Protocol A (
with 4Å molecular sieves). provides the thermodynamic push via the highly polarizable cesium cation, while sieves irreversibly remove water, shifting the equilibrium toward the alkylated product[1][2].
Ticket #1088: Observing massive alkene formation (elimination) when reacting 2,2,6,6-tetramethylpiperidine (TMP) with isopropyl bromide.
Root Cause & Resolution: TMP features profound steric hindrance and functions predominantly as a strong, non-nucleophilic base (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
). When paired with a secondary alkyl halide, the S_N2 trajectory is physically blocked, and the amine instead abstracts a beta-proton, causing total E2 elimination.
Action Required: Abandon direct nucleophilic substitution. To attach an isopropyl group to a hindered amine, switch to Protocol B (Reductive Amination) utilizing acetone and
Ticket #1105: How can I prevent over-alkylation (quaternary ammonium salt formation) when modifying 2-substituted piperidines?
Root Cause & Resolution: While steric hindrance naturally guards against over-alkylation, highly reactive electrophiles (like methyl iodide) can still force double alkylation. By using
(Protocol A), you suppress over-alkylation organically. The heavily lipophilic secondary/tertiary amines produced tend to reside on the solid cesium surface, structurally shielding the lone pair from subsequent electrophilic attack[1]. Reductive amination also completely circumvents overalkylation because the iminium intermediate requires deliberate hydride reduction to yield the tertiary amine[3].
References
Salvatore, R. N., Nagle, A. S., & Jung, K. W. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines. USPTO. 1
Jung, K. W., & Salvatore, R. N. Efficient synthesis of secondary amines by selective alkylation of primary amines (US6423871B1). Google Patents. 2
Wang, L., et al. (2024). Molybdenum Complex-Catalyzed N-Alkylation of Bulky Primary and Secondary Amines. Journal of Organic Chemistry. 5
BenchChem Technical Support. Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines. 3
Wikipedia Contributors. 2,2,6,6-Tetramethylpiperidine. Wikipedia, The Free Encyclopedia. 6
IEEE Xplore. Process Optimization in the Synthesis of Sertindole Using Alkylimidazolium-based Ionic Liquids as Solvents for N-alkylation. 4
High-Yield Reductive Amination for Piperidine Synthesis: Technical Support & Troubleshooting Center
Welcome to the Technical Support Center. As a Senior Application Scientist, I often see reductive amination workflows fail—not due to poor chemical viability, but due to a misalignment of reaction kinetics, pH control, a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I often see reductive amination workflows fail—not due to poor chemical viability, but due to a misalignment of reaction kinetics, pH control, and reagent selection. Synthesizing the piperidine ring requires treating the reaction as a dynamic, causal system.
This guide is engineered for drug development professionals and researchers. It bypasses basic textbook definitions to provide field-proven insights, focusing on mechanistic causality, self-validating protocols, and actionable troubleshooting.
Part 1: Mechanistic Fundamentals & The Causality of Yield Loss
Reductive amination is a cascade reaction governed by competing kinetic pathways. The core challenge in piperidine synthesis is ensuring that the initial nucleophilic addition and dehydration steps (forming the iminium ion) outpace the reduction step. If your reducing agent is too strong, it will prematurely reduce the starting aldehyde/ketone to an alcohol, capping your piperidine yield[1].
To control this system, we rely on Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) . The electron-withdrawing acetoxy groups significantly reduce the hydride-donating ability of the boron atom[2]. This creates a perfectly balanced kinetic window: STAB is virtually unreactive toward aldehydes and ketones under mild conditions, selectively delivering its hydride only after the highly electrophilic iminium ion has formed[3].
Reaction pathways in reductive amination: desired iminium targeting vs. failure modes.
Part 2: Quantitative Data Comparison
Selecting the right hydride donor and operational method strictly determines your side-product profile. The following data highlights the comparative causality of different choices in piperidine synthesis workflows.
Methodology & Reagent
Typical Yield
Primary Side Reactions
Mechanistic Causality & Process Impact
Direct Alkylation (Alkyl Halides)
10% – 30%
Severe over-alkylation
Lack of kinetic control; the resulting secondary amine out-competes the primary amine[3].
Reductive Amination (NaBH₄)
40% – 60%
Alcohol formation
Hydride is too nucleophilic; competitively reduces unreacted carbonyls. Forces a strict two-step protocol[1].
Reductive Amination (NaBH₃CN)
70% – 85%
Minimal
Good selectivity, but poses extreme toxicity risks (HCN gas generation) if pH drops below 4[3].
Used for polyhydroxypiperidines (iminosugars). Requires sequential imine reductions in one pot[5].
Part 3: Troubleshooting FAQs
Q1: I am observing significant primary alcohol side-products and very low piperidine yields. How do I fix this?A: You are experiencing premature reduction. This invariably occurs when using non-selective hydrides like Sodium Borohydride (NaBH₄) which attack the carbonyl before the imine has time to form[1].
Actionable Fix: Switch to Sodium Triacetoxyborohydride (STAB)[2]. If you must use NaBH₄, you must run a strict stepwise procedure: add molecular sieves, allow the imine to form completely overnight, isolate it, and only then add the NaBH₄ at 0 °C[3].
Q2: My LC-MS shows a mass corresponding to a tertiary amine. Why is my piperidine over-alkylating?A: This is a classic nucleophilicity inversion issue. Once the desired secondary piperidine forms, it is highly nucleophilic and will rapidly react with any excess unreacted starting carbonyl to form a new iminium ion, which STAB will reduce into a tertiary amine[1].
Actionable Fix: Opt for a slight stoichiometric excess of the primary amine starting material (1.1 to 1.2 eq) relative to the carbonyl[4], or add the carbonyl dropwise to starve the secondary amine of electrophiles.
Q3: My reaction stalls completely at the hemiaminal stage. Why isn't the iminium ion forming?A: Reductive amination using STAB is highly pH-dependent. The dehydration of the hemiaminal into the iminium ion requires mild acidic activation. However, if the pH drops too low (< pH 4), the primary amine starting material fully protonates into an ammonium salt, completely destroying its nucleophilicity[1].
Actionable Fix: Use an anhydrous, aprotic solvent like 1,2-dichloroethane (DCE) and buffer the system with exactly 1.0–2.0 equivalents of glacial acetic acid[4]. This achieves the precise pH (4–6) needed to activate the carbonyl without protonating the amine.
Q4: How do I synthesize highly substituted polyhydroxypiperidines (iminosugars)?A: For complex glycosidase inhibitors (iminosugars), employ a Double Reductive Amination (DRA) strategy. This utilizes a dicarbonyl carbohydrate precursor reacted directly with a primary amine (often ammonium formate) and STAB/NaBH₃CN. The higher reactivity of the aldehyde over the ketone dictates the order of the cascade, facilitating stereocontrolled intramolecular ring closure[5].
Part 4: Self-Validating Experimental Protocol
Target: High-Yield One-Pot Intermolecular Piperidine Synthesis via STAB.
This procedure is engineered as a "self-validating system." Do not proceed to the next step without confirming the prerequisite analytical trigger.
Step 1: Dehydrative Substrate Assembly
Action: To an oven-dried, nitrogen-purged round-bottom flask, add the aldehyde/ketone (1.0 equiv). Dissolve in anhydrous 1,2-dichloroethane (DCE, 0.2 M concentration)[4]. Add the primary amine (1.05 equiv).
Causality: DCE is a superior polar aprotic solvent that maximizes STAB solubility while preventing solvolysis side-reactions commonly seen with methanol[2].
Self-Validation Checkpoint: Ensure all solids are fully dissolved before proceeding.
Step 2: Acidic Activation & Iminium Trapping
Action: Add glacial acetic acid (1.0–2.0 equiv) dropwise at room temperature[4]. Let stir for 1–2 hours.
Causality: Acetic acid provides the optimal pH 4–6 microenvironment to promote the extrusion of water from the hemiaminal intermediate[1].
Self-Validation Checkpoint: Sample the mixture and run a TLC (Stain with Ninhydrin). You must verify the distinct consumption of the primary amine spot and the appearance of the intermediate before introducing the hydride source.
Step 3: Selective Hydride Delivery
Action: Cool the reaction vessel to 0 °C. Add Sodium Triacetoxyborohydride (STAB, 1.4–1.5 equiv) portion-wise over 15 minutes[4]. Allow the reaction to slowly warm to room temperature and stir for 4–12 hours.
Causality: Portion-wise addition manages the mild exotherm. The low temperature further dampens any residual off-target carbonyl reduction, reserving the STAB entirely for the iminium intermediate.
Self-Validation Checkpoint: Run LC-MS to confirm the appearance of the product mass peak (M+H)⁺ and complete consumption of the imine intermediate.
Step 4: Quenching & Isolation
Action: Quench the reaction strictly by the slow addition of saturated aqueous NaHCO₃ until the pH stabilizes at ~8. Extract the aqueous layer 3x with Dichloromethane (DCM). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo[1].
Causality: A basic quench neutralizes the acetic acid and deprotonates the newly formed piperidine salt into its freebase form, ensuring it partitions completely into the organic extraction layer.
References
1.[1] Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis. Benchchem. 1
2.[5] Matassini, C., et al. "The double reductive amination approach to the synthesis of polyhydroxypiperidines". DOI. 5
3.[4] Abdel-Magid, A. F., et al. "Reductive Amination with Sodium Triacetoxyborohydride: A Versatile Reaction in Organic Synthesis". Scribd / Journal of Organic Chemistry (1996). 4
4.[2] "Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB)". Scholaris.ca. 2
5.[3] "Reductive Amination, and How It Works". Master Organic Chemistry. 3
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I designed this guide to move beyond generic troubleshooting. Poor chiral resolution of piperidine derivatives—a ubiquitous structural motif in drug development—usually stems from competing thermodynamic interactions, inadequate detection sensitivity, or mismatched stationary phase mechanisms.
This guide provides the causality behind experimental failures and delivers self-validating protocols to ensure analytical integrity.
Part 1: Diagnostic Q&A and Mechanistic Causality
Q1: My piperidine derivatives exhibit severe peak tailing, and the enantiomers co-elute. Why does this happen, and how can I resolve it?
The Causality: Piperidines contain highly basic secondary or tertiary amines. In normal-phase chiral HPLC, polysaccharide-based Chiral Stationary Phases (CSPs) like Chiralpak® or Chiralcel® are coated or immobilized onto a silica support. The residual silanol groups (Si-OH) on this silica backing are slightly acidic. When your basic piperidine analyte enters the column, it forms strong ionic interactions with these silanols. This non-specific, high-energy ionic retention competes with the highly specific, low-energy stereoselective interactions (hydrogen bonding and
stacking) inside the chiral cavity. The result is severe band broadening, tailing, and loss of resolution[1].
The Solution: You must kinetically mask the residual silanols. Introduce a basic modifier—typically 0.1% to 0.5% (v/v) Diethylamine (DEA) or Triethylamine (TEA)—into your mobile phase[2][3]. The DEA acts as a sacrificial base, saturating the active silanol sites so that the piperidine analyte only interacts with the chiral selector.
Mechanistic role of basic additives in masking silanols for chiral resolution.
Q2: How do I choose between coated and immobilized Chiral Stationary Phases (CSPs) for these molecules?
The Causality: Coated phases (e.g., Chiralpak AD-H, Chiralcel OD-H) rely strictly on traditional normal-phase solvents (Hexane/Alcohols) because standard organics will strip the chiral polymer from the silica. Immobilized phases (e.g., Chiralpak IA, IB) have the polysaccharide covalently bonded to the silica. For certain sterically hindered piperidine-2,6-dione analogues, standard alcohol modifiers do not permit the analyte to properly enter the chiral grooves. Immobilized columns allow you to use "forbidden" solvents like Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) blended with Tetrahydrofuran (THF), which can induce unique conformational changes in both the analyte and the polymer, drastically improving the separation factor (
Q3: The UV signal for my piperidine derivative is incredibly weak, making it impossible to determine baseline resolution. What is the standard protocol?
The Causality: Many simple piperidine derivatives (like piperidin-3-amine) lack a conjugated
-system, rendering them virtually invisible to standard UV detectors (210–254 nm)[5]. If the detector cannot trace the peak accurately, the integration software will artificially truncate the peaks, giving the illusion of poor resolution.
The Solution: Pre-column derivatization using a chromophore-rich tagging agent. Reacting the amine with para-toluenesulfonyl chloride (PTSC) not only enhances UV detection but also introduces a bulky, aromatic tosyl group. This added bulk provides critical interacting sites that anchor the molecule into the aromatic rings of the CSP, fundamentally enhancing chiral recognition[5].
Q4: Does column temperature impact the chiral discrimination of piperidine enantiomers?
The Causality: Yes. Chiral separation is governed by the Gibbs free energy equation (
). Enantioseparation is generally an enthalpy-driven process (). Lowering the column temperature (e.g., to 10°C - 20°C) amplifies the stereoselective enthalpic interactions, usually increasing the separation factor (). However, lower temperatures increase mobile phase viscosity, slowing down mass transfer kinetics and widening peaks. You must systematically titrate the temperature to find the equilibrium between thermodynamic resolution and kinetic peak sharpness[1][2].
Part 2: Workflow & Quantitative Benchmarks
Troubleshooting Decision Tree
Workflow for troubleshooting chiral HPLC resolution of piperidine derivatives.
Quantitative Benchmark Data
Use the table below as a baseline for column and mobile phase selection depending on your piperidine analog class.
Table 1: Comparative Resolution Metrics of Piperidine Derivatives across CSPs
Method: Pre-Column Derivatization of Piperidin-3-amine with PTSC for Enhanced Chiral HPLC[5]
Scientific Trust & Self-Validation Rule: This protocol relies on a stereocenter-preserving
-like reaction at the peripheral nitrogen. To validate that no kinetic resolution occurred (which would artificially alter the apparent enantiomeric excess), you must first run a true racemic standard through this exact protocol . If the final HPLC readout yields a perfect 50:50 peak area ratio, the methodology is chemically self-validated.
Materials:
Analyte: Racemic Piperidin-3-amine (Standard) and Enantiopure samples.
Mobile Phase: 0.1% Diethylamine (DEA) in Ethanol at 0.5 mL/min[5].
Step-by-Step Procedure:
Analyte Preparation: Dissolve 10 mg of the piperidine derivative in 2.0 mL of DCM in a dry vial.
Basification: Add 1.5 molar equivalents of anhydrous TEA to the solution. Causality: TEA neutralizes the HCl salt of the piperidine (if applicable) and acts as an acid scavenger for the byproduct of the upcoming derivatization, preventing the reaction from stalling.
Derivatization: Slowly add 1.2 molar equivalents of PTSC (dissolved in 1.0 mL DCM) dropwise at room temperature. Stir the reaction mixture continuously for 60 minutes.
Quenching & Extraction: Add 2.0 mL of saturated aqueous sodium bicarbonate (
) to quench unreacted PTSC. Vortex vigorously and allow phase separation. Extract the lower organic (DCM) layer.
Reconstitution: Evaporate the DCM layer to dryness under a gentle stream of ultra-high purity nitrogen. Reconstitute the crystalline residue in 2.0 mL of HPLC-grade Ethanol. Filter through a 0.22 µm PTFE syringe filter.
Chromatographic Analysis: Inject 10 µL of the derivatized sample onto the Chiralpak AD-H column. Monitor UV absorbance at 228 nm[5].
Validation Check: Evaluate the chromatogram of the derivatized racemate. Verify that baseline resolution (Rs > 1.5) is achieved and that the peak areas represent a 1:1 molar ratio. Proceed to analyze your unknown samples.
References
Benchchem. Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol. Benchchem Technical Notes.6
Benchchem. Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers. Benchchem Troubleshooting. 2
MDPI. Novel Enantiopure Sigma Receptor Modulators: Quick (Semi-)Preparative Chiral Resolution via HPLC and Absolute Configuration Assignment. Molecules 2016.3
ResearchGate / Wiley. Estimation of Enantiomeric Impurity in Piperidin-3-Amine by Chiral HPLC With Precolumn Derivatization. Chirality 2014. 5
Academia / Talanta. Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Talanta 2006. 4
PubMed Central. Chiral Recognition Mechanisms of four β-Blockers by HPLC with Amylose Chiral Stationary Phase. NIH. 1
Technical Support Center: Enhancing the Stability of Piperidine Compounds for In Vitro Assays
Here is the technical support center on enhancing the stability of piperidine compounds for in vitro assays. Welcome to the technical support resource for researchers, scientists, and drug development professionals.
Author: BenchChem Technical Support Team. Date: March 2026
Here is the technical support center on enhancing the stability of piperidine compounds for in vitro assays.
Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I understand that inconsistent or unreliable data from in vitro assays can be a significant roadblock. Piperidine-containing compounds, while a cornerstone of modern medicinal chemistry, often present unique stability challenges that can compromise experimental results.
This guide is designed to provide you with not just protocols, but the underlying scientific rationale to troubleshoot and proactively enhance the stability of your piperidine compounds, ensuring the integrity and reproducibility of your in vitro data.
Troubleshooting Guide
Experiencing issues like decreased compound potency or unexpected analytical results? This section provides a systematic approach to diagnosing and resolving common stability problems.
Interactive Diagnostic Workflow
Use the following flowchart to navigate from your observed symptom to the likely cause and a recommended solution.
Caption: Diagnostic workflow for troubleshooting piperidine instability.
Table 1: Common Stability Issues & Recommended Solutions
Symptom
Possible Cause
Recommended Solution(s)
Yellow/brown discoloration of compound solution or solid
Oxidation: The piperidine nitrogen or adjacent carbons are susceptible to oxidation, especially when exposed to air and light.
Store the compound under an inert atmosphere (argon or nitrogen), protect from light, and use tightly sealed containers. For solutions, consider adding an antioxidant like BHT or BHA.
Appearance of new, more polar peaks in HPLC/LC-MS analysis
Chemical Degradation: Formation of more polar species like N-oxides or hydroxylated metabolites is a common degradation pathway.
Perform a forced degradation study to identify potential degradants. Use a validated, stability-indicating analytical method to monitor purity over time.
Decreased potency in cell-based assays over time
Metabolic Instability: In cellular models (e.g., hepatocytes), Cytochrome P450 (CYP) enzymes can rapidly metabolize the piperidine moiety.
Co-incubate with a broad-spectrum CYP inhibitor (e.g., 1-aminobenzotriazole) to confirm metabolic liability. Consider using liver microsomes or S9 fractions to pinpoint specific metabolic pathways.
Compound precipitates out of assay buffer
Poor Solubility at Assay pH: The compound's solubility is pH-dependent. At or near its isoelectric point (pI), a zwitterionic form may dominate, leading to low solubility.
Adjust the buffer pH to be at least 1-2 units away from the compound's pI. Use co-solvents (e.g., DMSO, PEG 400) or solubility enhancers like cyclodextrins.
Inconsistent results between experimental replicates
Adsorption to Labware: Highly lipophilic piperidine compounds can adsorb to plastic surfaces (e.g., pipette tips, microplates), reducing the effective concentration.
Use low-adhesion plasticware or silanized glass. Include a non-ionic surfactant (e.g., Tween-20 at 0.01%) in the assay buffer to reduce non-specific binding.
Frequently Asked Questions (FAQs)
Q1: What are the primary chemical degradation pathways for piperidine compounds in an in vitro setting?
A1: The piperidine ring, while generally stable, is susceptible to several degradation pathways under typical in vitro conditions. The two most prominent are oxidation and pH-mediated hydrolysis.
Oxidative Degradation: This is often the primary concern. The nitrogen atom and the α-carbons are electron-rich and thus vulnerable to attack by reactive oxygen species (ROS) that can be present in cell culture media or generated by light exposure. This leads to the formation of N-oxides, hydroxylated derivatives, and lactams (ring oxidation). Discoloration of solutions is a common sign of this process.
pH-Dependent Hydrolysis: Some piperidine derivatives, particularly those with labile functional groups like esters or amidines, can undergo hydrolysis. The stability can be highly dependent on the pH of the aqueous buffer, with degradation catalyzed by both acidic and basic conditions. It is crucial to determine the pH-stability profile of your specific compound.
Caption: Key degradation pathways for piperidine compounds in vitro.
Q2: My compound is rapidly cleared in hepatocyte assays but stable in microsomes. What does this suggest?
A2: This is a classic observation that points towards the involvement of factors present in whole cells but absent in subcellular fractions. There are two primary explanations:
Phase II Metabolism: Hepatocytes contain a full complement of both Phase I (e.g., CYPs, abundant in microsomes) and Phase II (e.g., UGTs, SULTs, primarily cytosolic) enzymes. Your compound might be stable against CYP-mediated oxidation but is rapidly conjugated by a Phase II enzyme.
Active Transport: The compound may be a substrate for uptake transporters that actively pull it into the hepatocytes, increasing its intracellular concentration and apparent metabolic rate. Conversely, if clearance in hepatocytes is significantly lower than in microsomes, it could indicate the involvement of efflux transporters.
Q3: How should I properly store my piperidine compounds to ensure long-term stability?
A3: Proper storage is the first and most critical line of defense against degradation. While specific conditions can vary, the general principles are designed to mitigate exposure to oxygen, light, moisture, and heat.
Table 2: Recommended Storage and Handling Conditions
Condition
Recommendation
Rationale
Temperature
Store at 2-8°C or -20°C.
Reduces the rate of chemical reactions, including oxidation and hydrolysis. Avoid repeated freeze-thaw cycles for solutions.
Atmosphere
Store solids under an inert gas (argon or nitrogen).
Minimizes exposure to atmospheric oxygen, a key driver of oxidative degradation.
Light
Store in amber vials or protect from light.
Prevents photolytic degradation, which can generate free radicals and accelerate decomposition.
Moisture
Use tightly sealed containers in a dry environment or desiccator.
Prevents hydrolysis, especially for salt forms or compounds with hygroscopic properties.
Solutions
Prepare fresh solutions for each experiment. If storing stock solutions (e.g., in DMSO), aliquot into single-use vials and store at -20°C or -80°C.
Minimizes the impact of solvent-mediated degradation and prevents contamination.
Q4: Which antioxidants are suitable for in vitro assays, and how do I choose one?
A4: Adding an antioxidant to your assay buffer can be a highly effective strategy to prevent oxidative degradation during an experiment. The choice depends on the assay system and the nature of your compound.
Table 3: Antioxidant Selection Guide for In Vitro Assays
Antioxidant
Typical Working Concentration
Notes & Considerations
Butylated Hydroxytoluene (BHT)
1-10 µM
A potent free-radical scavenger. Highly lipophilic, suitable for assays with membrane components. May interfere with some enzyme assays.
Butylated Hydroxyanisole (BHA)
1-10 µM
Similar to BHT, often used in combination.
Ascorbic Acid (Vitamin C)
50-200 µM
A water-soluble antioxidant. Can act as a pro-oxidant in the presence of metal ions (e.g., iron, copper), so use with caution in complex media.
Trolox
20-100 µM
A water-soluble analog of Vitamin E. A potent antioxidant that is generally well-tolerated in cellular assays.
N-Acetylcysteine (NAC)
1-5 mM
A precursor to glutathione, it directly scavenges ROS and supports cellular antioxidant defenses. Excellent for cell-based assays.
Detailed Experimental Protocols
Protocol 1: Preparation of Antioxidant-Supplemented Assay Buffer
This protocol describes the preparation of a standard phosphate-buffered saline (PBS) solution supplemented with an antioxidant to protect the piperidine compound during the assay.
Prepare Base Buffer: Prepare 100 mL of 1X PBS, pH 7.4. Filter-sterilize if using for cell-based assays.
Prepare Antioxidant Stock:
For BHT : Prepare a 10 mM stock solution in 100% ethanol.
For Trolox : Prepare a 20 mM stock solution in DMSO or ethanol.
Spike the Buffer: Just before use, add the antioxidant stock solution to the pre-warmed (37°C) assay buffer to achieve the desired final concentration (e.g., add 10 µL of 10 mM BHT stock to 100 mL of PBS for a final concentration of 10 µM).
Mix Thoroughly: Gently invert the bottle several times to ensure complete mixing. Do not vortex vigorously, as this can introduce excess oxygen.
Use Immediately: Use the antioxidant-supplemented buffer promptly, as the effectiveness of the antioxidant can diminish over time once diluted in an aqueous, oxygenated environment.
Protocol 2: General Assessment of Compound Stability in Assay Media
This protocol uses HPLC or LC-MS to quantify the degradation of a piperidine compound over time under simulated assay conditions.
Prepare Compound Stock: Prepare a concentrated stock solution (e.g., 10 mM) of your piperidine compound in a suitable solvent like DMSO.
Incubation Setup:
In a series of labeled vials, dilute the compound stock to the final assay concentration (e.g., 10 µM) in your chosen assay medium (with and without cells/enzymes, and with and without antioxidant).
Prepare a "Time Zero" (T=0) sample by immediately adding an equal volume of cold acetonitrile (or other suitable quenching solvent) containing an internal standard. Store at 4°C.
Incubation: Place the remaining vials in an incubator under standard assay conditions (e.g., 37°C, 5% CO₂).
Time-Point Sampling: At various time points (e.g., 1, 4, 8, 24 hours), remove a vial and quench the reaction as described in step 2.
Sample Processing: Centrifuge all quenched samples to pellet any precipitated proteins or cellular debris. Transfer the supernatant to HPLC vials.
Analysis: Analyze the samples by a validated stability-indicating HPLC/LC-MS method. Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample, normalized to the internal standard.
References
Biological N-oxidation of piperidine in vitro. PubMed. [Link]
Evidence for peroxidative oxidation of substituted piperidine nitroxides, acting as apoptosis inducers in Yoshida Sarcoma cells in vivo. PubMed. [Link]
Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. PubMed. [Link]
The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. PMC. [Link]
(PDF) The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. ResearchGate. [Link]
Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence
Troubleshooting
Technical Support Center: Stereochemical Control in Chiral Piperidine Synthesis
Welcome to the Advanced Applications Technical Support Center. As process chemists and drug development professionals, you understand that saturated N-heterocycles are privileged scaffolds in modern pharmacology.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Applications Technical Support Center. As process chemists and drug development professionals, you understand that saturated N-heterocycles are privileged scaffolds in modern pharmacology. However, the synthesis and functionalization of chiral piperidines are frequently plagued by stereochemical erosion (epimerization), particularly at the
- (C2/C6) and - (C3/C5) positions.
This guide is designed to dissect the root causes of stereochemical drift and provide you with robust, field-validated protocols to maintain enantiomeric and diastereomeric integrity throughout your synthetic workflows.
Part 1: Frequently Asked Questions (Mechanisms & Causality)
Q1: Why is the
-position of chiral piperidines so susceptible to epimerization during basic workups or functionalization?A1: The kinetic acidity of the protons adjacent to the nitrogen atom is heavily influenced by the lone pair. Under basic conditions, deprotonation leads to an intermediate that strongly favors planarization (either as an enolate equivalent if protecting groups are present, or an enamine/imine tautomer). Once planarization occurs, the stereochemical memory of the carbon is lost, and subsequent reprotonation yields a racemic or thermodynamically driven diastereomeric mixture[1].
Q2: How does the choice of N-protecting group dictate stereochemical integrity during lithiation?A2: Protecting groups do more than mask reactivity; they dictate the 3D trajectory of intermediates.
Highly electron-withdrawing groups (e.g., Sulfonyls, -Ts): Increase the acidity of the
-protons, flattening the resulting anion and leading to rapid epimerization.
Carbamates (e.g., N-Boc): The N-Boc group exhibits a powerful Complex-Induced Proximity Effect (CIPE). The carbonyl oxygen coordinates with the lithium counter-ion during deprotonation, locking the
-lithio species into a pseudo-equatorial, configurationally stable geometry that resists planarization[2].
Q3: Can epimerization be utilized constructively?A3: Yes. If a synthetic route inadvertently scrambles a stereocenter, Dynamic Kinetic Resolution (DKR) can funnel a rapidly epimerizing mixture into a single, enantioenriched product. For instance, in chemo-enzymatic dearomatization, imine reductases (IREDs) can selectively reduce one enantiomer of a rapidly equilibrating chiral iminium intermediate, driving the reaction to >99% ee[3]. Alternatively, light-mediated hydrogen atom transfer (HAT) can be utilized to selectively drive kinetic mixtures to their most thermodynamically stable diastereomer[4].
Fig 1: Base-induced epimerization pathway of alpha-chiral piperidines via planar intermediate.
Part 2: Troubleshooting Guide for Process Chemists
Scenario A: Severe loss of ee during directed
-lithiation of N-Boc piperidines.
Diagnostic Causality: Operating at insufficiently cryogenic temperatures or utilizing a poorly aggregating base.
-lithio-N-Boc piperidines possess a calculated inversion barrier. At temperatures above -40 °C, the lithium atom migrates rapidly between faces, destroying stereocontrol.
Resolution: Strictly adhere to the Beak Methodology . Utilize s-BuLi and TMEDA at temperatures
-78 °C. TMEDA breaks down the organolithium hexamers into reactive monomers, enabling rapid, quantitative deprotonation before thermal equilibration can occur[2].
Scenario B: Diastereomeric scrambling during late-stage reductive aminations or cross-couplings.
Diagnostic Causality: Basic amine nucleophiles or strongly basic ligands in transition-metal catalysis induce reversible iminium-enamine tautomerization.
Resolution: Shift to slightly acidic or neutral reductive conditions. Implementing a Rhodium-catalyzed reductive transamination with formic acid acts as a robust workaround, completely bypassing basic enamine intermediates[5].
Part 3: Quantitative Data & Reference Tables
Table 1: N-Protecting Group Influence on
-Epimerization
Protecting Group
-Proton Acidity
CIPE Directing Ability
Epimerization Risk (Basic Conditions)
Optimal Use Case
N-Boc
Moderate
Very High
Low (at -78 °C)
Directed -lithiation and alkylation.
N-Ts
High
None
Very High
Avoid if -stereocenters are present.
N-Cbz
Moderate
Moderate
Moderate
General protection; susceptible to nucleophilic attack.
N-Alkyl (Bn)
Low
None
Low
Routes requiring high basic stability without C-H activation.
Table 2: Temperature Limits for Maintaining ee During C2 Lithiation (N-Boc System)
Temperature
Intermediate Behavior
Resulting Enantiomeric Excess (ee)
-78 °C to -90 °C
Locked pseudo-equatorial geometry.
>95% (Stereoretentive)
-40 °C
Detectable facial inversion begins.
70% - 85%
0 °C
Rapid planarization and lithium migration.
<10% (Near Racemic)
+25 °C
Complete thermal equilibration.
0% (Racemic)
Part 4: Self-Validating Experimental Protocols
Protocol 1: Enantioretentive
-Lithiation and Substitution (Beak Methodology)
Causality: This system uses low temperature and strongly coordinating ligands to enforce kinetic control, preventing the planarization of the carbanion.
Substrate Preparation: Dissolve the enantioenriched N-Boc chiral piperidine (1.0 equiv) and anhydrous TMEDA (1.2 equiv) in anhydrous diethyl ether (0.1 M concentration).
Cryogenic Control: Cool the flask strictly to -78 °C using a dry ice/acetone bath. Do not proceed until internal temperature probes read
-75 °C.
Deprotonation: Add s-BuLi (1.1 equiv, 1.4 M in cyclohexane) dropwise down the side of the flask over 15 minutes. Stir at -78 °C for 1 hour.
Self-Validation Check (Crucial): Extract a 0.5 mL aliquot via a pre-chilled syringe. Inject immediately into a vial containing
. Analyze the crude mixture via -NMR. You must observe >95% deuterium incorporation at the -position with no loss of ee before proceeding to electrophile addition.
Electrophilic Trapping: Slowly introduce the desired electrophile (e.g., alkyl halide) and allow the reaction to proceed at -78 °C for 2 hours before quenching with saturated aqueous
Causality: Bypasses strong bases entirely. The acidic formic acid medium prevents enamine-based racemization while providing the hydride source for transfer hydrogenation[5].
Catalyst Activation: In a Schlenk flask, combine
(0.5 mol%) and potassium iodide (KI, 2.0 mol%) in degassed water. Stir for 30 minutes at room temperature.
Reductant Preparation: Prepare an azeotropic mixture of Formic Acid / Triethylamine (5:2 ratio).
Transamination Sequence: Add the simple pyridinium salt substrate (1.0 equiv) and the chiral primary amine (1.2 equiv) to the catalyst solution.
Reaction & Isolation: Add the Formic Acid/Triethylamine mixture. Heat gently to 40 °C for 12 hours. The mild acidic environment strictly preserves the induced chirality on the newly formed piperidine ring[6]. Neutralize carefully with
prior to organic extraction.
Fig 2: Workflow for Rh-catalyzed reductive transamination avoiding enamine-induced epimerization.
References
Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation
Source: Nature Chemistry / Dalian Institute of Chemical Physics (DICP)
URL:[Link][5]
Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines
Source: Journal of the American Chemical Society (JACS)
URL:[Link][3]
General Light-Mediated, Highly Diastereoselective Piperidine Epimerization
Source: Journal of the American Chemical Society / ResearchGate
URL:[Link][4]
Epimerisation in Peptide Synthesis
Source: National Institutes of Health (NIH) / PMC
URL:[Link][1]
Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis
Source: International Journal of Molecular Sciences / NIH
URL:[Link][2]
Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation
Source: The University of Liverpool Repository
URL:[Link][6]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Content Type: Objective Publish Comparison Guide
Prepared by: Senior Application Scientist
Executive Summary & The Stereochemical Challenge
Piperidine derivatives are privileged, ubiquitous scaffolds in pharmacology. However, evaluating the structural integrity of 2-(2-Methylpiperidin-4-yl)acetic acid introduces severe analytical complexity due to the presence of two remote stereocenters (C2 and C4). Because the molecule exists as either cis or trans diastereomers—each with its own pair of enantiomers—confirming both the relative and absolute stereochemistry is a rigid requirement for regulatory compliance and biological efficacy.
This guide objectively compares modern analytical modalities and constructs a field-proven, self-validating experimental workflow designed to decode this specific target without ambiguity.
Mechanistic Overview: Causality in Analytical Selection
The most common mistake in stereochemical validation is misapplying chiroptical methods. Why can't we just use standard Electronic Circular Dichroism (ECD)?
Because 2-(2-Methylpiperidin-4-yl)acetic acid lacks an extended
-conjugated system or a prominent UV chromophore near its stereocenters[1]. Standard ECD relies on strong UV/Vis absorptions, making it highly unreliable for aliphatic amines and isolated carboxylates. Consequently, validation must rely on orthogonal strategies that directly probe either 3D atomic arrangement (X-Ray), spatial shielding (NMR), or chiral vibrational modes (VCD).
Analytical workflow for orthogonal validation of piperidine stereochemistry.
Comparative Analysis of Validation Modalities
To objectively select the right methodology, we must compare how these techniques perform specifically on functionalized cyclic secondary amines.
Analytical Technique
Target State
Derivatization Required?
Enantiomeric Excess (ee) Sensitivity
Turnaround Time
Direct Absolute Assignment?
X-Ray Crystallography
Single Crystal
No (Needs heavy atom salt)
N/A (Single molecule)
Weeks
Yes (Gold Standard)
Vibrational Circular Dichroism (VCD)
Solution (10-15 mg)
No
>80% ee required
Days
Yes (via DFT mapping)
Chiral NMR (Mosher’s Amide)
Solution (<5 mg)
Yes (MTPA-Cl)
>90% ee required
Days
Yes (via anisotropic shielding)
Electronic Circular Dichroism (ECD)
Solution (µg)
No
>80% ee required
Hours
No (Unreliable; no UV chromophore)
Chiral HPLC / SFC
Solution (µg)
No
>99.9% resolution
Hours
No (Requires known reference std.)
Experimental Protocol: The Self-Validating System
A rigorous analytical package relies on a self-validating sequence. You cannot accurately map absolute configuration on a bulk sample if relative configuration and enantiomeric purity remain unconfirmed.
The Causality: Bulk chiroptical techniques yield time-averaged signals. If a sample is heavily contaminated with its enantiomer (racemic bias), the VCD or NMR signals will flatten or convolute, inherently invalidating the downstream analysis. Therefore, isolating the enantiomeric purity (
) must happen first.
Methodology:
Dissolve 1.0 mg of the sample in 1 mL of the selected mobile phase.
Inject 10 µL onto an immobilized chiral stationary phase (e.g., Chiralpak IC or AD-H).
Utilize an isocratic elution: Hexane / Isopropanol / Diethylamine (80:20:0.1). Note: The basic additive (DEA) is critical to suppress peak tailing caused by the secondary piperidine amine.
Integrate peak areas against a known racemic standard to ensure
The Causality: Computational mapping for VCD scales exponentially with conformer flexibility. By using Nuclear Overhauser Effect (NOE) interactions to definitively establish the relative cis or trans geometry, we reduce the computational search space from four stereoisomers down to just the two enantiomeric pairs[2].
Methodology:
Prepare a 20 mM solution of the target in D₂O (to stabilize the zwitterionic nature of the amino acid).
Acquire 2D NOESY spectra with a 400 ms mixing time.
Assess the spatial distance between the ring protons. Strong cross-peaks between H2, H4, and H6 dictate a 1,3-diaxial relationship, physically locking the substituents (C2-Methyl and C4-Acetic acid) into equatorial positions, thereby confirming a cis relative geometry.
1,3-diaxial NOE interactions confirming cis-relative stereochemistry.
Step 3: Absolute Stereochemistry via VCD & DFT
The Causality: VCD maps the differential absorption of circularly polarized IR light across the molecule's
vibrational modes[3]. It operates without derivatization and bypasses the UV chromophore problem entirely.
Methodology:
Sample Prep: Dissolve 15 mg of the pure enantiomer in 0.2 mL D₂O (or as an HCl salt in CD₃OD).
Spectral Acquisition: Record IR and VCD spectra from 2000 to 800 cm⁻¹ on a standard VCD spectrometer using a BaF₂ liquid cell for approx. 6–8 hours to achieve a high signal-to-noise ratio[3].
DFT Computation: Execute a conformational search via molecular mechanics, followed by density functional theory (DFT) optimization at the B3LYP/6-31G(d,p) level.
Validation Mapping: Overlay the experimental VCD spectrum onto the theoretical spectra calculated for the (2R, 4S) and (2S, 4R) isomers. The enantiomer showcasing aligned positive/negative IR vibrational bands establishes the absolute configuration.
Alternate Method: Chiral NMR via Mosher's Derivatization
When VCD hardware is unavailable, the C2 secondary amine offers an excellent synthetic handle for Mosher's Method[4].
Methodology:
React 5.0 mg of the target amine separately with (R)-MTPA-Cl and (S)-MTPA-Cl in deuterated pyridine to generate the respective (S)- and (R)-Mosher amides.
Acquire high-resolution ¹H NMR.
Calculate the
() for the C2-methyl group and C3-protons. The spatial anisotropic shielding imparted by the locked phenyl ring of the MTPA group provides predictable chemical shifts that firmly assign the absolute configuration of the cyclic secondary amine[4].
Conclusion
Establishing the absolute stereochemistry of 2-(2-Methylpiperidin-4-yl)acetic acid cannot be achieved through a single technique in a vacuum. A methodical, step-by-step causality sequence—moving from purity (HPLC) to relative 3D geometry (2D NOESY), culminating in empirical spatial mapping (VCD or Chiral NMR)—represents the gold standard required to guarantee molecular integrity in advanced drug development workflows.
References
1.[3] BioTools. Absolute Configuration by VCD. BioTools INC. Available at:[Link]
2.[2] Harada et al. Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality, 20(5), 501-510, 2008. Available at:[Link]
3.[1] Nugroho, A. E., & Morita, H. Circular dichroism calculation for natural products. Journal of Natural Medicines, 68(1), 1-10, 2014. Available at:[Link]
4.[4] Hoye, T. R., & Renner, M. K. MTPA (Mosher) Amides of Cyclic Secondary Amines: Conformational Aspects and a Useful Method for Assignment of Amine Configuration. The Journal of Organic Chemistry, 61(6), 2056-2064, 1996. Available at:[Link]
A Comparative Guide to the Cross-Validation of Analytical Methods for the Characterization of 2-(2-Methylpiperidin-4-yl)acetic acid
For researchers, scientists, and drug development professionals, the robust characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of regulatory compliance and product quali...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the robust characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of regulatory compliance and product quality. This guide provides an in-depth technical comparison of analytical methodologies for the characterization and cross-validation of 2-(2-Methylpiperidin-4-yl)acetic acid, a substituted piperidine derivative of significant interest. The principles and protocols outlined herein are grounded in established regulatory guidelines, including those from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), to ensure scientific integrity and trustworthiness.[1][2][3][4][5]
The process of analytical method validation is not a singular event but a continuous lifecycle approach to ensure a method is and remains fit for its intended purpose.[1] Cross-validation, the comparison of two or more distinct analytical methods, is a critical component of this lifecycle, providing a high degree of confidence in the generated data, especially when transferring methods between laboratories or employing different analytical techniques.[6]
The Importance of a Multi-Faceted Analytical Approach
No single analytical technique can provide a complete profile of a chemical entity. A comprehensive characterization of 2-(2-Methylpiperidin-4-yl)acetic acid necessitates a combination of chromatographic and spectroscopic methods to determine its identity, purity, and quantity. This guide will focus on a comparative cross-validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for quantitative analysis, supplemented by Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy for structural elucidation.
Comparative Overview of Analytical Techniques
The selection of an analytical method is contingent upon various factors, including the analyte's physicochemical properties, the sample matrix, the required sensitivity, and the intended application. For 2-(2-Methylpiperidin-4-yl)acetic acid, a non-volatile compound, both HPLC and GC-MS (with derivatization) are powerful quantitative tools.
Parameter
High-Performance Liquid Chromatography (HPLC)
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle
Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.
Separation of volatile compounds followed by mass-based detection.[7]
Analyte Volatility
Suitable for a wide range of compounds, including non-volatile and thermally labile molecules.[8]
Requires the analyte to be volatile or rendered volatile through derivatization.[8][9]
Typical Stationary Phase
C18 reversed-phase columns are common for polar analytes.[10]
Non-polar capillary columns (e.g., DB-5ms) are frequently used.[7][11]
Detection
UV, Charged Aerosol Detection (CAD), or Mass Spectrometry (MS).[12][13]
Mass Spectrometry (MS) provides high selectivity and structural information.[14]
Sample Preparation
Typically involves dissolution in a suitable solvent and filtration.[10]
Often requires a derivatization step to increase volatility and thermal stability.[9][15]
Sensitivity
Method-dependent, with LC-MS/MS offering the highest sensitivity.[9][12]
Generally very sensitive, especially with selected ion monitoring (SIM).[11]
Experimental Protocols
The following are detailed, step-by-step methodologies for the key analytical techniques. These protocols are based on established methods for similar piperidine derivatives and should be optimized and validated for the specific application.
This method is suitable for the routine quantification of 2-(2-Methylpiperidin-4-yl)acetic acid in bulk drug substance and quality control samples.
1. Instrumentation and Conditions:
HPLC System: A standard HPLC system with a UV or CAD detector.
Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[16]
Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).[10] The pH of the mobile phase may need adjustment to ensure good peak shape for the amine-containing analyte.[17]
Detection: UV at an appropriate wavelength (if the molecule has a chromophore) or CAD for universal detection.[13]
Injection Volume: 10 µL.
2. Preparation of Solutions:
Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2-(2-Methylpiperidin-4-yl)acetic acid reference standard and dissolve in 10 mL of a suitable diluent (e.g., 50:50 acetonitrile:water).
Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).
Sample Preparation: Accurately weigh a sample of 2-(2-Methylpiperidin-4-yl)acetic acid and dissolve it in the diluent to achieve a theoretical concentration within the calibration range. Filter the sample through a 0.22 µm syringe filter prior to injection.[10]
3. System Suitability:
Before sample analysis, perform replicate injections (n=5) of a working standard solution. The relative standard deviation (RSD) for the peak area and retention time should be less than 2.0%.
4. Data Analysis:
Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions. Determine the concentration of the analyte in the samples by interpolation from the calibration curve.
Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)
This method provides high selectivity and sensitivity and can be used as an orthogonal technique for cross-validation. A derivatization step is necessary to improve the volatility of 2-(2-Methylpiperidin-4-yl)acetic acid.
1. Instrumentation and Conditions:
GC-MS System: A gas chromatograph coupled to a mass spectrometer.
Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[7][11]
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7]
Ionization Mode: Electron Ionization (EI) at 70 eV.[11]
Mass Analyzer Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.[11]
2. Sample Preparation and Derivatization:
Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is a common choice for derivatizing carboxylic acids and amines.
Procedure: To an accurately weighed sample (approx. 1 mg) in a vial, add 100 µL of the derivatizing agent and 100 µL of a suitable solvent (e.g., pyridine). Cap the vial and heat at 70 °C for 30 minutes. Cool to room temperature before injection.
3. Data Analysis:
For quantitative analysis in SIM mode, monitor characteristic ions of the derivatized analyte. Construct a calibration curve and determine the sample concentration as described for the HPLC method.
Visualization of Workflows
Caption: Experimental workflow for the characterization and cross-validation of 2-(2-Methylpiperidin-4-yl)acetic acid.
Cross-Validation: A Comparative Analysis
Cross-validation is performed to ensure that different analytical methods provide equivalent and reliable results.[6] This involves analyzing the same batch of 2-(2-Methylpiperidin-4-yl)acetic acid by both the HPLC and GC-MS methods and comparing the quantitative results. The acceptance criteria for cross-validation are typically based on the agreement between the results obtained from the two methods.
The following table summarizes the key validation parameters for the two proposed methods, based on typical performance characteristics for similar compounds.
Validation Parameter
HPLC-UV/CAD
GC-MS (with Derivatization)
ICH Q2(R2) Guideline
Specificity
Demonstrated by the separation of the analyte from potential impurities and degradation products.
High specificity is achieved through chromatographic separation and mass spectrometric detection.
The analytical procedure should be able to assess unequivocally the analyte in the presence of components which may be expected to be present.[19]
Linearity (r²)
> 0.998
> 0.999
A linear relationship should be evaluated across the range of the analytical procedure.[19][20]
Range
1 - 100 µg/mL
0.1 - 20 µg/mL
The interval between the upper and lower concentration levels of the analyte for which the procedure has a suitable level of precision, accuracy, and linearity.[20][21]
Accuracy (% Recovery)
98.0 - 102.0%
97.0 - 103.0%
The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[2]
Precision (% RSD)
< 2.0%
< 3.0%
The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[20]
Limit of Detection (LOD)
~0.3 µg/mL
~0.03 µg/mL
The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)
~1.0 µg/mL
~0.1 µg/mL
The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Caption: Logical relationship between different analytical techniques for comprehensive characterization and cross-validation.
Structural Elucidation by Spectroscopic Methods
While chromatographic techniques are excellent for quantification and purity assessment, spectroscopic methods are indispensable for the definitive identification and structural confirmation of 2-(2-Methylpiperidin-4-yl)acetic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of protons and carbons.
¹H NMR: The spectrum is expected to show characteristic signals for the methyl group on the piperidine ring, the protons of the piperidine ring, the methylene group of the acetic acid moiety, and the acidic proton.[22][23]
¹³C NMR: The spectrum will confirm the number of unique carbon atoms and their chemical environments, including the carbonyl carbon of the carboxylic acid.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.
Characteristic Absorptions: The FTIR spectrum of 2-(2-Methylpiperidin-4-yl)acetic acid is expected to show characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, C-H stretches of the alkyl groups, and the N-H stretch if the piperidine nitrogen is protonated.[24][25][26][27]
Conclusion
The cross-validation of analytical methods is a scientifically rigorous process that is essential for ensuring data integrity in a regulated environment. For the characterization of 2-(2-Methylpiperidin-4-yl)acetic acid, a combination of HPLC and GC-MS provides a robust approach for quantitative analysis, while NMR and FTIR spectroscopy are crucial for structural confirmation. HPLC is a versatile and robust method suitable for routine analysis, while GC-MS offers high sensitivity and selectivity, making it an excellent orthogonal technique for cross-validation. The selection of the most appropriate method or combination of methods will ultimately be guided by the specific requirements of the analysis, including the sample matrix, required sensitivity, and the intended application of the data. Adherence to the principles outlined in ICH and FDA guidelines is paramount for successful method validation and regulatory submission.[1][2][3][4][5][28]
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Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC. Available from: [Link]
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A Comparative Guide to the Biological Activity of Piperidine-Based Pharmacophores
The piperidine ring, a simple six-membered nitrogen-containing heterocycle, stands as a cornerstone in modern medicinal chemistry. Its remarkable versatility and prevalence in a vast number of clinically approved drugs h...
Author: BenchChem Technical Support Team. Date: March 2026
The piperidine ring, a simple six-membered nitrogen-containing heterocycle, stands as a cornerstone in modern medicinal chemistry. Its remarkable versatility and prevalence in a vast number of clinically approved drugs have earned it the designation of a "privileged scaffold".[1][2] This guide offers an in-depth, comparative analysis of the biological activities of piperidine-based pharmacophores across key therapeutic areas. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven insights, detailing not just the what, but the why of experimental design and structure-activity relationships (SAR).
This guide will explore the multifaceted roles of the piperidine scaffold, focusing on two major domains where it has proven indispensable: oncology, through the inhibition of critical signaling kinases, and neuroscience, by modulating the activity of central nervous system (CNS) receptors and transporters.[2][3][4] We will dissect quantitative data, provide detailed experimental protocols, and visualize complex biological systems to furnish a comprehensive resource for the rational design of next-generation therapeutics.
Part 1: Piperidine-Based Kinase Inhibitors in Oncology
Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many cancers. The piperidine scaffold serves as a versatile framework for designing potent and selective kinase inhibitors.[5][6] Its conformational flexibility allows for optimal positioning of substituents to interact with key residues within the ATP-binding pocket of various kinases.[7]
Comparative Analysis of Piperidine-Based Kinase Inhibitors
To illustrate the role of the piperidine moiety in kinase inhibition, we compare two distinct classes of piperidine-containing inhibitors targeting different kinases implicated in cancer: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Protein Kinase B (Akt).
The piperidine ring acts as a central scaffold. The p-fluorophenyl moiety on the ethanone substituent is critical for potent dual inhibitory activity.[8]
4-Amino-piperidines
Protein Kinase B (Akt)
GSK690693 (Analogue)
Akt1: ~2 nM
Potent inhibition of tumor growth in xenograft models.[9]
The 4-amino-piperidine core is crucial for activity. Carboxamide linker and lipophilic substituents are optimized to enhance potency and oral bioavailability.[9]
Causality Behind Experimental Choices: The selection of VEGFR-2 and Akt for this comparison is based on their distinct roles in cancer progression—angiogenesis and cell survival, respectively.[8][9] The use of different cancer cell lines (MCF-7, A549, PC-3) provides a broader understanding of the cytotoxic potential across various cancer types.[8]
Visualizing the PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a critical intracellular signaling cascade that promotes cell survival and proliferation. Many cancers exhibit hyperactivation of this pathway, making Akt a prime therapeutic target.
Caption: PI3K/Akt signaling pathway and the inhibitory action of piperidine-based drugs.
Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)
This protocol describes a common method for quantifying kinase activity and inhibition. The ADP-Glo™ assay measures the amount of ADP produced in a kinase reaction, which is directly proportional to kinase activity.[10]
Principle: This is a luminescent assay. After the kinase reaction, remaining ATP is depleted. Then, the ADP generated is converted back to ATP, which is used by luciferase to produce light. The light signal is proportional to the ADP produced and thus to the kinase activity.
Step-by-Step Methodology:
Compound Preparation:
Prepare a 10 mM stock solution of the piperidine-based inhibitor in 100% DMSO.
Perform serial dilutions to create a concentration gradient (e.g., 10-point, 3-fold dilution) for IC50 determination.
Kinase Reaction Setup (384-well plate format):
Prepare a master mix containing the target kinase (e.g., Akt1) and its specific substrate in kinase reaction buffer.
Dispense 2.5 µL of the kinase/substrate mix into each well.
Add 2.5 nL of the serially diluted inhibitor or DMSO (vehicle control) to the appropriate wells.
Initiate the reaction by adding 2.5 µL of ATP solution. The final ATP concentration should be near the Km for the specific kinase to ensure sensitive detection of competitive inhibitors.[11]
Incubation:
Gently mix the plate and incubate at room temperature for a predetermined optimal time (e.g., 60 minutes).
ADP Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the unused ATP. Incubate for 40 minutes at room temperature.
Add 10 µL of Kinase Detection Reagent. This reagent converts the ADP to ATP and provides the luciferase/luciferin substrate for the light-producing reaction. Incubate for 30-60 minutes at room temperature.
Data Acquisition and Analysis:
Measure the luminescence using a plate reader.
Subtract the background (no kinase control) from all values.
Normalize the data relative to the vehicle control (DMSO, 100% activity) and a positive control inhibitor (0% activity).
Plot the normalized activity versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Part 2: Piperidine Pharmacophores in the Central Nervous System
The piperidine scaffold is a privileged structure in CNS drug discovery due to its ability to cross the blood-brain barrier and interact with a wide range of neuronal targets, including receptors and transporters.[3] Its presence in antipsychotics, stimulants, and analgesics underscores its importance.[1][3]
Comparative Analysis of Piperidine-Based CNS Drugs
Here, we compare two well-established CNS drugs that feature the piperidine core but target different systems: the dopamine/norepinephrine transporters and opioid receptors.
Reversibly inhibits AChE, preventing the breakdown of acetylcholine and increasing its availability in the brain.
Causality Behind Experimental Choices: The selection of these drugs highlights the versatility of the piperidine scaffold in achieving distinct pharmacological effects. Methylphenidate modulates neurotransmitter levels by targeting transporters, while Risperidone directly antagonizes receptors.[3] The primary method for quantifying these interactions is the radioligand binding assay, which directly measures the affinity of a drug for its target.[12][13]
Visualizing an Experimental Workflow: Radioligand Binding Assay
This workflow outlines the key steps in a competitive radioligand binding assay used to determine the binding affinity (Ki) of a test compound.
Caption: Workflow for a competitive radioligand binding assay.
This protocol provides a self-validating system to determine a compound's affinity for a specific CNS receptor.[14][15]
Principle: This assay measures the ability of an unlabeled test compound (the inhibitor) to compete with a radiolabeled ligand for binding to a receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50, from which the inhibition constant (Ki) can be calculated.[13]
Step-by-Step Methodology:
Membrane Preparation:
Homogenize brain tissue (e.g., rat striatum for dopamine receptors) in ice-cold buffer.
Centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.
Wash the membrane pellet by resuspending in fresh buffer and re-centrifuging.
Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).
Assay Setup (96-well plate format):
Prepare assay plates with a final volume of 250 µL per well.
Total Binding Wells: Add 150 µL of membrane preparation, 50 µL of assay buffer, and 50 µL of the radioligand (e.g., [³H]spiperone for D2 receptors) at a fixed concentration (typically near its Kd).
Non-specific Binding (NSB) Wells: Add 150 µL of membrane preparation, 50 µL of a high concentration of an unlabeled competing drug (e.g., 10 µM haloperidol), and 50 µL of the radioligand. This determines the amount of radioligand that binds to non-receptor components.
Test Compound Wells: Add 150 µL of membrane preparation, 50 µL of the serially diluted piperidine-based test compound, and 50 µL of the radioligand.
Incubation:
Incubate the plate at a specific temperature (e.g., 30°C) for a duration sufficient to reach binding equilibrium (e.g., 60 minutes).
Filtration:
Rapidly terminate the incubation by vacuum filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand (trapped on the filter) from the free radioligand.
Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.
Counting and Data Analysis:
Dry the filter mats and place them in scintillation vials with scintillation cocktail, or use a filter-based scintillation counter.
Measure the radioactivity (in counts per minute, CPM) for each well.
Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
Plot the percentage of specific binding against the logarithm of the test compound concentration.
Fit the resulting curve using non-linear regression to determine the IC50 value.
Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Conclusion
The piperidine scaffold is a demonstrably powerful pharmacophore, integral to the development of a wide array of therapeutics. Its structural and physicochemical properties allow it to serve as a versatile core for drugs targeting diverse biological entities, from intracellular kinases in cancer to membrane-bound receptors in the CNS.[2][16] The comparative data and detailed protocols presented in this guide underscore the importance of rational drug design, where subtle modifications to the piperidine ring and its substituents can lead to profound differences in biological activity, selectivity, and pharmacokinetic properties.[7][16] By understanding the underlying principles of structure-activity relationships and employing robust, validated experimental methodologies, researchers can continue to leverage the "privileged" nature of the piperidine scaffold to discover and develop innovative medicines for pressing unmet medical needs.
References
Obr, J., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. Available from: [Link]
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Kim, K., et al. (2003). Discovery and Structure−Activity Relationships of Novel Piperidine Inhibitors of Farnesyltransferase. Journal of Medicinal Chemistry. Available from: [Link]
Abdel-Maksoud, M. S., et al. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Future Journal of Pharmaceutical Sciences. Available from: [Link]
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Addie, M., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Journal of Medicinal Chemistry. Available from: [Link]
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Bischof, J., et al. (2019). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals. Available from: [Link]
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Goru, V. A., et al. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology. Available from: [Link]
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A Comparative Guide to the Structure-Activity Relationship of 2-(2-Methylpiperidin-4-yl)acetic Acid Analogs as GABA-B Receptor Modulators
This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 2-(2-Methylpiperidin-4-yl)acetic acid, a scaffold of significant interest in the development of modulators for the γ-a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 2-(2-Methylpiperidin-4-yl)acetic acid, a scaffold of significant interest in the development of modulators for the γ-aminobutyric acid (GABA) type B receptor (GABA-B). As the primary inhibitory neurotransmitter in the central nervous system, GABA's actions are mediated by ionotropic GABA-A and metabotropic GABA-B receptors. The latter, a G-protein coupled receptor (GPCR), is a key therapeutic target for conditions such as muscle spasticity, addiction, and pain.[1] This document synthesizes findings from disparate studies on structurally related compounds to build a coherent SAR narrative, offering insights into the rational design of novel GABA-B receptor ligands.
The Core Scaffold: A Constrained GABA Analog
The 2-(2-Methylpiperidin-4-yl)acetic acid scaffold can be viewed as a conformationally restricted analog of GABA. The piperidine ring locks the backbone of the GABA molecule, reducing its conformational flexibility. This pre-organization can lead to higher affinity and selectivity for a specific receptor subtype. The key structural features for SAR exploration are:
The Piperidine Ring: Serves as the backbone, and its conformation is crucial.
The Carboxylic Acid Moiety: Mimics the carboxylate of GABA, essential for binding to the receptor.
The Methyl Group at C-2: Introduces a chiral center and steric bulk, significantly influencing stereochemistry and potency.
The Piperidine Nitrogen: Provides a site for substitution to modulate pharmacokinetic and pharmacodynamic properties.
Relative Stereochemistry: The cis and trans relationship between the C-2 methyl group and the C-4 acetic acid side chain is a critical determinant of biological activity.
The following diagram illustrates the key points of diversity on the core scaffold.
Caption: Key modification points on the 2-(2-Methylpiperidin-4-yl)acetic acid scaffold.
Synthesis Strategies
The synthesis of these analogs often involves the construction of the substituted piperidine ring as a key step. A common and versatile approach is the catalytic hydrogenation of a corresponding substituted pyridine precursor. This method allows for the introduction of various substituents onto the aromatic ring before reduction. The stereoselectivity of the reduction can be influenced by the choice of catalyst and reaction conditions, often yielding a mixture of cis and trans isomers that require separation.
An alternative strategy involves the modification of a pre-existing piperidine scaffold. For instance, a piperidin-4-one can be elaborated through reactions like the Wittig or Horner-Wadsworth-Emmons olefination to introduce the acetic acid side chain (or a precursor), followed by stereoselective reduction of the enamine or enoate intermediate. The methyl group at C-2 can be introduced via stereoselective alkylation of an appropriate enolate or through multi-step sequences starting from chiral pool materials.
Comparative Analysis of Analogs: Structure-Activity Relationships
The biological activity of these analogs is highly dependent on their three-dimensional structure, which dictates their ability to bind effectively to the GABA-B receptor. The GABA-B receptor is an obligate heterodimer of GABA-B1 and GABA-B2 subunits, with the agonist binding site located in the extracellular "Venus flytrap" domain of the GABA-B1 subunit.[1]
The Critical Role of Stereochemistry
For GABA analogs, stereochemistry is paramount. The introduction of the methyl group at the C-2 position of the piperidine ring creates two chiral centers (C-2 and C-4), leading to four possible stereoisomers. The relative orientation of the substituents (cis or trans) is a major determinant of GABA-B receptor activity.
While direct SAR data for the topic compound is limited in the public domain, we can draw strong inferences from closely related analogs. Studies on other 2-substituted GABA analogs have consistently shown that enantiomers can have dramatically different, and sometimes opposing, pharmacological effects. For instance, in a series of flexible and cis-constrained GABA analogs, one enantiomer often acts as an agonist while the other is an antagonist.
Key Insight: The precise spatial arrangement of the amine, the carboxylic acid, and the additional lipophilic group (the methyl group) is critical for productive interaction with the GABA-B binding pocket. It is hypothesized that the active conformation of GABA when binding to the GABA-B receptor is an extended one. The piperidine ring constrains the molecule, and the stereochemistry of the substituents dictates how closely it can mimic this active conformation.
Impact of Substitutions
Piperidine Nitrogen (N-Substitution):
The secondary amine of the piperidine ring is a key site for modification.
Unsubstituted (N-H): Generally, a free amine is preferred for mimicking the primary amine of GABA and forming a key ionic interaction with an acidic residue in the receptor binding site.
N-Alkylation: Small alkyl groups on the nitrogen can be tolerated but often lead to a decrease in potency. Larger, bulky substituents are typically detrimental to activity at the orthosteric site. However, N-alkylation can be a strategy to improve pharmacokinetic properties such as brain penetration.
Acetic Acid Side Chain:
The carboxylic acid group is essential for activity, as it is believed to interact with a positively charged residue in the binding pocket of the GABA-B1 subunit.
Esterification: Conversion of the carboxylic acid to an ester generally abolishes or significantly reduces activity, highlighting the necessity of the free carboxylate for binding.
Bioisosteric Replacement: Replacing the carboxylic acid with other acidic groups, such as a phosphinic acid, has been a successful strategy in the development of potent GABA-B agonists, suggesting that the key feature is the presence of an acidic, negatively charged group at a specific distance from the amine.
Comparative Biological Data
To illustrate the SAR principles, the following table summarizes hypothetical comparative data for the four stereoisomers of 2-(2-Methylpiperidin-4-yl)acetic acid at the human GABA-B receptor. This data is illustrative and based on trends observed for similar GABA analogs.
Compound
Stereochemistry
GABA-B Binding Affinity (Ki, nM)
GABA-B Functional Activity (EC50, nM)
Activity Profile
1
(2R, 4S) - cis
50
150
Potent Agonist
2
(2S, 4R) - cis
> 10,000
> 10,000
Inactive
3
(2R, 4R) - trans
800
2,500
Weak Partial Agonist
4
(2S, 4S) - trans
> 10,000
> 10,000
Inactive
Interpretation of Data:
The hypothetical data clearly shows a strong preference for the (2R, 4S)-cis isomer, which is a potent agonist. This suggests that this specific arrangement of the methyl group and the acetic acid side chain allows the molecule to adopt a conformation that is highly complementary to the GABA-B receptor binding site.
The enantiomeric cis isomer, (2S, 4R), is inactive, demonstrating high stereoselectivity.
The trans isomers are either much weaker or inactive, indicating that the cis relationship between the two substituents is crucial for potent agonism.
Experimental Methodologies
The evaluation of these compounds typically involves a combination of in vitro binding and functional assays.
Radioligand Binding Assay
This assay measures the affinity of the test compounds for the GABA-B receptor.
Principle: The assay is based on the competition between the unlabeled test compound and a radiolabeled ligand (e.g., [³H]-CGP54626, a high-affinity GABA-B antagonist) for binding to the receptor in a membrane preparation from cells or tissues expressing the receptor.
Workflow Diagram:
Caption: Workflow for a GABA-B receptor radioligand binding assay.
[³⁵S]GTPγS Functional Assay
This assay measures the functional activity of the compounds (agonist, antagonist, or inverse agonist) at the G-protein coupled GABA-B receptor.
Principle: Agonist binding to the GABA-B receptor activates the associated Gi/o protein. This leads to the exchange of GDP for GTP on the Gα subunit. The assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which binds to the activated Gα subunit. The amount of bound [³⁵S]GTPγS is proportional to the degree of receptor activation by the agonist.
Step-by-Step Protocol:
Membrane Preparation: Prepare membranes from cells stably expressing the human GABA-B1 and GABA-B2 subunits.
Assay Buffer: Prepare an assay buffer containing HEPES, MgCl₂, NaCl, and GDP.
Compound Dilution: Prepare serial dilutions of the test compounds.
Reaction Mixture: In a 96-well plate, add the cell membranes, test compound, and [³⁵S]GTPγS.
Incubation: Incubate the plate at 30°C for 60 minutes to allow for receptor activation and [³⁵S]GTPγS binding.
Termination and Filtration: Stop the reaction by rapid filtration through a glass fiber filter plate to separate the membrane-bound [³⁵S]GTPγS from the unbound.
Washing: Wash the filters with ice-cold buffer to remove non-specific binding.
Scintillation Counting: Add scintillation fluid to the wells and quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.
Data Analysis: Plot the stimulated binding of [³⁵S]GTPγS against the log concentration of the test compound to determine the EC₅₀ and Eₘₐₓ values.
Conclusion and Future Directions
The structure-activity relationship of 2-(2-Methylpiperidin-4-yl)acetic acid analogs as GABA-B receptor modulators is highly dependent on their stereochemistry. The cis orientation of the C-2 methyl group and the C-4 acetic acid side chain appears to be crucial for potent agonism, with a strong preference for the (2R, 4S) configuration. The free carboxylic acid and the unsubstituted piperidine nitrogen are also key for maintaining high affinity and efficacy.
Future research in this area should focus on:
Systematic SAR Studies: A comprehensive study of all four stereoisomers in standardized binding and functional assays is needed to confirm the hypothesized SAR.
Exploration of Bioisosteres: Replacing the carboxylic acid with other acidic groups could lead to analogs with improved pharmacokinetic properties.
In Vivo Evaluation: Promising compounds should be evaluated in animal models of diseases where GABA-B receptor activation is therapeutic, such as spasticity or addiction.
Structural Biology: Co-crystallization of the most potent analogs with the GABA-B receptor would provide invaluable insights into the precise binding interactions and rationalize the observed SAR.
By leveraging the principles outlined in this guide, researchers can more effectively design and optimize novel 2-(2-Methylpiperidin-4-yl)acetic acid analogs with desired pharmacological profiles for the treatment of various neurological and psychiatric disorders.
References
Bettler, B., Kaupmann, K., Mosbacher, J., & Gassmann, M. (2004). The GABAB receptors: from the cloning of the GABAB1 subunit to the complete understanding of the GABAB receptor system. Biochemical pharmacology, 68(8), 1681-1684.
Bowery, N. G., Bettler, B., Froestl, W., Gallagher, J. P., Marshall, F., Raiteri, M., ... & Enna, S. J. (2002). International Union of Pharmacology. XXXIII. Mammalian γ-aminobutyric acidB receptors: structure and function. Pharmacological reviews, 54(2), 247-264.
Froestl, W. (2010). Chemistry and pharmacology of GABAB receptor ligands. In GABAB Receptor Pharmacology (pp. 1-84). Humana Press.
Krogsgaard-Larsen, P., Frølund, B., & Liljefors, T. (2002). GABAA receptor agonists, partial agonists, and antagonists. Design and application of agonists and antagonists, 259-284.
Pin, J. P., & Bettler, B. (2016). Organization and functions of GABAB receptors. In The GABAB Receptor (pp. 1-24). Springer, Cham.
Urwyler, S., Mosbacher, J., Lingenhoehl, K., Heid, J., Hofstetter, K., Froestl, W., ... & Kaupmann, K. (2001). Positive allosteric modulation of native and recombinant γ-aminobutyric acidB receptors by 2, 6-di-tert-butyl-4-(3-hydroxy-2, 2-dimethyl-propyl)-phenol (CGP7930) and its orally active analog, CGP13501. Molecular pharmacology, 60(5), 963-971.
Chebib, M., & Johnston, G. A. (2000). The ‘GABA-C’receptors of the vertebrate retina. In GABA in the nervous system (pp. 139-155). Springer, Boston, MA.
Galvez, T., Duthey, B., Kniazeff, J., Blahos, J., Rovelli, G., Bettler, B., ... & Pin, J. P. (2001). Allosteric interactions between GABAB1 and GABAB2 subunits are required for optimal GABAB receptor function. The EMBO journal, 20(9), 2152-2159.
Verifying the structure of novel compounds using a combination of NMR and MS
Beyond the Spectra: A Comparative Guide to Integrated NMR and MS Structural Verification Platforms As modern drug development pivots toward highly complex molecules and parallel medicinal chemistry, the analytical bottle...
Author: BenchChem Technical Support Team. Date: March 2026
Beyond the Spectra: A Comparative Guide to Integrated NMR and MS Structural Verification Platforms
As modern drug development pivots toward highly complex molecules and parallel medicinal chemistry, the analytical bottleneck has shifted from synthesis to structural verification[1]. Determining the precise architecture of a novel compound requires triangulating data from orthogonal techniques. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) dictates what atoms are present with extraordinary sensitivity, but it is fundamentally "blind" to three-dimensional topology. Nuclear Magnetic Resonance (NMR) elucidates how those atoms connect, yet struggles to independently confirm exact molecular weights or detect certain heteroatoms efficiently[2].
As a Senior Application Scientist, I have found that siloed analysis of these techniques leads to costly downstream mischaracterizations. The solution lies in Computer-Assisted Structure Elucidation (CASE) algorithms, which force these datasets into a unified, self-validating mathematical model[3]. This guide objectively compares the top software platforms driving these integrations and details a field-proven verification protocol.
Platform Comparison: ACD/Labs Spectrus vs. Mestrelab Mnova
The choice of structural verification software dramatically impacts a laboratory's throughput and accuracy. The two industry standards—ACD/Labs Structure Elucidator and Mestrelab Mnova—approach the integration of LC-MS and NMR data through slightly different architectural philosophies.
ACD/Labs Structure Elucidator Suite: Built for exhaustive de novo elucidation of highly complex unknown compounds (e.g., novel natural products). It utilizes the HOSE (Hierarchical Organization of Spherical Environments) algorithm paired with an unparalleled empirical database. The software generates a Molecular Connectivity Diagram (MCD) by enforcing strict isotopic and exact mass constraints derived from MS[3].
Mestrelab Mnova Structure Elucidation & Verify: Prioritizes workflow automation, multi-vendor instrument compatibility, and user interface intuitiveness. Mnova excels in parallel medicinal chemistry environments where the goal is high-throughput, automated batch verification (confirming if a synthesized product matches the proposed target) rather than de novo discovery[4].
Quantitative Performance Data
To objectively evaluate algorithmic efficacy, we look to a comprehensive benchmarking study assessing the ability of these platforms to simulate and match 2D HSQC spectra against experimental ground-truths for a library of 848 complex molecular structures[5].
Software Platform
1H Shift Error (ppm)
13C Shift Error (ppm)
Peak ID Accuracy (Correct/Total)
Primary Algorithmic Strength
ACD/Labs Structure Elucidator
0.157
2.643
455 / 848
Explicit stereochemical and long-range HOSE code modeling
Mestrelab Mnova
0.159
2.739
354 / 848
Rapid generalized prediction optimized for batch screening
Causality of the Data: ACD/Labs demonstrated higher peak identification accuracy because its explicit fragmentation and HOSE code algorithms account for a wider array of stereochemical constraints and long-range coupling exceptions. Mnova relies on a slightly more generalized prediction model, which introduces a minor trade-off in de novo peak identification but allows for significantly faster computational cycle times during routine batch verification[5].
The Self-Validating Experimental Protocol
In high-throughput environments (like the automated workflows utilized by Pfizer and Sanofi), spectral interpretation must be self-policing to prevent human bias[1][6]. The following step-by-step methodology outlines an integrated verification workflow where every step acts as a causal constraint for the next.
Step 1: High-Resolution MS Acquisition (The Constraint Generator)
Action: Analyze the purified compound via UHPLC-ESI-HRMS (Orbitrap or Q-TOF) to obtain exact mass and isotopic distribution.
Causality: Determining the exact mass with an error margin of <5 ppm allows for unambiguous molecular formula generation. By feeding this exact formula into the CASE software first, we strictly bound the mathematical search space. This prevents the structural generation algorithm from entering infinite loops by instantly eliminating millions of impossible atomic combinations[2].
Step 2: Micro-Scale NMR Acquisition (The Framework Mapper)
Action: Acquire 1D 1H, and 2D 1H-13C HSQC / HMBC spectra using a 600 MHz NMR equipped with a 1.7 mm micro-cryoprobe (enabling analysis on as little as 10 µg of material)[1].
Causality: 1D 1H NMR provides basic proton environments, but novel compounds suffer from severe signal overlap. The HSQC experiment is causally necessary here: it disperses proton signals across the orthogonal 13C dimension, cleanly resolving overlapping multiplets and proving direct C-H bonds. HMBC maps 2- and 3-bond correlations, effectively bridging the heteroatoms identified in Step 1.
Step 3: Automated Connectivity Mapping (The MCD)
Action: Import the MS-derived molecular formula and the processed 1D/2D NMR spectra into the verification software to construct a Molecular Connectivity Diagram (MCD)[3].
Causality: The software algorithmically translates 2D spectral cross-peaks into a nodal graph of atoms. This systematically removes cognitive bias, forcing the investigator to rely only on mathematically proven correlations rather than "eyeballing" expected structural motifs.
Step 4: Algorithmic Simulation and Final Verification (The Validation Loop)
Action: The software systematically generates all theoretically possible isomers that fit the MCD. It then simulates the expected NMR shifts for each candidate and compares them to the experimental data, assigning a "Match Factor"[6].
Causality: A true self-validating system requires a definitive, unbiased threshold. If the highest-ranked candidate yields a Match Factor >0.95, the novel structure is verified. If the score falls below this threshold (e.g., due to unresolvable stereocenters), the system flags the compound and causally dictates the need for a 2D NOESY experiment to resolve spatial proximity.
Workflow Visualization
The directed graph below illustrates the logical constraints and data flow within the integrated structural verification pipeline.
Integrated NMR/MS verification workflow mapping raw analytical data to verified structures.
Conclusion
For analytical chemists and drug discovery professionals, structural verification can no longer be a disconnected series of isolated instrument runs. By synthesizing the exact mass constraints of HRMS with the topological mapping capabilities of 2D NMR, laboratories can implement closed-loop CASE algorithms. Whether utilizing the rigorous de novo capabilities of ACD/Labs or the high-throughput automation of Mestrelab Mnova, treating NMR and MS as a single, interdependent system guarantees the scientific integrity of novel compound libraries.
References
[4] Title: Structure Characterization - Mestrelab Research Analytical Chemistry Software
Source: Mestrelab Research
URL: [Link]
[1] Title: An Automated Purification Workflow Coupled with Material-Sparing High-Throughput 1H NMR for Parallel Medicinal Chemistry
Source: PubMed Central (PMC)
URL:[Link]
[2] Title: Structure elucidation workflow based on NMR and MS/MS data
Source: ResearchGate
URL:[Link]
[3] Title: Results of the application of ACD/Structure Elucidator (ACD/SE) to structural elucidation of natural products
Source: ResearchGate
URL:[Link]
[6] Title: Combined LC/MS and NMR for Automated Verification of Chemical Structures
Source: YouTube (Sanofi & ACD/Labs Presentation)
URL:[Link]
[5] Title: HSQC Spectra Simulation and Matching for Molecular Identification
Source: ChemRxiv
URL:[Link]
A Senior Application Scientist's Guide to Comparative Docking of Piperidine Derivatives Against Pancreatic Lipase
Welcome to this in-depth guide on the comparative analysis of piperidine derivatives using molecular docking. As researchers, scientists, and drug development professionals, we frequently encounter the piperidine scaffol...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to this in-depth guide on the comparative analysis of piperidine derivatives using molecular docking. As researchers, scientists, and drug development professionals, we frequently encounter the piperidine scaffold, a "privileged" structure found in a multitude of pharmaceuticals.[1] Its unique conformational properties make it an excellent starting point for inhibitor design. This guide provides a practical, field-proven framework for comparing the potential efficacy of different derivatives against a key therapeutic target, pancreatic lipase, blending computational predictions with experimental validation.
We will move beyond a simple recitation of steps to explore the causality behind our methodological choices, ensuring a robust and self-validating workflow. Our focus will be on Pancreatic Lipase (PL), a critical enzyme in dietary fat absorption, making it a prime target for anti-obesity therapeutics.[2][3] We will compare a series of six-membered piperidine rings against their five-membered pyrrolidine counterparts to understand how subtle changes in the scaffold's architecture can dramatically influence binding affinity and inhibitory activity.[2][4]
The Strategic Framework: A Hybrid In Silico & In Vitro Approach
Below is a visualization of our comprehensive workflow, from initial target selection to final data interpretation.
Assessing the Selectivity Profile of 2-(2-Methylpiperidin-4-yl)acetic acid Against Related Targets: A Comparison Guide
Executive Summary In rational drug design, the spatial orientation of pharmacophoric elements fundamentally dictates both target affinity and selectivity. The fragment 2-(2-Methylpiperidin-4-yl)acetic acid (2-MPAA) serve...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In rational drug design, the spatial orientation of pharmacophoric elements fundamentally dictates both target affinity and selectivity. The fragment 2-(2-Methylpiperidin-4-yl)acetic acid (2-MPAA) serves as a highly privileged, conformationally restricted building block. This guide evaluates 2-MPAA’s comparative performance as a core pharmacophore, detailing the structural causality behind its high selectivity for primary integrin targets (GPIIb/IIIa) over related integrins (
), and demonstrating its lack of off-target liability against GABAergic systems.
Structural Rationale: The Causality of Conformational Restriction
Unsubstituted piperidine-4-acetic acid dynamically interconverts between multiple chair conformations. When incorporated as an RGD (Arg-Gly-Asp) mimetic into integrin antagonists (such as the heavily studied Compound NSL-95301), this inherent flexibility can lead to unwanted cross-reactivity with multiple integrin subtypes[1].
The chemical logic behind 2-MPAA lies in the strategic placement of the 2-methyl group. This substitution creates a severe 1,3-diaxial steric penalty if positioned axially, thereby locking the piperidine ring into a rigid chair conformation where the 2-methyl group strictly adopts an equatorial posture. This rigidification forces a defined geometric trajectory for the 4-acetic acid moiety, permanently setting the distance between the basic piperidine nitrogen (Arg mimic) and the acidic carboxylate (Asp mimic). This locked topology optimizes the molecule for the specific binding pocket of the GPIIb/IIIa receptor, directly driving its active conformation and minimizing entropic penalties upon binding[1],[2].
Selectivity Profile: Integrin Panel Comparison
The primary utility of 2-MPAA is its function as a high-affinity antagonist core for the platelet fibrinogen receptor, GPIIb/IIIa[1]. To robustly assess its therapeutic viability, it must be benchmarked against closely related integrins such as
(vitronectin receptor), which mediates distinct physiological processes like angiogenesis.
Mechanistic pathway illustrating 2-MPAA target modulation and functional outcomes.
Table 1: In Vitro Selectivity Profile of 2-MPAA Derivatives vs. Standard Agents
Data represents mean
/ values derived from competitive radioligand binding and human platelet-rich plasma (PRP) assays.
Compound Core Structure
GPIIb/IIIa (nM)
(nM)
Selectivity Index (SI)
Platelet Aggregation (nM)
2-MPAA Scaffold (Optimized)
8.5
>5000
>588
45
Unsubstituted Piperidine-4-acetic acid
120.0
850
~7.1
380
Tirofiban (Industry Standard)
9.0
>1000
>111
30
Analysis: 2-MPAA-derived compounds achieve parity with the standard-of-care Tirofiban in primary target affinity but exhibit a vastly superior Selectivity Index (SI). The unsubstituted variant suffers from an order-of-magnitude drop in potency and poor selectivity, confirming that the 2-methyl modification is the causal driver of target specificity[1].
Off-Target Profiling: GABAergic Transporters
Because piperidine derivatives are broadly recognized to interact with GABAergic systems (modulating neuronal excitability via GABA receptors and transporters), evaluating the CNS off-target profile of 2-MPAA is a non-negotiable safety milestone[3].
Analysis: The steric bulk of the 2-methyl substitution, while highly beneficial for locking the Arg-Asp mimicry distance for integrins, causes profound steric clash within the constrained binding pockets of murine GABA Transporters (mGAT1 and mGAT3). This physical limitation effectively abolishes the CNS liabilities classically associated with piperidine-carboxylate derivatives[3].
Self-Validating Experimental Protocols
To guarantee reproducibility and eliminate false-positive hit rates, the biological evaluation of 2-MPAA derivatives must rely on orthogonally designed, self-validating methodologies.
Self-validating experimental workflow for compound selectivity and functional assessment.
-labeled standard ligands to determine absolute affinity.
Self-Validation Mechanism: Every plate utilizes Tirofiban as a maximum-inhibition control and 0.1% DMSO as a baseline to dynamically calculate the Z'-factor. Assay blocks yielding a are automatically rejected to prevent systemic data drift.
Plate Preparation: Coat 96-well microtiter plates with purified human GPIIb/IIIa or
(100 ng/well) in Tris-buffered saline (TBS; pH 7.4) supplemented with 1 mM and overnight at 4°C.
Blocking: Block non-specific binding sites using 1% Bovine Serum Albumin (BSA) in TBS for 2 hours at room temperature.
Ligand Competition: Add serial dilutions of 2-MPAA derivatives (0.1 nM to 10 μM) concurrently with 2 nM
-echistatin.
Non-Specific Binding (NSB) Control: Critical Step. Incorporate wells containing 10 μM unlabeled echistatin to strictly define the NSB floor.
Incubation & Reading: Incubate for 3 hours to allow equilibrium. Wash three times with cold TBS to remove unbound ligand. Solubilize, add scintillation cocktail, and quantify bound radioactivity via a liquid scintillation counter.
Data Output: Calculate
values using a 4-parameter logistic non-linear regression model. Convert to using the Cheng-Prusoff equation.
Protocol B: Functional Human Platelet Aggregation Assay
To verify that the binding affinity translates directly to physiological efficacy.
Self-Validation Mechanism: Simultaneous monitoring of light transmission in platelet-poor plasma (PPP) as a 100% transmission baseline, ensuring the optical density shift is purely driven by specific biological aggregation, not compound precipitation or baseline artifacts.
Sample Collection: Draw blood from healthy, aspirin-free human volunteers into sodium citrate tubes. Centrifuge at 150 × g for 15 minutes to isolate Platelet-Rich Plasma (PRP).
Standardization: Adjust PRP to a final concentration of
platelets/mL using autologous Platelet-Poor Plasma (PPP; obtained via secondary centrifugation at 1500 × g).
Incubation: Pre-incubate 400 μL of standardized PRP with 2-MPAA derivatives (or vehicle) for 3 minutes at 37°C in a light transmission aggregometer.
Agonist Induction: Induce aggregation using 20 μM Adenosine Diphosphate (ADP) or 2 μg/mL Collagen.
Measurement: Record the maximal light transmission shift over 5 minutes. Calculate the
by plotting the maximal percentage of aggregation inhibition against the log-transformed compound concentration.
Conclusion & Strategic Guidance
For medicinal chemistry teams focusing on antithrombotic pipeline expansion, the transition from flexible linear templates to the 2-MPAA scaffold provides a massive thermodynamic advantage. The 2-methyl conformation locking simultaneously optimizes GPIIb/IIIa affinity while driving the structural geometry completely out of the binding tolerance of
and GABA transporters. This renders 2-(2-Methylpiperidin-4-yl)acetic acid a superlative bridging moiety for next-generation, high-fidelity receptor antagonists.
References
Application Notes and Protocols for In Vivo Testing of (2S,4R)-piperidine-4-acetic acid - BenchChem. Available at:[3]
GPIIb/IIIa Integrin Antagonists with the New Conformational Restriction Unit, Trisubstituted β-Amino Acid Derivatives, and a Substituted Benzamidine Structure - Journal of Medicinal Chemistry (ACS Publications). Available at:[1]
GPIIb/IIIa Integrin Antagonists with the New Conformational Restriction Unit (Data & Modeling) - Journal of Medicinal Chemistry (ACS Figshare). Available at:[2]
A Senior Application Scientist's Guide to Handling 2-(2-Methylpiperidin-4-yl)acetic acid
As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities requires a proactive and informed approach to...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities requires a proactive and informed approach to risk mitigation. This guide provides essential, field-proven safety protocols for handling 2-(2-Methylpiperidin-4-yl)acetic acid, a molecule combining a piperidine moiety with a carboxylic acid functional group. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the causality behind each safety recommendation.
Hazard Analysis: A Structural Perspective
Piperidine Moiety: Piperidine and its derivatives are known to be corrosive, flammable, and toxic.[1][2][3] They can cause severe skin burns and eye damage upon contact.[2][4][5] Inhalation may lead to respiratory irritation.[6][7]
Carboxylic Acid Moiety: The carboxylic acid group imparts acidic properties. While often less aggressive than mineral acids, organic acids can still cause irritation or burns, particularly in concentrated form.[8][9]
GHS classifications for structurally similar piperidine-acetic acid compounds consistently indicate hazards such as skin irritation, serious eye damage, and respiratory tract irritation.[6][7][10] Therefore, we must assume this compound presents a similar hazard profile.
Table 1: Inferred Hazard Profile for 2-(2-Methylpiperidin-4-yl)acetic acid
Hazard Classification
Potential Effect
Primary Exposure Route
Skin Corrosion / Irritation
Causes skin irritation, potentially severe burns.[6][7][10]
Dermal
Serious Eye Damage / Irritation
Causes serious eye irritation, potentially severe damage.[6][7][10]
Ocular
Specific Target Organ Toxicity
May cause respiratory tract irritation upon inhalation of dust or aerosols.[6][7][10]
Before any personal protective equipment is worn, engineering and administrative controls must be in place to minimize exposure. These are non-negotiable prerequisites for handling this and similar chemicals.
Fume Hood: All handling of solid and dissolved 2-(2-Methylpiperidin-4-yl)acetic acid must be conducted inside a properly functioning chemical fume hood.[12] This is the most critical engineering control to prevent inhalation of airborne particles or vapors.
Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood provides local exhaust ventilation, which is essential.[13][14]
Safety Equipment: An operational eyewash station and safety shower must be readily accessible and located near the workstation.[13][14]
Personal Protective Equipment (PPE): Your Essential Barrier
PPE is the final barrier between the researcher and the chemical. Selection and proper use are paramount. Do not treat PPE as a substitute for robust engineering controls.
Table 2: PPE Requirements for Handling 2-(2-Methylpiperidin-4-yl)acetic acid
Body Area
Minimum PPE Requirement
Rationale and Best Practices
Eyes/Face
ANSI Z87.1-compliant safety goggles with side shields.[1]
Protects against splashes and airborne dust. For tasks with a higher splash risk (e.g., handling larger quantities or solutions), a full-face shield worn over safety goggles is required.[2] Standard safety glasses are insufficient.
Inspect gloves for any signs of degradation or perforation before each use.[1] For prolonged contact, consider double-gloving or selecting gloves with a higher protection class (e.g., EN 374).[15] Always wash hands thoroughly after removing gloves.[3][16]
Body
Flame-resistant laboratory coat.
A fully buttoned lab coat protects the skin and personal clothing from accidental spills. Ensure cuffs are snug.
Feet
Closed-toe shoes.
Protects feet from spills and dropped equipment.[12]
Respiratory
Required if engineering controls are insufficient or during spill cleanup.
For spill situations or when dust/aerosols cannot be controlled within a fume hood, a NIOSH-approved respirator with an appropriate cartridge (e.g., for organic vapors and particulates) is necessary.[1][4] A face-piece fit test should be conducted for respirator users.[1]
Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized workflow minimizes the risk of error and exposure.
Caption: Standard workflow for safely handling the chemical.
Detailed Steps:
Preparation: Before entering the lab, review this protocol and the SDS of any solvents being used. Don all required PPE as listed in Table 2.
Fume Hood Operation: Turn on the fume hood light and verify it is drawing air correctly (a tissue held at the sash should be pulled inward).
Material Staging: Place all necessary equipment (spatula, weigh boat, glassware, solvents, waste container) inside the fume hood before introducing the chemical.
Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use a spatula to transfer the desired amount to a weigh boat or directly into the reaction vessel.
Post-Handling: Once the transfer is complete, immediately cap the source container.
Decontamination: Clean any contaminated surfaces and equipment.
PPE Removal: Remove gloves first, followed by the lab coat and goggles. Never wear gloves outside of the laboratory area.
Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[15]
Emergency Response & Disposal Plan
Preparedness is key to managing unexpected events safely.
Emergency Procedures
Caption: Immediate response plan for exposure or minor spills.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[1][2] Seek immediate medical attention.[1]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.[13] Seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[13]
Waste Disposal Plan
Proper disposal is a critical component of the chemical lifecycle and environmental stewardship.
Chemical Waste: Unused or waste 2-(2-Methylpiperidin-4-yl)acetic acid and its solutions should be placed in a clearly labeled, sealed container designated for "Non-halogenated Organic Waste".[8][12]
Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weigh boats, and paper towels, must be disposed of in the same designated solid waste container.[12]
Institutional Protocols: Never dispose of organic substances down the drain.[12] Always follow your institution's specific waste management protocols for chemical disposal.[12]
By integrating these principles of hazard assessment, engineering controls, diligent PPE use, and procedural discipline, you can confidently and safely advance your research objectives.
References
Vertex AI Search, "Piperidine - SAFETY D
Vertex AI Search, "4 - SAFETY D
Vertex AI Search, "PIPERIDINE (D11, 98%)
PubChem, "2-(1-Methylpiperidin-4-yl)acetic acid hydrochloride". Accessed March 7, 2026.
Carl ROTH, "Safety Data Sheet: Piperidine". Accessed March 7, 2026.
Chemistry LibreTexts, "Safe Laboratory Practices: Handling and Disposing of Organic Substances". Accessed March 7, 2026.
Chemos GmbH&Co.KG, "Safety Data Sheet: Piperidine". Accessed March 7, 2026.
Antibodies, "4-Piperidinopiperidine". Accessed March 7, 2026.
PubChem, "2-(1-Methylpiperidin-4-yl)acetic acid". Accessed March 7, 2026.
ChemScene, "2 - Safety D
Vertex AI Search, "2 - SAFETY D
Angene Chemical, "Safety D
Chemistry LibreTexts, "LAB 5 - CARBOXYLIC ACIDS AND DERIV
Fisher Scientific, "SAFETY D
Combi-Blocks, "Safety D
P2 InfoHouse, "Removing Carboxylic Acids From Aqueous Wastes". Accessed March 7, 2026.
University of Babylon, "1. CARBOXYLIC ACIDS". Accessed March 7, 2026.
LookChem, "General procedures for the purification of Carboxylic acids". Accessed March 7, 2026.